Aluminium trihydrate

Core Science & Biosynthesis

synthesis of aluminium trihydrate from kaolin via alkali dissolution

An In-depth Technical Guide to the Synthesis of Aluminum Trihydrate from Kaolin (B608303) via Alkali Dissolution

Introduction

Aluminum Trihydrate (ATH), chemically known as aluminum hydroxide (B78521) [Al(OH)₃], is a widely utilized industrial chemical. It serves as a primary raw material for the production of other aluminum compounds, and notably, it is the most consumed fire retardant and smoke suppressant additive for polymers, such as those used in electronic and electrical cables.[1] When heated, ATH undergoes an endothermic decomposition, releasing water vapor and forming a protective oxide layer, which effectively hinders the spread of fire and suppresses toxic smoke.[1][2]

Traditionally, ATH is produced commercially from bauxite (B576324) ore using the Bayer process.[1] However, this process generates a significant amount of toxic "red mud," a highly alkaline waste product that poses considerable environmental challenges.[1][3] Consequently, there is growing interest in alternative, more environmentally benign production routes. Kaolin, a clay mineral rich in hydrated aluminum silicate (B1173343) (Al₂Si₂O₅(OH)₄), presents a viable alternative feedstock.[1][4] Kaolin deposits are abundant globally and can contain a high percentage of alumina (B75360) (Al₂O₃), second only to bauxite.[1][4]

This technical guide details the synthesis of aluminum trihydrate from kaolin using the alkali dissolution method. This process offers a promising alternative by avoiding the production of harmful byproducts.[1] We will cover the fundamental chemical principles, a detailed experimental protocol, quantitative data, and the characterization of the final product, providing a comprehensive resource for researchers and chemical development professionals.

Chemical Principles and Reaction Pathway

The conversion of kaolin to aluminum trihydrate via alkali dissolution involves several key chemical transformations. Kaolin's primary mineral, kaolinite (B1170537), is a layered aluminosilicate. The core of the process is the selective extraction of aluminum from this silicate matrix.

• Optional Calcination: Raw kaolin can be thermally treated at temperatures between 600-850°C.[5] This step, known as calcination, removes structural hydroxyl groups and converts kaolinite into the more reactive, amorphous metakaolinite (Al₂Si₂O₇). This activation facilitates the subsequent leaching process.[4]

• Alkali Digestion (Leaching): The kaolin (or metakaolin) is digested with a hot, concentrated solution of sodium hydroxide (NaOH).[6] In this step, the amphoteric alumina and the acidic silica (B1680970) dissolve to form soluble sodium aluminate (NaAlO₂) and sodium silicate (Na₂SiO₃), respectively.[7]

  • Reaction for Alumina: Al₂O₃ + 2NaOH → 2NaAlO₂ + H₂O

  • Reaction for Silica: SiO₂ + 2NaOH → Na₂SiO₃ + H₂O[7]

• Desilication and Clarification: The dissolved silica can react with the sodium aluminate to form insoluble sodium aluminum silicate precipitates (Bayer sodalite), which represents a loss of both alumina and soda from the process.[8] To mitigate this, a pre-desilication step can be employed where ground bauxite is brought into contact with an aqueous sodic solution before the main digestion.[9] Following digestion, the solution is clarified by filtering off the solid impurities and insoluble residues.[7][8]

• Precipitation of Aluminum Trihydrate: The clarified "pregnant" liquor, rich in sodium aluminate, is treated to precipitate aluminum trihydrate. This is typically achieved by cooling the solution and seeding it with fine-grained Al(OH)₃ crystals from a previous batch.[7][8] An alternative method involves bubbling carbon dioxide (CO₂) through the solution to carefully lower the pH, causing the precipitation of Al(OH)₃.[1]

  • Precipitation Reaction: 2NaAlO₂ + CO₂ + 3H₂O → 2Al(OH)₃↓ + Na₂CO₃

Additives like polyethylene (B3416737) glycol (PEG) may be used during precipitation to prevent particle agglomeration and control the crystal size.[1]

• Washing and Drying: The precipitated Al(OH)₃ is thoroughly washed to remove any remaining caustic solution and other impurities. It is then dried to yield the final, pure aluminum trihydrate powder.

Data Presentation

Quantitative data from various studies are summarized in the tables below for easy comparison.

Table 1: Typical Chemical Composition of Raw Kaolin Clay This table presents the typical oxide composition of Bikaner kaolin clay, a raw material used in the synthesis of ATH.[1]

Constituent	Percentage (%)
SiO₂	53.11
Al₂O₃	44.02
Fe₂O₃	0.71
CaO	0.40
MgO	0.24
K₂O	0.20
Na₂O	0.72

Table 2: Experimental Parameters for ATH Synthesis from Kaolin This table outlines the conditions for various stages of the process, including both alkali and acid-based methods found in the literature.

Process Stage	Parameter	Value / Condition	Reference
Calcination	Temperature	750°C	[4]
Duration	2 hours	[4]
Acid Leaching	Reagent	5M Hydrochloric Acid (HCl)	[4]
Temperature	90°C	[4]
Alkali Treatment	Reagent	5M Sodium Hydroxide (NaOH)	[4]
Temperature	900°C (for conversion to sodium aluminate)	[4]
Precipitation	pH Adjustment	Introduction of HCl	[4]
Final Calcination	700°C - 900°C	[4]
Alkali Dissolution	Precipitation Trigger	CO₂ gas introduction until pH 12.5	[1]
Additive	Polyethylene Glycol (PEG)	[1]

Table 3: Characterization of Synthesized Aluminum Trihydrate This table shows the physical and chemical properties of the final ATH product synthesized from kaolin.

Property	Value / Description	Reference
Crystal Structure	Monoclinic	[1]
Particle Size	10 to 12 µm	[1][2]
Thermal Stability	Stable up to 206°C	[1][2]
Decomposition	Endothermic decomposition with a heat value of 660.5 J/g	[1]
Purity (Al₂O₃ content)	82.32% (at 700°C) to 82.91% (at 900°C final calcination)	[4]

Experimental Protocols & Visualizations

This section provides a detailed methodology for the synthesis of aluminum trihydrate from kaolin via alkali dissolution, accompanied by workflow diagrams.

Materials and Equipment

• Chemicals: Raw kaolin clay, Sodium Hydroxide (NaOH), Calcium Hydroxide (Ca(OH)₂), Carbon Dioxide (CO₂) gas, Polyethylene Glycol (PEG).[1]

• Equipment: Ball mill, 200# screen (sieve), autoclave, magnetic stirrer, hot air oven, filtration apparatus (e.g., Buchner funnel and vacuum flask), pH meter.[1]

Detailed Synthesis Protocol

• Raw Material Preparation:

  • Grind the raw kaolin clay in a ball mill for approximately 120 minutes to increase the surface area for reaction.

  • Sieve the ground clay using a 200# screen to obtain a fine, uniform powder.[1]

• Desilication (Optional First Stage):

  • To reduce silica content, a preliminary desilication step can be performed. The exact parameters for this step can vary but generally involve treating the kaolin with a lime solution to precipitate silicates.

• Alkali Digestion:

  • Prepare a sodium hydroxide solution of the desired concentration.

  • Create a slurry by mixing the prepared kaolin powder with the NaOH solution in an autoclave.

  • Heat the autoclave to the target digestion temperature (e.g., 250-280°C) and maintain the pressure for a set duration to dissolve the alumina and form sodium aluminate.[1]

• Clarification and Filtration:

  • After digestion, cool the slurry.

  • Separate the liquid sodium aluminate solution (pregnant liquor) from the solid residue (containing silica and other impurities) by filtration.

• Precipitation of Aluminum Trihydrate:

  • Transfer the clear sodium aluminate solution to a reaction vessel equipped with a magnetic stirrer.

  • Add a solution of polyethylene glycol (PEG) to the vessel while stirring. This helps control particle size during precipitation.[1]

  • Bubble CO₂ gas through the solution at room temperature.[1]

  • Continuously monitor the pH of the solution. Continue CO₂ introduction until the pH drops to approximately 12.5, at which point aluminum trihydrate will precipitate out of the solution.[1]

• Washing and Drying:

  • Collect the precipitated Al(OH)₃ by filtration.

  • Wash the precipitate thoroughly with deionized water to remove residual NaOH and other soluble impurities.

  • Dry the washed product in a hot air oven at a suitable temperature (e.g., 100-110°C) until a constant weight is achieved.

Visualizations

The following diagrams illustrate the experimental workflow and the underlying chemical transformations.

Caption: Experimental workflow for ATH synthesis from kaolin.

Caption: Key chemical transformations in the alkali dissolution process.

Characterization of the Final Product

The synthesized aluminum trihydrate is typically characterized using several analytical techniques to confirm its identity, purity, and physical properties.

• X-ray Diffraction (XRD): This technique is used to determine the crystalline structure of the product. Synthesized ATH typically exhibits a monoclinic structure, which can be confirmed by comparing the diffraction pattern to standard JCPDS card numbers (e.g., 76-1782).[1]

• Scanning Electron Microscopy (SEM): SEM imaging reveals the morphology and particle size of the ATH powder. Studies have shown that ATH synthesized from kaolin can have a particle size in the range of 10-12 μm.[1][2]

• Thermogravimetric and Differential Thermal Analysis (TG-DTA/DSC): These analyses are crucial for evaluating the thermal stability and fire-retardant properties of ATH. TGA can confirm the decomposition temperature, which for ATH from kaolin is around 206°C.[1][2] DSC measures the heat flow associated with this decomposition, quantifying its endothermic nature, which is key to its function as a fire retardant.[1]

Conclusion

The synthesis of aluminum trihydrate from kaolin via alkali dissolution presents a technically feasible and environmentally advantageous alternative to the conventional Bayer process. This method successfully extracts alumina from an abundant clay resource while avoiding the generation of problematic red mud. The process yields a product with the desired monoclinic crystalline structure and thermal properties suitable for fire retardant applications. By carefully controlling reaction parameters such as temperature, pressure, and pH during precipitation, the physical characteristics of the final ATH product can be tailored for specific industrial requirements. Further research and process optimization could enhance the economic viability of this route, positioning kaolin as a key raw material for the sustainable production of aluminum compounds.

References

• 1. ijtra.com [ijtra.com]
• 2. ijtra.com [ijtra.com]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. researchgate.net [researchgate.net]
• 6. idc-online.com [idc-online.com]
• 7. Bayer process - Wikipedia [en.wikipedia.org]
• 8. epawebapp.epa.ie [epawebapp.epa.ie]
• 9. US20070178041A1 - The bayer process for production of alumina trihydrate by alkaline digestion of bauxite, the process comprising a predesilication step - Google Patents [patents.google.com]

crystal structure analysis of gibbsite, bayerite, and nordstrandite

An In-depth Technical Guide to the Crystal Structure Analysis of Gibbsite, Bayerite, and Nordstrandite

Introduction

Gibbsite, bayerite, and nordstrandite are the three primary crystalline polymorphs of aluminum hydroxide (B78521), Al(OH)₃.[1][2] These minerals are of significant industrial and geological importance, serving as the main components of bauxite, the primary ore of aluminum.[1] Understanding their distinct crystal structures is crucial for their identification, characterization, and utilization in various applications, including ceramics, catalysts, and as fire retardants. This guide provides a detailed technical overview of their crystal structures, the experimental methods used for their analysis, and a comparative summary of their crystallographic data.

The fundamental structural unit for all three polymorphs consists of double layers of hydroxyl ions in a close-packed arrangement, with aluminum ions (Al³⁺) occupying two-thirds of the octahedral interstices.[3][4] This creates a dioctahedral sheet structure that is electrically neutral.[1][4] The key difference between gibbsite, bayerite, and nordstrandite lies in the stacking sequence of these fundamental layers, which results in different crystal symmetries and properties.[5][6]

Crystal Structures

Gibbsite (γ-Al(OH)₃)

Gibbsite is the most common and stable polymorph of aluminum hydroxide.[1] Its structure consists of stacked dioctahedral layers of aluminum hydroxide.[4] Within each layer, Al³⁺ ions are octahedrally coordinated to six hydroxyl groups.[1] The stacking sequence of the hydroxyl layers is AB-BA, where the hydroxyl groups of adjacent layers are directly opposite each other.[3][5] This arrangement leads to a monoclinic crystal system.[1][7]

Bayerite (α-Al(OH)₃)

Bayerite is another monoclinic polymorph of Al(OH)₃.[1][8] It shares the same fundamental layered structure as gibbsite. However, the stacking sequence of the hydroxyl layers in bayerite is AB-AB, which is analogous to a hexagonal close-packed sequence.[5][8] This results in a different arrangement of hydrogen bonds between the layers compared to gibbsite.[6]

Nordstrandite

Nordstrandite is the rarest of the three polymorphs and possesses a triclinic crystal system.[1][9][10] Its structure is also composed of the same fundamental aluminum hydroxide layers. The stacking sequence in nordstrandite is a more complex arrangement that results in a lower symmetry compared to gibbsite and bayerite.[11]

Data Presentation

Crystallographic Data Comparison

The crystallographic parameters of the three polymorphs are summarized in the table below for easy comparison.

Property	Gibbsite	Bayerite	Nordstrandite
Crystal System	Monoclinic[1][7]	Monoclinic[1][8][12]	Triclinic[1][9][10]
Space Group	P2₁/n[6][7]	P2₁/n[6]	P1[9][10]
Lattice Parameters
a	8.684 Å[7]	-	5.08 Å[9][10]
b	5.078 Å[7]	-	5.12 Å[9][10]
c	9.736 Å[7]	-	4.98 Å[9][10]
α	90°	90°	93.67°[9][10]
β	94.54°[7]	~90°	118.92°[9][10]
γ	90°	90°	70.27°[9][10]
Stacking Sequence	AB-BA[3][5]	AB-AB[5][8]	Complex[11]

Experimental Protocols

The structural analysis of these aluminum hydroxide polymorphs relies on several key experimental techniques.

X-Ray Diffraction (XRD)

X-ray diffraction is the primary technique used for the identification and structural characterization of crystalline materials.

• Methodology : A powdered sample of the aluminum hydroxide is irradiated with monochromatic X-rays. The X-rays are diffracted by the crystalline lattice planes according to Bragg's Law (nλ = 2d sinθ). A detector measures the intensity of the diffracted X-rays as a function of the diffraction angle (2θ). The resulting pattern of peaks is unique to each crystalline phase.

• Data Analysis : The positions and intensities of the diffraction peaks are used to identify the polymorph present by comparison with standard diffraction patterns from databases like the International Centre for Diffraction Data (ICDD).[13] Rietveld refinement of the powder diffraction data can be used to determine precise lattice parameters and atomic positions.

• Characteristic Peaks : Each polymorph has a distinct set of characteristic diffraction peaks. For example, bayerite is recognized by diffraction peaks at 2θ values of approximately 19.20°, 20.53°, and 40.85°.[8][14]

Neutron Diffraction

Neutron diffraction is a powerful complementary technique to XRD, particularly for locating light atoms like hydrogen.

• Methodology : A beam of neutrons from a nuclear reactor or spallation source is directed at the sample. The neutrons are scattered by the atomic nuclei. Similar to XRD, the scattered neutrons produce a diffraction pattern that is dependent on the crystal structure.

• Advantages : While X-rays are scattered by electrons, neutrons are scattered by atomic nuclei. This makes neutron diffraction highly sensitive to the positions of hydrogen atoms, which is crucial for accurately determining the O-H bond orientations and the hydrogen bonding network within the aluminum hydroxide structures.

Vibrational Spectroscopy (Raman and FTIR)

Vibrational spectroscopy probes the molecular vibrations within the crystal lattice.

• Methodology :

  • FTIR Spectroscopy : Infrared radiation is passed through the sample, and the absorption of specific frequencies corresponding to vibrational modes is measured.

  • Raman Spectroscopy : The sample is irradiated with a monochromatic laser, and the inelastically scattered light is analyzed. The frequency shifts in the scattered light correspond to the vibrational modes.

• Data Analysis : The hydroxyl (OH) stretching and bending modes are particularly sensitive to the local environment and hydrogen bonding. The differences in the crystal structures of gibbsite, bayerite, and nordstrandite result in distinct vibrational spectra, allowing for their differentiation. For instance, in the OH-stretching region, gibbsite shows four strong Raman bands, while bayerite typically exhibits three.[15][16]

Mandatory Visualization

References

• 1. Gibbsite - Wikipedia [en.wikipedia.org]
• 2. Aluminium - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Gibbsite – Virtual Museum of Molecules and Minerals [virtual-museum.soils.wisc.edu]
• 5. researchgate.net [researchgate.net]
• 6. iris.unito.it [iris.unito.it]
• 7. mindat.org [mindat.org]
• 8. researchgate.net [researchgate.net]
• 9. mindat.org [mindat.org]
• 10. mindat.org [mindat.org]
• 11. journals.iucr.org [journals.iucr.org]
• 12. Bayerite - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. pnnl.gov [pnnl.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. FT-Raman spectroscopic study of bayerite, boehmite, diaspore and gibbsite [inis.iaea.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Thermal Decomposition Mechanism of Gibbsite Al(OH)3

Introduction

Gibbsite, with the chemical formula Al(OH)3, is a primary component of bauxite (B576324) ore and a critical precursor in the production of alumina (B75360) (Al2O3). The thermal decomposition of gibbsite is a fundamental process in various industrial applications, including the manufacturing of ceramics, catalysts, and adsorbents. For researchers, scientists, and professionals in drug development, where alumina nanoparticles can be utilized as drug delivery agents or adjuvants, a thorough understanding of this decomposition mechanism is paramount for controlling the physicochemical properties of the final alumina product. This guide provides a detailed technical overview of the core thermal decomposition mechanism of gibbsite, summarizing key quantitative data, experimental protocols, and visualizing the transformation pathways.

The thermal decomposition of gibbsite is a complex, multi-stage process involving a series of dehydroxylation and phase transformation steps. The exact pathway and the nature of the intermediate phases are highly dependent on experimental conditions such as heating rate, particle size, and the surrounding atmosphere.[1] Generally, the decomposition proceeds through two main pathways, often occurring concurrently: one involving the formation of boehmite (γ-AlOOH) and the other leading directly to various transition aluminas.[2]

Core Decomposition Pathways

The thermal treatment of gibbsite initiates a series of transformations leading to the thermodynamically stable α-alumina. The process can be broadly categorized into three main stages.[3]

Stage 1: Initial Dehydroxylation and Formation of Boehmite and χ-Alumina

The initial stage of decomposition involves the partial dehydroxylation of gibbsite. This typically occurs at temperatures between 200°C and 350°C.[2][4] In this stage, gibbsite can transform into boehmite and an amorphous or poorly crystalline chi (χ) alumina phase.[3][5] The formation of boehmite is favored by larger particle sizes and higher water vapor pressure.[6]

Stage 2: Transformation of Intermediate Phases

As the temperature increases, the intermediate phases undergo further transformation. Boehmite, formed in the first stage, decomposes to gamma (γ) alumina in the temperature range of 500-550°C.[7] Concurrently, the χ-alumina formed can also transform into other transition aluminas.

Stage 3: Formation of Stable α-Alumina

At higher temperatures, typically above 1000°C, the various transition aluminas (γ, δ, θ) transform into the most stable form, alpha (α) alumina (corundum).[7] The transformation of θ-Al2O3 to α-Al2O3 generally occurs between 1050–1200°C.[7]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the thermal decomposition of gibbsite. These values can vary depending on the specific experimental conditions.

Table 1: Decomposition Temperatures and Mass Loss

Decomposition Step	Temperature Range (°C)	Peak Temperature (°C)	Mass Loss (%)	Reference
Gibbsite → Boehmite + H₂O	200 - 350	~246 - 317	~14	[2][3][8]
Gibbsite → χ-Al₂O₃ + H₂O	200 - 350	~312	~21	[2][3]
Boehmite → γ-Al₂O₃ + H₂O	450 - 550	~542	~15	[2][7][9]
Total Mass Loss (Gibbsite → Al₂O₃)	RT - 1200	-	~34.5	[3]

Table 2: Kinetic Parameters for Decomposition Stages

Reaction Stage	Activation Energy (Ea) (kJ/mol)	Pre-exponential Factor (A) (s⁻¹)	Reaction Model	Reference
Gibbsite → Boehmite (Partial Dehydroxylation)	108.50 - 157	2.93 x 10⁹ - 7.58 x 10¹⁵	Avrami-Erofeev (A3/2)	[3][8]
Gibbsite → χ-Al₂O₃	185 - 243	3.73 x 10²²	Second-order (F2)	[3][5]
Boehmite → γ-Al₂O₃	217.24 - 296	8.30 x 10¹³ - 1.82 x 10¹⁹	3/2 rate order (F3/2)	[3][8]

Experimental Protocols

The investigation of the thermal decomposition mechanism of gibbsite relies on several key analytical techniques. Detailed experimental protocols are crucial for reproducible results.

1. Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)

• Objective: To determine the temperature ranges of decomposition and the associated mass loss, as well as to identify endothermic and exothermic events.

• Methodology:

  • A small sample of gibbsite powder (typically 5-20 mg) is placed in a crucible (e.g., alumina or platinum).

  • The sample is heated from room temperature to a final temperature (e.g., 1200°C) at a constant heating rate (e.g., 5, 10, 15, or 20 °C/min).[3][5]

  • The analysis is typically conducted under a controlled atmosphere, such as an inert gas (e.g., argon or nitrogen) or air, with a constant flow rate.[5]

  • The TGA instrument continuously records the mass of the sample as a function of temperature.

  • The DTA instrument measures the temperature difference between the sample and an inert reference material, revealing thermal events like phase transitions and decomposition.

2. X-ray Diffraction (XRD)

• Objective: To identify the crystalline phases present in the material at different stages of decomposition.

• Methodology:

  • Samples of gibbsite are heated to specific temperatures (e.g., 200, 400, 600, 800, 1000, 1200°C) in a furnace and held for a certain duration to allow for phase transformation.[3]

  • After cooling, the samples are ground into a fine powder.

  • The powder is then analyzed using an X-ray diffractometer.

  • The resulting diffraction patterns are compared with standard diffraction data (e.g., from the JCPDS database) to identify the crystalline phases present.[7]

3. Scanning Electron Microscopy (SEM)

• Objective: To observe the morphological and microstructural changes in the gibbsite particles during thermal decomposition.

• Methodology:

  • Samples calcined at different temperatures are mounted on stubs using conductive adhesive.

  • The samples are then coated with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging.

  • The coated samples are observed in a scanning electron microscope to examine changes in particle size, shape, and surface texture.

Visualizing the Decomposition Pathways

The following diagrams, generated using the DOT language, illustrate the key transformation pathways and experimental workflows.

Caption: Thermal decomposition pathways of gibbsite to α-alumina.

Caption: Experimental workflow for studying gibbsite decomposition.

Caption: Factors influencing the decomposition pathway of gibbsite.

References

• 1. researchgate.net [researchgate.net]
• 2. elsevier.es [elsevier.es]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. researchgate.net [researchgate.net]
• 5. asjp.cerist.dz [asjp.cerist.dz]
• 6. Thermal decomposition of gibbsite under low pressures I. Formation of the boehmitic phase: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. Control of the γ-alumina to α-alumina phase transformation for an optimized alumina densification | Boletín de la Sociedad Española de Cerámica y Vidrio [elsevier.es]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Surface Chemistry and Reactivity of Aluminium Trihydrate Polymorphs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the surface chemistry and reactivity of the primary polymorphs of aluminum trihydrate (ATH), also known as aluminum hydroxide (B78521) (Al(OH)₃). The three main crystalline forms—gibbsite, bayerite, and nordstrandite—are discussed in detail, focusing on their distinct surface properties and how these influence their behavior in various applications, from industrial catalysis to pharmaceutical formulations.

Introduction to Aluminium Trihydrate Polymorphs

Aluminum trihydrate is a compound of significant industrial and scientific interest, existing in several crystalline forms or polymorphs.[1][2] The most common and extensively studied of these are gibbsite (γ-Al(OH)₃), bayerite (α-Al(OH)₃), and the less common nordstrandite.[1][2] These polymorphs share the same chemical formula but differ in their crystal structure, specifically in the stacking of the layers of aluminum hydroxide octahedra. This structural variation leads to distinct differences in their surface chemistry and reactivity, impacting their performance in a wide range of applications.

Gibbsite is the most thermodynamically stable and naturally abundant form, a key component of bauxite (B576324) ore.[1] Its structure is monoclinic and consists of stacked layers of Al(OH)₆ octahedra. Bayerite , also monoclinic, is a synthetic polymorph often produced through the precipitation of aluminum salts in alkaline solutions. Nordstrandite is the rarest of the three and possesses a triclinic crystal structure.

The arrangement of hydroxyl groups on the surfaces of these polymorphs dictates their interactions with the surrounding environment, influencing properties such as surface charge, acidity, and adsorption capacity. Understanding these differences is crucial for optimizing their use as catalysts, catalyst supports, flame retardants, and, notably in the pharmaceutical industry, as vaccine adjuvants.[3][4]

Comparative Surface Properties of ATH Polymorphs

The reactivity of the ATH polymorphs is intrinsically linked to their surface properties. Variations in crystal structure lead to differences in specific surface area, point of zero charge (PZC), and the density and nature of surface hydroxyl groups. A summary of these key quantitative properties is presented in Table 1.

Property	Gibbsite	Bayerite	Nordstrandite
Crystal System	Monoclinic[1]	Monoclinic[1]	Triclinic[1]
Typical Specific Surface Area (m²/g)	5 - 30	50 - 300	Variable, often intermediate
Point of Zero Charge (PZC)	9.0 - 10.0	8.0 - 9.5	~8.5
Surface Hydroxyl Group Density (OH/nm²)	~12-15	~15-18	Not well-documented, expected to be similar to bayerite

Table 1: Comparative Quantitative Data of Aluminum Trihydrate Polymorphs

The specific surface area is a critical parameter influencing the reactivity of these materials. Bayerite typically exhibits a significantly higher surface area compared to gibbsite, which can be attributed to its often smaller particle size and more porous structure. This higher surface area provides more active sites for adsorption and catalytic reactions.

The point of zero charge (PZC) is the pH at which the surface of the material has a net neutral charge. Above the PZC, the surface is negatively charged, while below it, the surface is positively charged. The differing PZC values for the polymorphs have significant implications for their application in aqueous environments, particularly in controlling colloidal stability and in the adsorption of charged molecules such as proteins in vaccine formulations.

The surface hydroxyl group density determines the number of active sites available for chemical reactions. These hydroxyl groups can act as Brønsted acids or bases, and their arrangement and accessibility differ between the polymorphs, impacting their catalytic and adsorptive properties.

Reactivity of ATH Polymorphs

The distinct surface properties of gibbsite, bayerite, and nordstrandite lead to notable differences in their chemical reactivity, including their dissolution kinetics, thermal decomposition behavior, and surface interactions with various molecules.

Dissolution Kinetics

The rate at which ATH polymorphs dissolve is highly dependent on the pH of the surrounding medium. All polymorphs are amphoteric, meaning they can react with both acids and bases. In acidic solutions, the surface hydroxyl groups are protonated, leading to the formation of soluble aluminum salts. In alkaline solutions, deprotonation of the surface hydroxyls forms aluminate ions.

Generally, the dissolution rate is influenced by the specific surface area and the crystallinity of the polymorph. Bayerite, with its higher surface area, often exhibits faster dissolution rates compared to the more crystalline and less porous gibbsite.

Thermal Decomposition

Thermal analysis is a critical tool for characterizing and differentiating the ATH polymorphs. Upon heating, they undergo a series of dehydration and dehydroxylation steps, ultimately transforming into various transition aluminas and finally to the stable α-alumina (corundum) at very high temperatures. The temperatures at which these transformations occur are characteristic of each polymorph.

The general thermal decomposition pathway for gibbsite is as follows: Gibbsite (Al(OH)₃) → Boehmite (AlOOH) + H₂O → γ-Al₂O₃ + H₂O → α-Al₂O₃

Bayerite and nordstrandite follow similar decomposition pathways, but the transition temperatures and the nature of the intermediate alumina (B75360) phases can differ. For instance, the decomposition of bayerite can lead to the formation of η-alumina.

Thermal Decomposition Pathways of ATH Polymorphs

Surface Reactivity and Adsorption

The surface hydroxyl groups of ATH polymorphs are the primary sites for adsorption and catalytic activity. These groups can participate in hydrogen bonding, electrostatic interactions, and ligand exchange reactions.

A prominent example of the importance of ATH surface reactivity is its use as an adjuvant in vaccines. Aluminum hydroxide adjuvants, often in the form of gibbsite or amorphous aluminum oxyhydroxide, are used to enhance the immune response to antigens. The mechanism of action involves the adsorption of protein antigens onto the surface of the aluminum hydroxide particles.

The adsorption process is governed by several factors, including the surface charge of the aluminum hydroxide (which is pH-dependent), the isoelectric point of the protein, and the ionic strength of the formulation. At physiological pH (around 7.4), which is below the PZC of gibbsite, the adjuvant surface is positively charged, facilitating the electrostatic adsorption of negatively charged proteins.

Mechanism of Protein Adsorption on Aluminum Hydroxide Adjuvant

Experimental Protocols for Characterization

A variety of analytical techniques are employed to characterize the structure, morphology, and surface properties of ATH polymorphs. Detailed methodologies for key experiments are outlined below.

X-ray Diffraction (XRD)

Objective: To identify the crystalline phase (polymorph) and assess the crystallinity of the ATH sample.

Methodology:

• Sample Preparation: The ATH powder is gently ground to a fine, uniform particle size (typically <10 µm) using an agate mortar and pestle to ensure random orientation of the crystallites. The powder is then back-loaded into a sample holder to minimize preferred orientation.

• Instrument Setup: A powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is used. The instrument is typically operated at 40 kV and 40 mA.

• Data Collection: Data is collected over a 2θ range of 10-70° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Data Analysis: The resulting diffraction pattern is analyzed by comparing the peak positions (2θ values) and relative intensities to standard diffraction patterns from the International Centre for Diffraction Data (ICDD) database for gibbsite (PDF# 00-007-0324), bayerite (PDF# 00-020-0011), and nordstrandite (PDF# 00-012-0461). Rietveld refinement can be used for quantitative phase analysis and to determine lattice parameters.[5]

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM)

Objective: To visualize the morphology, particle size, and aggregation state of the ATH polymorphs.

Methodology:

• Sample Preparation for SEM: A small amount of the ATH powder is mounted on an aluminum stub using double-sided carbon tape. To ensure conductivity and prevent charging under the electron beam, the sample is sputter-coated with a thin layer (5-10 nm) of a conductive material such as gold or platinum.[6]

• Sample Preparation for TEM: The ATH powder is dispersed in a suitable solvent (e.g., ethanol) and sonicated for a few minutes to break up agglomerates. A drop of the suspension is then placed onto a carbon-coated copper grid and allowed to dry completely.

• Imaging: SEM imaging is performed at an accelerating voltage of 5-15 kV to observe the surface morphology and particle size distribution. TEM imaging is conducted at an accelerating voltage of 100-200 kV to obtain high-resolution images of individual crystallites and their lattice fringes.

Fourier-Transform Infrared Spectroscopy (FTIR)

Objective: To identify the surface functional groups, particularly the different types of hydroxyl groups, and to study adsorption processes.

Methodology:

• Sample Preparation: For transmission measurements, a small amount of the ATH powder is mixed with dry potassium bromide (KBr) and pressed into a transparent pellet. For surface-sensitive measurements, Attenuated Total Reflectance (ATR)-FTIR is used, where the powder is pressed directly onto the ATR crystal.[7]

• Data Collection: The FTIR spectrum is recorded in the mid-infrared range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹. A background spectrum of the empty sample holder or KBr pellet is collected and subtracted from the sample spectrum.

• Data Analysis: The positions and shapes of the absorption bands in the O-H stretching region (3700-3300 cm⁻¹) provide information about the different types of hydroxyl groups (e.g., terminal, bridging) and their hydrogen-bonding environments.

X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the elemental composition and chemical states of the elements on the surface of the ATH polymorphs.

Methodology:

• Sample Preparation: The ATH powder is pressed into a small pellet or mounted on a sample holder using double-sided tape. The sample is then introduced into the ultra-high vacuum chamber of the XPS instrument.

• Data Collection: The sample is irradiated with monochromatic Al Kα X-rays. Survey scans are first collected to identify all elements present on the surface. High-resolution spectra of the Al 2p, O 1s, and C 1s regions are then acquired.

• Data Analysis: The binding energies of the core-level peaks are used to identify the chemical states of the elements. For example, the O 1s spectrum can be deconvoluted to distinguish between lattice oxygen (Al-O-Al), hydroxyl groups (Al-OH), and adsorbed water (H₂O).[8] The Al 2p binding energy for Al(OH)₃ is typically around 74.4-75.0 eV.[9]

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To study the thermal stability and decomposition pathways of the ATH polymorphs.

Methodology:

• Sample Preparation: A small, accurately weighed amount of the ATH powder (5-10 mg) is placed in an alumina or platinum crucible.

• Instrument Setup: The TGA-DSC instrument is purged with an inert gas (e.g., nitrogen or argon) at a constant flow rate.

• Data Collection: The sample is heated from room temperature to a final temperature (e.g., 1200°C) at a constant heating rate (e.g., 10°C/min). The weight loss (TGA) and heat flow (DSC) are recorded as a function of temperature.[10]

• Data Analysis: The TGA curve reveals the temperatures at which dehydration and dehydroxylation occur and the corresponding mass losses. The DSC curve shows the endothermic or exothermic nature of these transitions, providing information on the energetics of the decomposition processes.

Experimental Workflow for ATH Polymorph Characterization

Conclusion

The polymorphs of aluminum trihydrate—gibbsite, bayerite, and nordstrandite—exhibit distinct surface chemistry and reactivity profiles that are a direct consequence of their differing crystal structures. These differences in specific surface area, point of zero charge, and the nature of surface hydroxyl groups have profound implications for their performance in a wide array of applications. For researchers, scientists, and drug development professionals, a thorough understanding of these properties is essential for the rational design and optimization of processes and products that utilize these versatile materials. The experimental protocols and comparative data presented in this guide provide a foundational framework for the characterization and application-specific selection of ATH polymorphs.

References

• 1. geoinfo.nmt.edu [geoinfo.nmt.edu]
• 2. Gibbsite - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. worldagroforestry.org [worldagroforestry.org]
• 5. High‐Field NMR, Reactivity, and DFT Modeling Reveal the γ‐Al2O3 Surface Hydroxyl Network - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00522A [pubs.rsc.org]
• 8. Resolving surface chemical states in XPS analysis of first row transition metals, oxides and hydroxides: Sc, Ti, V, Cu and Zn: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. osti.gov [osti.gov]
• 10. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

An In-depth Technical Guide to the Thermochemical Properties of Gibbsite, Bayerite, and Boehmite

For: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of the thermochemical properties of three key aluminum hydroxides: gibbsite (γ-Al(OH)₃), bayerite (α-Al(OH)₃), and boehmite (γ-AlOOH). A thorough understanding of the thermodynamic stability and thermal decomposition behavior of these materials is critical for their application in diverse fields, including catalysis, ceramics, and notably, as adjuvants in vaccines and as excipients in drug formulations. This document compiles essential thermodynamic data, details the experimental protocols for their determination, and illustrates the key transformation pathways.

Introduction

Gibbsite, bayerite, and boehmite are polymorphs of aluminum hydroxide (B78521) and oxyhydroxide that play a significant role in various industrial and pharmaceutical applications. Their utility is intrinsically linked to their surface chemistry, crystal structure, and, critically, their thermochemical properties. The thermal behavior of these materials dictates their transformation into various forms of alumina (B75360), each with distinct properties. In the pharmaceutical industry, for instance, the stability and surface characteristics of aluminum-based adjuvants are paramount to their efficacy and safety profile. This guide aims to provide a centralized resource on the thermochemical characteristics of these materials to aid in research and development.

Thermochemical Data

The following tables summarize the key thermochemical properties of gibbsite, bayerite, and boehmite at standard conditions (298.15 K and 1 bar). These values have been compiled from various sources and represent a consistent set of thermodynamic data.[1][2][3][4][5]

Table 1: Molar Thermochemical Properties at 298.15 K

Property	Gibbsite (Al(OH)₃)	Bayerite (Al(OH)₃)	Boehmite (AlOOH)
Molar Mass ( g/mol )	78.00	78.00	59.99
Standard Molar Enthalpy of Formation (ΔHf°) (kJ/mol)	-1293.1	-1288.3	-994.0 ± 1.1[6]
Standard Molar Gibbs Free Energy of Formation (ΔGf°) (kJ/mol)	-1154.9 ± 1.2[7]	-1153 ± 2[7]	-918.4 ± 2.1[7]
Standard Molar Entropy (S°) (J/mol·K)	68.44	70.1	51.1

Note: Values can vary slightly between different literature sources due to varying experimental methods and data refinement techniques.

Table 2: Thermal Decomposition Properties

Property	Gibbsite	Bayerite	Boehmite
Decomposition Reaction	Al(OH)₃ → AlOOH + H₂O	Al(OH)₃ → AlOOH + H₂O	2AlOOH → Al₂O₃ + H₂O
Typical Decomposition Temperature Range (°C)	200 - 350[8][9]	~250	450 - 550[10]
Theoretical Weight Loss (%)	34.6[10]	34.6	15.0[10]
Primary Solid Product(s)	Boehmite (AlOOH), χ-Al₂O₃[8][10]	Boehmite (AlOOH), η-Al₂O₃	γ-Al₂O₃ and other transition aluminas[8][11]

Experimental Protocols

The determination of the thermochemical properties of these aluminum hydroxides relies on a suite of analytical techniques. The following sections provide an overview of the methodologies for key experiments.

Thermal Analysis (Thermogravimetric Analysis/Differential Scanning Calorimetry)

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are fundamental in studying the thermal decomposition of gibbsite, bayerite, and boehmite.[11][12][13][14]

Objective: To determine the temperature ranges of decomposition, associated weight losses, and enthalpy changes.

Methodology:

• A small, precisely weighed sample (typically 5-10 mg) of the aluminum hydroxide powder is placed in a crucible (e.g., alumina or platinum).

• The crucible is placed in the TGA/DSC instrument.

• The sample is heated at a constant rate (e.g., 5, 10, 15, or 20 °C/min) under a controlled atmosphere (e.g., nitrogen or air).[8]

• The TGA instrument continuously measures the mass of the sample as a function of temperature.

• The DSC instrument measures the heat flow to or from the sample relative to an inert reference.

• The resulting TGA curve plots mass loss versus temperature, from which the stoichiometry of the decomposition reactions can be determined.

• The DSC curve plots heat flow versus temperature, showing endothermic peaks for decomposition and dehydration events. The area under these peaks can be used to calculate the enthalpy of reaction.

Calorimetry

Solution and combustion calorimetry are employed to determine the enthalpy of formation of these minerals.

Objective: To measure the heat of reaction to derive the standard enthalpy of formation.

Methodology (Solution Calorimetry):

• A precisely weighed sample of the aluminum hydroxide is dissolved in a suitable solvent (e.g., a strong acid or base) within a calorimeter.

• The heat absorbed or released during the dissolution process is measured by monitoring the temperature change of the solution.

• By constructing a thermochemical cycle involving the dissolution of the compound and its constituent elements (or their oxides), the enthalpy of formation can be calculated.[7]

Methodology (Flow Adsorption Calorimetry): This technique can be used to investigate surface charge properties.

• An amorphous aluminum hydroxide sample is placed in the calorimeter.

• Solutions with different pH and ionic compositions (e.g., 50 mM NaCl and NaNO₃ for anion exchange, 50 mM NaNO₃ and KNO₃ for cation exchange) are passed through the sample.[15]

• The heat associated with cation and anion exchange is measured at different pH levels (e.g., 5.8, 8.0, and 10.5).[15]

• The point of zero net charge (PZNC) can be determined from these measurements.[15]

Transformation Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key relationships and experimental processes discussed in this guide.

Caption: Thermal decomposition pathways of gibbsite and bayerite.

Caption: Experimental workflow for thermochemical characterization.

Conclusion

The thermochemical properties of gibbsite, bayerite, and boehmite are fundamental to their behavior and application. This guide has provided a consolidated resource of key thermodynamic data and an overview of the experimental methodologies used for their determination. The controlled thermal decomposition of these materials is a key process in the production of various aluminas with tailored properties for use in research and industry, including the development of new drug delivery systems and vaccine adjuvants. It is anticipated that the information presented herein will be a valuable reference for scientists and researchers working with these important materials.

References

• 1. Thermochemical properties of gibbsite, bayerite, boehmite, diaspore, and the aluminate ion between 0 and 350/degree/C [inis.iaea.org]
• 2. Thermochemical Properties of Gibbsite, Bayerite, Boehmite, Diaspore, and the Aluminate Ion between 0 and 350C. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 3. digital.library.unt.edu [digital.library.unt.edu]
• 4. Thermochemical Properties of Gibbsite, Bayerite, Boehmite, Diaspore, and the Aluminate Ion Between 0 and 350/degree/C - UNT Digital Library [digital.library.unt.edu]
• 5. Thermodynamic properties of the aluminate ion and of bayerite, boehmite, diaspore and gibbsite - European Journal of Mineralogy Volume 4 Number 4 — Schweizerbart science publishers [schweizerbart.de]
• 6. experts.azregents.edu [experts.azregents.edu]
• 7. Revised values for the Gibbs free energy of formation of [Al(OH)4 aq-], diaspore, boehmite and bayerite at 298.15 K and 1 bar, the thermodynamic properties of kaolinite to 800 K and 1 bar, and the heats of solution of several gibbsite samples [pubs.usgs.gov]
• 8. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]

Quantum Mechanical Insights into the Relative Stability of Bayerite and Gibbsite

A Technical Guide for Researchers and Drug Development Professionals

The polymorphs of aluminum hydroxide, specifically gibbsite and bayerite, are of significant interest across various scientific and industrial domains, including their use as precursors for alumina (B75360) catalysts and as active ingredients in antacid medications.[1] A fundamental understanding of their relative thermodynamic stability is crucial for controlling their synthesis, transformation, and application. This technical guide delves into the quantum mechanical studies that have elucidated the structural and energetic differences dictating the stability of these two critical materials.

Structural and Energetic Overview

Both gibbsite and bayerite are aluminum trihydroxides [Al(OH)₃] that feature a layered crystal structure.[1][2] Each layer is composed of a sheet of Al(OH)₆ octahedra, where Al³⁺ cations occupy two-thirds of the octahedral cavities formed by a double layer of hydroxyl (OH) ions.[1] The primary distinctions between these two polymorphs lie in the stacking sequence of these layers and the intricate network of hydrogen bonds that provide cohesion.[3]

Quantum mechanical calculations consistently demonstrate that gibbsite is the more thermodynamically stable polymorph compared to bayerite.[1][3][4] This enhanced stability is primarily attributed to a more favorable arrangement of inter-layer hydrogen bonds in the gibbsite structure.

Quantitative Stability Analysis

Quantum mechanical studies, particularly those employing periodic ab-initio methods, have quantified the energetic differences between bayerite and gibbsite. The data presented below is derived from Density Functional Theory (DFT) calculations, which have proven effective in modeling these crystalline systems.

Parameter	Value (kJ/mol)	Computational Method	Reference
Gibbs Free Energy Difference (ΔG) at 298 K	7.74 (Gibbsite more stable)	B3LYP / Gaussian Basis Set	[1][3]
Electronic Energy Difference (ΔE_el)	9.88 (Gibbsite more stable)	B3LYP / Gaussian Basis Set	[1]
Electronic Energy Difference (ΔE_el)	11.50 (Gibbsite more stable)	PBE Functional	[1]

The energetic ordering established by these calculations is consistent: gibbsite is energetically more favorable than bayerite.[4][5][6][7]

The Role of Hydrogen Bonding

The key to understanding the stability difference lies in the strength of the inter-layer hydrogen bonds (HBs), which hold the layers together. In gibbsite, these bonds are significantly stronger than in bayerite.

Polymorph	Inter-layer HB Strength (kJ/mol)	Reference
Gibbsite	23.15	[1][3]
Bayerite	17.59	[1][3]

The stronger hydrogen bonding in gibbsite results in a more cohesive and energetically stable three-dimensional structure. This is also reflected in the calculated OH stretching frequencies, which are lower in gibbsite, indicating stronger hydrogen bonds.[3]

Methodologies and Computational Protocols

The insights into bayerite and gibbsite stability are predominantly derived from periodic ab-initio quantum mechanical calculations. These methods solve the electronic structure of the crystalline solid to determine its properties.

Key Computational Details:

• Theoretical Framework: The studies primarily utilize Density Functional Theory (DFT), a robust method for solid-state systems.[1]

• Hamiltonian/Functional: The B3LYP hybrid functional is frequently employed, as it provides a good balance of accuracy for structural and energetic properties of these materials.[1][8] The PBE functional has also been used for comparative analysis.[1]

• Basis Set: An all-electron Gaussian Type Functions (GTF) basis set is commonly used to represent the atomic orbitals.[1]

• Software: The CRYSTAL code (e.g., CRYSTAL06) is a prominent software package used for these types of periodic ab-initio calculations.[1]

• Thermodynamic Contributions: To determine the Gibbs free energy of formation, the calculations go beyond simple electronic energy. They incorporate contributions from the full vibrational spectrum of the crystal to account for:

  • Zero-Point Energy (ZPE)[1]

  • Entropic thermal contributions[1]

  • Enthalpic thermal contributions[1]

• Structural Optimization: The calculations involve a full optimization of both the atomic positions within the unit cell and the lattice parameters (cell constants) to find the minimum energy structure. Calculated lattice constants show good agreement with experimental values, with relative errors often less than 2.8%.[5][8]

Visualizations

Logical Flow of Stability Determination

The following diagram illustrates the typical workflow in a quantum mechanical study aimed at comparing the stability of bayerite and gibbsite.

Caption: Computational workflow for determining polymorph stability.

Structural Stacking and Stability Relationship

The difference in layer stacking directly influences the hydrogen bonding network and, consequently, the overall stability.

Caption: Relationship between layer stacking, H-bonds, and stability.

References

• 1. iris.unito.it [iris.unito.it]
• 2. Structure and stability of aluminium trihydroxides bayerite and gibbsite: A quantum mechanical ab initio study with the CRYSTAL06 code | OIEau - Eaudoc [oieau.fr]
• 3. researchgate.net [researchgate.net]
• 4. Quantum-chemical study of stable, meta-stable and high-pressure alumina polymorphs and aluminum hydroxides - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantum-chemical study of stable, meta-stable and high-pressure alumina polymorphs and aluminum hydroxides - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/C4TA02663B [pubs.rsc.org]

Unveiling the Structural Nuances: A Comparative Analysis of Gibbsite and Bayerite

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Gibbsite and bayerite, both polymorphs of aluminum hydroxide (B78521) [Al(OH)₃], are fundamental materials in various scientific and industrial sectors, including pharmaceuticals, catalysis, and geochemistry. While chemically identical, their distinct crystalline structures give rise to different physical and chemical properties, impacting their functionality and application. This technical guide provides a comprehensive comparison of the crystalline structures of gibbsite and bayerite, detailing their crystallographic parameters, the subtle yet critical differences in their atomic arrangement, and the experimental protocols used for their characterization.

Core Structural and Crystallographic Differences

The primary distinction between gibbsite and bayerite lies in the stacking sequence of their fundamental building blocks: layers of octahedrally coordinated aluminum ions sandwiched between two sheets of hydroxyl groups.[1][2] Each aluminum ion is bonded to six hydroxide groups, and each hydroxide group is shared by two aluminum octahedra.[3] This arrangement results in a neutral sheet.[3] The manner in which these neutral layers are stacked dictates the overall crystal structure and symmetry.

In gibbsite , the layers are stacked in an AB-BA sequence.[1][2] This means that the hydroxyl groups of one layer are directly positioned over the hydroxyl groups of the layer below it.[4] This alignment facilitates stronger hydrogen bonding between the layers.[5][6]

In contrast, bayerite exhibits an AB-AB stacking sequence, which is analogous to a hexagonal close-packed arrangement.[1][7] This results in a different hydrogen bonding network between the layers, which is considered to be weaker than that in gibbsite.[5][6]

These differences in layer stacking and hydrogen bonding manifest in their crystallographic parameters, as summarized in the table below.

Quantitative Crystallographic Data

Property	Gibbsite	Bayerite
Crystal System	Monoclinic[3][8]	Monoclinic[3][9]
Space Group	P2₁/n[3][8]	P2₁/n[6] or P2₁/m[9]
Lattice Parameters	a = 8.684 Å[8]	a = 5.0626 Å[9]
b = 5.078 Å[8]	b = 8.6719 Å[9]
c = 9.736 Å[8]	c = 9.4254 Å[9]
β = 94.54°[8]	β = 90.26°[9]
Stacking Sequence	AB-BA[1][2]	AB-AB[1][7]
Hydrogen Bonding	Stronger inter-layer hydrogen bonds[5][6]	Weaker inter-layer hydrogen bonds[5][6]

Experimental Protocols for Structural Characterization

The determination and refinement of the crystalline structures of gibbsite and bayerite rely on several key analytical techniques. The following are detailed methodologies for the most common experimental protocols.

Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is the most common technique for identifying and characterizing the crystalline phases of gibbsite and bayerite.

1. Sample Preparation:

• The aluminum hydroxide sample is finely ground to a homogenous powder using an agate mortar and pestle or a micronizing mill to ensure random orientation of the crystallites.[1][10]

• The fine powder is then carefully packed into a sample holder, ensuring a flat and smooth surface to minimize preferred orientation effects.

2. Data Collection:

• Instrument: A laboratory powder X-ray diffractometer, typically in a Bragg-Brentano parafocusing geometry.

• X-ray Source: Copper (Cu) Kα radiation (λ = 1.5418 Å) is commonly used.[11]

• Instrument Settings:

  • Voltage and Current: Typically operated at 40 kV and 40 mA.

  • Scan Range (2θ): A wide angular range, for instance, from 5° to 80°, is scanned to collect all significant diffraction peaks.

  • Step Size: A small step size, such as 0.02°, is used to ensure high resolution.

  • Counting Time: A sufficient counting time per step (e.g., 1-2 seconds) is employed to obtain good signal-to-noise ratio.

3. Data Analysis (Rietveld Refinement):

• The Rietveld method is a powerful technique for refining the crystal structure parameters from the powder diffraction data.[12]

• The experimental diffraction pattern is fitted with a calculated pattern based on a known or proposed crystal structure model for gibbsite or bayerite.

• The refinement process involves minimizing the difference between the observed and calculated patterns by adjusting various parameters, including lattice parameters, atomic positions, and peak profile parameters.

• This analysis provides highly accurate values for the crystallographic parameters and can also be used for quantitative phase analysis in mixtures.

Neutron Diffraction

Neutron diffraction provides complementary information to XRD, particularly in locating the positions of hydrogen atoms due to the high scattering cross-section of neutrons with protons.

1. Sample Preparation:

• A larger sample volume (typically a few cubic centimeters) of the powdered gibbsite or bayerite is required compared to XRD.

• The powder is loaded into a sample container made of a material with low neutron absorption, such as vanadium or aluminum.

2. Data Collection:

• Instrument: A neutron powder diffractometer at a research reactor or a spallation neutron source.

• Neutron Wavelength: A monochromatic neutron beam with a wavelength typically in the range of 1-2 Å is used.

• Data Collection Mode: Data is collected by scanning a wide range of scattering angles (2θ).

• Temperature: Data can be collected at various temperatures, including cryogenic temperatures, to study structural changes.

3. Data Analysis:

• Similar to XRD, Rietveld refinement is the primary method for analyzing neutron powder diffraction data.

• The refinement allows for the precise determination of the positions of all atoms, including hydrogen, providing a detailed understanding of the hydrogen bonding network.

Visualization of Structural Differences

The fundamental difference in the stacking of the aluminohydroxide layers between gibbsite and bayerite can be visualized as a logical relationship.

Figure 1: Layer stacking in gibbsite and bayerite.

References

• 1. azom.com [azom.com]
• 2. retsch.com [retsch.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Calcination products of gibbsite studied by X-ray diffraction, XPS and solid-state NMR (Journal Article) | OSTI.GOV [osti.gov]
• 7. In Situ X-ray Diffraction as a Basic Tool to Study Oxide and Metal Oxide Catalysts | MDPI [mdpi.com]
• 8. gq.mines.gouv.qc.ca [gq.mines.gouv.qc.ca]
• 9. researchgate.net [researchgate.net]
• 10. Preparing Xrd Samples: A Comprehensive Guide - Kintek Solution [kindle-tech.com]
• 11. researchgate.net [researchgate.net]
• 12. Ask an Expert: The Rietveld method | Malvern Panalytical [malvernpanalytical.com]

The Fiery Transformation: An In-depth Technical Guide to the Calcination of Aluminum Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the intricate phase transformations that aluminum trihydrate (Al(OH)₃), commonly known as gibbsite, undergoes during calcination. A thorough understanding of this thermal decomposition process is paramount for controlling the physicochemical properties of the resulting alumina (B75360) (Al₂O₃), a material of critical importance in catalysis, ceramics, and as a pharmaceutical excipient. This document outlines the sequential phase changes, presents key quantitative data in a comparative format, details the experimental protocols for characterization, and provides visual representations of the transformation pathways and experimental workflows.

The Transformation Cascade: From Hydrate to Stable Oxide

The calcination of aluminum trihydrate is not a simple dehydration but a complex series of transformations through several metastable transition aluminas before reaching the thermodynamically stable alpha-alumina (α-Al₂O₃) phase. The precise pathway and transition temperatures are highly sensitive to processing conditions, primarily the heating rate, particle size of the initial gibbsite, and the composition of the furnace atmosphere (e.g., presence of water vapor).[1][2]

Two principal transformation sequences are generally recognized, largely dependent on the particle size of the starting gibbsite:

• Pathway for Fine-Grained Gibbsite: In air, fine-grained aluminum trihydrate typically transforms first into chi-alumina (χ-Al₂O₃) and subsequently to kappa-alumina (κ-Al₂O₃), before finally converting to alpha-alumina (α-Al₂O₃).[1]

• Pathway for Coarse-Grained Gibbsite: Coarse-grained gibbsite, particularly in the presence of water vapor, tends to first form boehmite (γ-AlOOH), which then transforms through a series of transition aluminas: gamma (γ), delta (δ), and theta (θ), before the final conversion to alpha-alumina.[1][3]

The thermal decomposition of aluminum trihydrate initiates with dehydroxylation, the removal of chemically bound water, which is a major consumer of thermal energy at temperatures below 500°C.[4] The subsequent transformations to various transition aluminas involve smaller heat changes, with the final crystallization to alpha-alumina being an exothermic process.[4]

Quantitative Analysis of Phase Transformations

The following tables summarize the key quantitative data associated with the calcination of aluminum trihydrate, compiled from various studies. These values should be considered as indicative, as they are highly dependent on the specific experimental conditions.

Table 1: Phase Transformation Temperatures of Aluminum Trihydrate (Gibbsite)

Transformation Stage	Temperature Range (°C)	Precursor/Starting Phase	Resulting Phase(s)	Key Observations
Dehydration to Boehmite	140 - 260	Aluminum Trihydrate (Gibbsite)	Boehmite (γ-AlOOH)	Occurs at lower temperatures, especially with coarse particles and high water vapor pressure.[5][6]
Dehydration to Chi-Alumina	200 - 300	Aluminum Trihydrate (Gibbsite)	Chi-Alumina (χ-Al₂O₃)	Predominant pathway for fine-grained gibbsite.[7][8]
Chi to Kappa-Alumina	900 - 1000	Chi-Alumina (χ-Al₂O₃)	Kappa-Alumina (κ-Al₂O₃)	A high-temperature transition for the fine-grained pathway.[7][8]
Boehmite to Gamma-Alumina	~580	Boehmite (γ-AlOOH)	Gamma-Alumina (γ-Al₂O₃)	A key step in the coarse-grained pathway.[9]
Gamma to Delta-Alumina	> 800	Gamma-Alumina (γ-Al₂O₃)	Delta-Alumina (δ-Al₂O₃)	Part of the transition sequence towards more stable forms.[3]
Delta to Theta-Alumina	> 1000	Delta-Alumina (δ-Al₂O₃)	Theta-Alumina (θ-Al₂O₃)	A further step in the transition sequence.[3]
Theta/Kappa to Alpha-Alumina	> 1100 - 1200	Theta-Alumina (θ-Al₂O₃) / Kappa-Alumina (κ-Al₂O₃)	Alpha-Alumina (α-Al₂O₃)	The final, irreversible transformation to the most stable phase.[3][5]

Table 2: Physical Properties of Alumina Phases

Alumina Phase	Typical Formation Temperature (°C)	Specific Surface Area (m²/g)	Crystal System	Key Characteristics
Chi (χ)	200 - 900	High (up to 370)	Hexagonal	High surface area, microporous structure.[7]
Gamma (γ)	450 - 800	High (100 - 300)	Cubic	High surface area, mesoporous, widely used as a catalyst support.[1]
Delta (δ)	800 - 1000	Moderate	Tetragonal or Orthorhombic	Intermediate phase with decreasing surface area.
Theta (θ)	1000 - 1100	Low	Monoclinic	Precursor to the stable alpha phase.
Kappa (κ)	900 - 1000	Moderate	Orthorhombic	Part of the fine-grained transformation pathway.[1]
Alpha (α)	> 1100	Low (< 10)	Hexagonal (Corundum)	Thermodynamically stable, high hardness, chemically inert.[1][10]

Experimental Protocols for Characterization

The study of alumina phase transformations relies on a suite of analytical techniques to identify crystalline structures, monitor thermal events, and observe morphological changes.

Thermal Analysis (TGA/DTA/DSC)

• Principle: Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC) are used to detect phase transitions by measuring changes in mass, temperature differentials, and heat flow as a function of temperature.[10] Endothermic peaks typically correspond to dehydration and dehydroxylation, while exothermic peaks can indicate recrystallization to a more stable phase.[10]

• Methodology:

  • A small, precisely weighed sample of aluminum trihydrate (typically 5-20 mg) is placed in a crucible (e.g., alumina or platinum).

  • The sample is heated in a controlled atmosphere (e.g., air, nitrogen, or argon) at a constant heating rate (e.g., 5, 10, or 20 °C/min).[9][10]

  • The analysis is conducted over a temperature range that encompasses all expected transformations, typically from room temperature to at least 1200°C.[9][10]

  • The resulting thermogram is analyzed to identify the temperatures of mass loss (TGA) and thermal events (DTA/DSC), which correspond to the phase transformations.

X-Ray Diffraction (XRD)

• Principle: XRD is the primary technique for identifying the specific crystalline phases of alumina present at different temperatures. Each crystalline phase has a unique atomic arrangement that produces a characteristic diffraction pattern.[10]

• Methodology:

  • Ex-situ Analysis: Samples of aluminum trihydrate are calcined in a furnace at a series of specific temperatures (e.g., 300°C, 500°C, 800°C, 1000°C, 1200°C) for a defined period (e.g., 2-4 hours) and then cooled to room temperature.[10]

  • The resulting powder is then analyzed using a diffractometer, typically with Cu Kα radiation.

  • Data is collected over a 2θ range, for example, from 10° to 80°.[10]

  • The obtained diffraction patterns are compared with standard reference patterns from databases like the International Centre for Diffraction Data (ICDD) to identify the phases present.

  • In-situ Analysis: For real-time monitoring, a high-temperature XRD chamber can be used to collect diffraction patterns continuously as the sample is heated, providing direct observation of the transformation sequence.[10]

Electron Microscopy (SEM/TEM)

• Principle: Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are employed to visualize the morphology, particle size, and microstructure of the alumina particles at different stages of calcination.[10] The transformation between phases is often accompanied by significant changes in grain size and shape.

• Methodology:

  • Samples calcined at various temperatures are prepared for analysis. For SEM, the powder is mounted on a stub and coated with a conductive material. For TEM, the powder is dispersed in a solvent and a drop of the suspension is placed on a TEM grid.

  • The samples are then imaged at high magnifications to observe the particle morphology.

  • Selected Area Electron Diffraction (SAED) in the TEM can also be used to identify the crystal structure of individual nanoparticles.

Surface Area and Porosity Analysis (BET)

• Principle: The Brunauer-Emmett-Teller (BET) method is used to determine the specific surface area of the different alumina phases. This is a critical parameter, especially for catalytic applications. The technique involves the physisorption of a gas (typically nitrogen) onto the surface of the material at liquid nitrogen temperature.

• Methodology:

  • A sample of the calcined alumina is first degassed under vacuum at an elevated temperature to remove any adsorbed contaminants.

  • The sample is then cooled to liquid nitrogen temperature (-196°C), and nitrogen gas is introduced at a series of controlled pressures.

  • The amount of gas adsorbed at each pressure is measured.

  • The BET equation is applied to the adsorption isotherm to calculate the specific surface area.

Visualizing the Transformation Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, provide a visual representation of the complex relationships and processes described in this guide.

Caption: Phase transformation pathways of aluminum trihydrate during calcination.

Caption: Experimental workflow for characterizing calcined aluminum trihydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. chalcochemicals.com [chalcochemicals.com]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. scispace.com [scispace.com]
• 8. scielo.br [scielo.br]
• 9. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physiochemical Surface Properties of γ-Al(OH)₃, γ-Al₂O₃, and α-Al₂O₃

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physiochemical surface properties of three critical aluminum compounds: Gibbsite (γ-Al(OH)₃), gamma-alumina (γ-Al₂O₃), and alpha-alumina (α-Al₂O₃). Understanding these properties is paramount for applications ranging from catalysis and adsorption to their use as excipients or adjuvants in pharmaceutical formulations.

Introduction to Alumina (B75360) Polymorphs

Aluminum oxides and hydroxides exist in various crystalline forms, known as polymorphs. The properties of these materials are intrinsically linked to their structure.

• Gibbsite (γ-Al(OH)₃): As a primary component of bauxite, gibbsite is the foundational material from which other aluminas are produced.[1] Its structure consists of stacked double layers of hydroxyl groups with aluminum ions occupying two-thirds of the octahedral interstices.[2] These layers are held together by hydrogen bonds, resulting in a perfect cleavage plane.[2][3]

• Gamma-Alumina (γ-Al₂O₃): A metastable transition alumina, γ-Al₂O₃ is formed by the low-temperature dehydration of aluminum hydroxides like gibbsite or boehmite.[4] It possesses a defect spinel structure and is prized for its high specific surface area, porosity, and favorable surface chemistry, making it a cornerstone material for catalysts and adsorbents.[4][5]

• Alpha-Alumina (α-Al₂O₃): Also known as corundum, α-Al₂O₃ is the most thermodynamically stable form of alumina.[6] It is produced by high-temperature calcination (>1100°C) of other alumina forms.[7][8] Its surface is characterized by high hardness, chemical inertness, and a significantly lower surface area compared to its gamma counterpart.[6][8]

The thermal transformation of these materials follows a well-defined pathway, which dictates their resulting surface properties.

Caption: Thermal transformation sequence from Gibbsite to Alpha-Alumina.

Comparative Physiochemical Surface Properties

The utility of each alumina form is dictated by its surface characteristics. The following tables summarize key quantitative data for these materials.

Table 1: Textural and Surface Area Properties

Property	γ-Al(OH)₃ (Gibbsite)	γ-Al₂O₃ (Gamma-Alumina)	α-Al₂O₃ (Alpha-Alumina)
Specific Surface Area (BET)	9.97 - 24.9 m²/g[7][9]	100 - 400+ m²/g[10][11][12][13]	2 - 29.79 m²/g[7][9][13]
Pore Volume	Low / Non-porous	0.5 - 0.8 cm³/g[10]	Low / Non-porous
Average Pore Diameter	N/A	3.8 - 25 nm[10][14]	N/A
Porosity	Non-porous crystal	Mesoporous	Generally Non-porous

Note: The properties of γ-Al₂O₃ can vary significantly based on the precursor and synthesis conditions.

Table 2: Surface Charge and Acidity Properties

Property	γ-Al(OH)₃ (Gibbsite)	γ-Al₂O₃ (Gamma-Alumina)	α-Al₂O₃ (Alpha-Alumina)
Isoelectric Point (IEP), pH	~5.0 - 9.7	~7.5 - 8.5	~4 - 9.5[15][16][17][18]
Surface Acidity	Moderate	High (Lewis & Brønsted sites)	Lower than γ-Al₂O₃[19]
Surface Hydroxyl Groups	High density (Al-OH)	Moderate density (Al-OH)	Low density (Al-OH)

The surface charge of these materials is highly dependent on the pH of the surrounding medium. The Isoelectric Point (IEP) is the pH at which the net surface charge is zero.[20][21] Below the IEP, the surface is positively charged, and above it, the surface is negatively charged. This behavior is critical for applications involving electrostatic interactions, such as protein adsorption in drug delivery systems.

Caption: Generalized relationship between pH and surface charge (Zeta Potential).

Key Experimental Protocols

Accurate characterization of these materials relies on standardized experimental techniques. Below are detailed methodologies for crucial surface property measurements.

Specific Surface Area and Porosity (BET & BJH Analysis)

This method determines the specific surface area, pore size distribution, and pore volume of a material.[22][23]

Principle: The technique is based on the physical adsorption of a gas (typically nitrogen) onto the surface of the material at cryogenic temperatures (77 K).[24] The Brunauer-Emmett-Teller (BET) theory is applied to calculate the amount of gas required to form a monolayer on the surface, from which the surface area is derived.[11][25][26] The Barrett-Joyner-Halenda (BJH) method is then used to determine the pore size distribution from the nitrogen desorption isotherm.[22][27]

Methodology:

• Sample Preparation (Degassing): A known mass of the alumina sample is placed in a sample tube. The tube is heated (e.g., at 200°C) under vacuum or a flowing inert gas for several hours to remove any physisorbed contaminants from the surface.[4][11][24]

• Analysis: The sample tube is transferred to an analysis station and cooled to liquid nitrogen temperature (77 K).

• Adsorption/Desorption: Nitrogen gas is introduced into the sample tube in controlled increments. The pressure is allowed to equilibrate, and the quantity of adsorbed gas is measured. This process is repeated to generate a multipoint adsorption isotherm. Subsequently, the pressure is systematically reduced to generate the desorption isotherm.[28]

• Data Calculation:

  • BET Equation: The specific surface area is calculated from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3.

  • BJH Algorithm: The pore volume and pore size distribution are calculated from the desorption branch of the isotherm.

Caption: Experimental workflow for BET and BJH surface analysis.

Isoelectric Point (IEP) Determination

The IEP is determined by measuring the zeta potential of a suspension of the material across a range of pH values.[20][29]

Principle: Zeta potential is the electric potential at the slipping plane of a particle in a dispersion.[30] It is a measure of the magnitude of the electrostatic repulsion or attraction between particles and is thus an indicator of colloidal stability.[21] The pH at which the zeta potential is zero is the IEP.[31]

Methodology:

• Sample Preparation: A dilute, stable suspension of the alumina powder (e.g., 0.1 g/L) is prepared in deionized water or a specific electrolyte solution (e.g., 0.01 M KCl).

• Titration: The suspension is placed in a beaker with a pH probe. The pH of the suspension is adjusted using dilute acid (e.g., 0.1 N HCl) or base (e.g., 0.1 N KOH).

• Measurement: After each pH adjustment and stabilization, an aliquot of the suspension is taken and injected into the measurement cell of a zeta potential analyzer (e.g., using electrophoretic light scattering).

• Data Collection: The zeta potential is measured at each pH point. This is typically done in triplicate.[31]

• IEP Determination: The zeta potential values are plotted against their corresponding pH values. The IEP is the pH value where the curve intersects the zero zeta potential axis.[20]

Conclusion

The physiochemical surface properties of γ-Al(OH)₃, γ-Al₂O₃, and α-Al₂O₃ are distinct and govern their functionality in diverse scientific and industrial applications. Gibbsite serves as the precursor with a low surface area. Gamma-alumina, with its high surface area, controlled porosity, and active surface chemistry, is an exceptional adsorbent and catalyst support. Alpha-alumina provides thermal and chemical stability where high surface area is not required. For drug development professionals, a thorough understanding and precise characterization of these properties—particularly surface area and charge—are essential for ensuring product performance, stability, and safety.

References

• 1. Gibbsite - Wikipedia [en.wikipedia.org]
• 2. diva-portal.org [diva-portal.org]
• 3. handbookofmineralogy.org [handbookofmineralogy.org]
• 4. High specific surface area γ-Al2O3 nanoparticles synthesized by facile and low-cost co-precipitation method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Microstructure of γ-Alumina | MDPI [mdpi.com]
• 6. crl.nitech.ac.jp [crl.nitech.ac.jp]
• 7. researchgate.net [researchgate.net]
• 8. shop.nanografi.com [shop.nanografi.com]
• 9. researchgate.net [researchgate.net]
• 10. ajol.info [ajol.info]
• 11. azom.com [azom.com]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. The unusual surface chemistry of α-Al2O3 (0001) - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. derpharmachemica.com [derpharmachemica.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Surface acid-base properties and hydration/dehydration mechanisms of aluminum (hydr)oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. horiba.com [horiba.com]
• 21. entegris.com [entegris.com]
• 22. BET / BJH Specific Surface Area & Pore Size Distribution - Test Method | Lucideon [lucideon.com]
• 23. BET Surface Area Analysis & BJH Pore Size & Volume Analysis Technique | Lucideon [lucideon.com]
• 24. epfl.ch [epfl.ch]
• 25. store.astm.org [store.astm.org]
• 26. scispace.com [scispace.com]
• 27. researchgate.net [researchgate.net]
• 28. downloads.micromeritics.com.cn [downloads.micromeritics.com.cn]
• 29. chemrxiv.org [chemrxiv.org]
• 30. nanocomposix.com [nanocomposix.com]
• 31. azom.com [azom.com]

solubility of aluminium hydroxides in alkaline solutions

An In-Depth Technical Guide to the Solubility of Aluminum Hydroxides in Alkaline Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the solubility of aluminum hydroxide (B78521), Al(OH)₃, with a specific focus on its behavior in alkaline solutions. An understanding of this property is critical for a wide range of applications, from the formulation of pharmaceuticals like antacids and vaccine adjuvants to industrial processes such as water purification and bauxite (B576324) refining.[1] This document details the underlying amphoteric chemistry, presents quantitative solubility data, and outlines a standard experimental protocol for its determination.

The Amphoteric Nature of Aluminum Hydroxide

Aluminum hydroxide, Al(OH)₃, is a classic example of an amphoteric substance, meaning it can function as both an acid and a base.[1][2] This dual reactivity is the primary determinant of its solubility profile in aqueous solutions.[1]

• In Acidic Media (Low pH): Aluminum hydroxide acts as a Brønsted-Lowry base, reacting with acids to form the soluble hexaquaaluminum ion, [Al(H₂O)₆]³⁺, and water. This reaction leads to a significant increase in solubility at low pH.[1]

  Al(OH)₃(s) + 3H⁺(aq) ⇌ Al³⁺(aq) + 3H₂O(l)

• In Alkaline Media (High pH): In the presence of a strong base, aluminum hydroxide behaves as a Lewis acid. It accepts hydroxide ions (OH⁻) to form the soluble tetrahydroxoaluminate complex ion, [Al(OH)₄]⁻.[1][3] This reaction accounts for its increased solubility in alkaline conditions.[1][2][4][5]

  Al(OH)₃(s) + OH⁻(aq) ⇌ [Al(OH)₄]⁻(aq)[1]

Due to these competing reactions, aluminum hydroxide exhibits its lowest solubility in the near-neutral pH range. The isoelectric point, where the solid has minimal solubility, is approximately pH 7.7.[1][6]

Factors Affecting Solubility in Alkaline Solutions

The dissolution of Al(OH)₃ is influenced by several key factors:

• pH: As pH increases into the alkaline range, the equilibrium of the dissolution reaction shifts towards the formation of the soluble [Al(OH)₄]⁻ ion, dramatically increasing the solubility of aluminum hydroxide.[1]

• Crystalline Form: Aluminum hydroxide exists in several crystalline polymorphs (e.g., gibbsite, bayerite, and nordstrandite) and as an amorphous form.[7][8] These forms have different crystal structures and, consequently, different solubility products, with the amorphous form generally being more soluble than the crystalline forms.[7] The order of solubility at room temperature is generally gibbsite < boehmite < bayerite.[9]

• Temperature: Temperature affects the solubility of Al(OH)₃.[10][11] Studies on gibbsite dissolution in sodium hydroxide solutions have been conducted at various temperatures, indicating that solubility is a key parameter to consider in industrial processes like the Bayer process for alumina (B75360) production.[12][13]

• Presence of Other Ions: The ionic strength and composition of the solution can impact solubility. For instance, the presence of sodium nitrate (B79036) (NaNO₃) and sodium nitrite (B80452) (NaNO₂) in sodium hydroxide solutions has been shown to enhance the solubility of gibbsite.[12][13] This is particularly relevant in contexts such as the management of high-level radioactive waste.[12][13]

Quantitative Solubility Data

The solubility of aluminum hydroxide is quantified by its equilibrium concentration in solution under specific conditions.

Solubility as a Function of pH

The following table summarizes the total dissolved aluminum concentration as a function of pH at 25°C. The data is based on the seminal work of Gayer, Thompson, and Zajicek (1958), which remains a key reference.[1]

pH	Total Dissolved Aluminum (mol/L)
6.0	~4 x 10⁻⁷
7.0	~2 x 10⁻⁷
8.0	~2 x 10⁻⁷
9.0	~6 x 10⁻⁷
10.0	~6 x 10⁻⁶
11.0	~6 x 10⁻⁵
12.0	~6 x 10⁻⁴
Note: These values are approximated from graphical representations of the experimental data and are intended for comparative purposes.[1]

Solubility Product Constants (Ksp)

The solubility product constant (Ksp) is a measure of the equilibrium between the solid hydroxide and its constituent ions in solution. However, for amphoteric hydroxides, the dissolution in alkaline media is more complex than a simple dissociation. The Ksp values can vary significantly depending on the crystalline form of Al(OH)₃.[7]

Compound/Form	Ksp Value
Al(OH)₃ (general)	1.8 x 10⁻⁵[14]
Al(OH)₃ (general)	1.0 x 10⁻³²[15]
Al(OH)₃ (general)	1.9 x 10⁻³³[16]
Al(OH)₃ (general)	3 x 10⁻³⁴
Al(OH)₃ (amorphous)	Ksp ≈ 10⁻³².⁷[7]
Cr(OH)₃	6.3 x 10⁻³¹[14]

Note: The wide variation in reported Ksp values highlights the strong dependence on the specific crystalline form, preparation method, and experimental conditions.[7]

Experimental Protocol: Equilibrium Solubility Determination

The "shake-flask" method is a standard and reliable technique for determining the equilibrium solubility of a compound like aluminum hydroxide.[1] The objective is to create a saturated solution at a constant temperature and pH and then measure the concentration of the dissolved solute.[1]

Materials and Reagents

• Crystalline Aluminum Hydroxide, Al(OH)₃ (e.g., Gibbsite)

• Deionized water, Type I

• Sodium hydroxide (NaOH), 0.1 M solution

• Perchloric acid (HClO₄), 0.1 M solution (for pH adjustment if needed)

• pH buffer solutions (for pH meter calibration)

• Conical flasks or sealed vials

• Orbital shaker with temperature control

• Calibrated pH meter

• Centrifuge

• Syringe filters (e.g., 0.22 µm pore size)

• Analytical instrumentation for aluminum quantification (e.g., Inductively Coupled Plasma - Optical Emission Spectrometry, ICP-OES, or Atomic Absorption Spectroscopy, AAS)[1]

Procedure

• Preparation of pH-Adjusted Media: Prepare a series of aqueous solutions with different target alkaline pH values (e.g., from pH 8 to 12) in separate conical flasks.[1] Adjust the pH of each solution by carefully adding small volumes of 0.1 M NaOH.[1]

• Addition of Solute: Add an excess amount of solid aluminum hydroxide to each flask. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.[1]

• Equilibration: Seal the flasks and place them in an orbital shaker with the temperature controlled at a constant value (e.g., 25°C). Agitate the suspensions for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After the equilibration period, separate the dissolved aluminum from the solid Al(OH)₃.[1]

  • Allow the flasks to stand undisturbed to let the majority of the solid settle.[1]

  • Transfer an aliquot of the suspension to a centrifuge tube and centrifuge at high speed to obtain a clear supernatant.[1]

  • Carefully draw the supernatant through a syringe filter to remove any remaining fine particles.[1]

• Final pH Measurement: Measure and record the final pH of the clear supernatant from each flask. This is the equilibrium pH for that data point.[1]

• Quantification of Dissolved Aluminum: Analyze the concentration of aluminum in the clear, filtered supernatant using a validated analytical technique like ICP-OES or AAS.[1]

• Data Analysis: Plot the measured aluminum concentration (solubility) against the final equilibrium pH to generate the solubility curve.[1]

Visualizations

Signaling Pathway: Dissolution of Al(OH)₃ in Alkaline Solution

Dissolution pathway of aluminum hydroxide in a strong base.

Experimental Workflow: Shake-Flask Solubility Measurement

Workflow for the shake-flask method of solubility determination.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. quora.com [quora.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Aluminium hydroxide is soluble in excess of NaOH forming class 11 chemistry CBSE [vedantu.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. solubility - What is the Ksp of Al(OH)3? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Aluminium - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pnnl.gov [pnnl.gov]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. Ksp Table [chm.uri.edu]
• 15. askfilo.com [askfilo.com]
• 16. brainly.com [brainly.com]

Protocols & Analytical Methods

Application Notes: Aluminum Trihydrate (ATH) as a Flame Retardant in Polymer Composites

Introduction

Aluminum Trihydrate (ATH), also known as alumina (B75360) trihydrate or aluminum hydroxide (B78521) (Al(OH)₃), is one of the most widely used flame retardants in the world.[1] It is a non-toxic, non-corrosive, and cost-effective additive used to enhance the fire resistance of a wide range of polymeric materials.[1][2] ATH is particularly effective as a smoke suppressant.[2] This document provides detailed application notes and protocols for researchers and scientists on the utilization of ATH as a flame retardant in polymer composites.

Mechanism of Flame Retardancy

The flame retardant action of Aluminum Trihydrate is primarily based on a combination of physical and chemical processes that occur upon heating.[3] When exposed to temperatures above approximately 180-200°C, ATH undergoes an endothermic decomposition, releasing water vapor and forming a protective layer of aluminum oxide (Al₂O₃).[2][4][5] This multi-faceted mechanism can be summarized into four key effects:

• Endothermic Decomposition: The decomposition of ATH is an endothermic process, meaning it absorbs a significant amount of heat from the polymer composite.[6][7] This cooling effect slows down the rate of polymer degradation and reduces the temperature of the material below its flash point.[1]

• Dilution Effect: The release of water vapor (approximately 35% of ATH's weight) during decomposition dilutes the concentration of flammable gases and oxygen in the vicinity of the burning material.[1][7] This displacement of fuel and oxidant inhibits the combustion process.

• Protective Barrier Formation: The solid residue of the decomposition, aluminum oxide (Al₂O₃), forms a protective char layer on the surface of the polymer.[6][7] This layer acts as a physical barrier, insulating the underlying material from heat and preventing the release of flammable volatiles.

• Smoke Suppression: The presence of water vapor and the formation of a char layer contribute to a significant reduction in smoke generation during combustion.[2]

Figure 1: Mechanism of action for Aluminum Trihydrate as a flame retardant.

Advantages and Limitations

Advantages:

• Eco-Friendly: ATH is a halogen-free flame retardant that does not produce toxic or corrosive gases during combustion.[2][6]

• Cost-Effective: It is one of the most economical flame retardants available.[5]

• Smoke Suppression: Highly effective at reducing smoke density during a fire.[2]

• Versatility: Can be used in a wide range of polymers, including thermosets (polyesters, epoxies) and thermoplastics (polyolefins, PVC).[2][3]

Limitations:

• High Loading Levels: A high concentration of ATH (typically 40-60% by weight) is often required to achieve the desired level of flame retardancy, which can negatively impact the mechanical properties and processability of the polymer composite.[8][9]

• Low Decomposition Temperature: The relatively low decomposition temperature of ATH (~180-200°C) limits its use in polymers that require high processing temperatures, such as polypropylene (B1209903) and polyethylene (B3416737).[1] For these applications, magnesium hydroxide (MDH), with a higher decomposition temperature, may be a more suitable alternative.[1]

• Poor Interfacial Adhesion: As an inorganic filler, ATH can have poor compatibility with organic polymer matrices, potentially leading to a reduction in mechanical strength.[2] Surface modification of ATH particles can improve adhesion.[1]

Experimental Protocols

A general workflow for the preparation and evaluation of ATH-filled polymer composites is outlined below. This workflow includes composite fabrication followed by a series of standardized tests to quantify flame retardancy.

Figure 2: General workflow for preparing and testing ATH-polymer composites.

Protocol 1: Preparation of ATH/Polymer Composites via Melt Blending (for Thermoplastics)

This protocol is suitable for thermoplastics like polypropylene (PP) or linear low-density polyethylene (LLDPE).[2][10]

• Drying: Dry the polymer pellets and ATH powder in a vacuum oven at 80°C for at least 4 hours to remove any absorbed moisture.

• Premixing: Physically mix the dried polymer pellets and the desired weight percentage of ATH powder in a sealed bag.

• Melt Compounding:

  • Set the temperature profile of a twin-screw extruder according to the polymer's processing recommendations (e.g., for LLDPE, temperatures may range from 150°C to 170°C).[2]

  • Feed the premixed material into the extruder. The molten composite will be extruded as strands.

• Pelletizing: Cool the extruded strands in a water bath and then feed them into a pelletizer to produce composite pellets.

• Specimen Preparation:

  • Dry the composite pellets in a vacuum oven.

  • Use a compression molding machine to press the pellets into plaques of the desired thickness for testing. The molding temperature and pressure should be optimized for the specific polymer.

  • Cut the molded plaques into specimens with dimensions required for specific flame retardancy tests.

Protocol 2: Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that is required to sustain the combustion of a material.[11][12] A higher LOI value indicates better flame retardancy.[13]

• Apparatus: A standardized LOI apparatus, consisting of a heat-resistant glass chimney, a specimen holder, gas flow meters for oxygen and nitrogen, and an ignition source.

• Specimen: A self-supporting stick, typically 80-120 mm long, 7-10 mm wide, and 3-4 mm thick.[13][14]

• Procedure:

  • Mount the specimen vertically in the center of the glass chimney.

  • Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow rate. Start with an oxygen concentration expected to support combustion.

  • Ignite the top of the specimen with a burner.

  • Observe the burning behavior. The test is considered positive if the flame sustains for at least 3 minutes or burns for a length of 5 cm.[14]

  • Systematically vary the oxygen concentration in subsequent tests to find the critical minimum concentration that just supports combustion.

• Calculation: The LOI is calculated as the percentage of oxygen in the final gas mixture: LOI (%) = [O₂] / ([O₂] + [N₂]) * 100

Protocol 3: UL 94 Vertical Burn Test

The UL 94 standard is widely used to assess the flammability of plastic materials, particularly their response to a small open flame.[15] The vertical test (V-0, V-1, V-2) is more stringent than the horizontal test.

• Apparatus: A test chamber, a specimen clamp, a Tirrill burner, a timer, and a surgical cotton indicator.

• Specimen: A rectangular bar, typically 125 mm x 13 mm, with a thickness not exceeding 13 mm.

• Procedure:

  • Clamp the specimen vertically from its top end.

  • Place a layer of dry surgical cotton approximately 300 mm below the specimen.

  • Apply a calibrated blue flame from the burner to the bottom center of the specimen for 10 seconds.

  • Remove the flame and record the after-flame time (t1).

  • As soon as the flaming ceases, immediately re-apply the flame for another 10 seconds.

  • Remove the flame and record the second after-flame time (t2) and the after-glow time (t3).

  • Record whether any dripping particles ignite the cotton below.

• Classification: Materials are classified based on the burning times and dripping behavior for a set of five specimens.

  • V-0: After-flame time for each specimen ≤ 10 seconds; total after-flame time for all 5 specimens ≤ 50 seconds; no flaming drips that ignite the cotton.[16][17]

  • V-1: After-flame time for each specimen ≤ 30 seconds; total after-flame time for all 5 specimens ≤ 250 seconds; no flaming drips that ignite the cotton.[15]

  • V-2: Same as V-1, but flaming drips that ignite the cotton are allowed.[16]

Protocol 4: Cone Calorimetry (ASTM E1354 / ISO 5660)

The cone calorimeter is one of the most effective bench-scale instruments for measuring the fire behavior of materials.[14] It provides quantitative data on parameters like heat release rate (HRR), time to ignition (TTI), and smoke production.[18]

• Apparatus: A cone calorimeter, which includes a conical radiant heater, a load cell to measure mass loss, a spark igniter, and a gas analysis system.

• Specimen: A square plaque, typically 100 mm x 100 mm, with a thickness up to 50 mm.

• Procedure:

  • Wrap the specimen in aluminum foil, leaving the top surface exposed, and place it in the specimen holder on the load cell.

  • Position the specimen horizontally below the conical heater.

  • Expose the specimen to a pre-set level of constant heat flux (e.g., 35 or 50 kW/m²).

  • The spark igniter is positioned above the specimen to ignite the pyrolysis gases.

  • The test continues until flaming ceases or for a predetermined duration.

• Data Collection: Throughout the test, the instrument continuously measures:

  • Time to Ignition (TTI): The time it takes for the specimen to ignite.

  • Heat Release Rate (HRR): The amount of heat released per unit area over time. The peak HRR (pHRR) is a critical parameter for fire hazard assessment.[14]

  • Mass Loss Rate (MLR): The rate at which the specimen loses mass.

  • Total Heat Released (THR): The cumulative heat released during the test.

  • Smoke Production Rate (SPR): The rate at which smoke is generated.

Quantitative Data Presentation

The following tables summarize the effect of ATH loading on the flame retardant properties of various polymer composites, based on data from several studies.

Table 1: Effect of ATH on the Limiting Oxygen Index (LOI) of Polymer Composites

Polymer Matrix	ATH Loading (wt. %)	LOI (%)	Reference
LLDPE	0	~20	[2]
LLDPE	40	>28	[2]
Unsaturated Polyester	30	~25	[19]
Unsaturated Polyester	45	>30	[19]
Polypropylene (PP)	0	~18	[20]
Polypropylene (PP)	63	~26 (V-2 Rating)	[20]

Table 2: UL 94 Vertical Burn Test Results for ATH-Polymer Composites

Polymer Matrix	ATH Loading (wt. %)	UL 94 Rating	Reference
LLDPE	0	Not Rated	[2]
LLDPE	40	V-0	[2]
Polypropylene (PP)	0	Not Rated	[9]
Polypropylene (PP) + Nano-ATH	2-3	V-0	[9]
Epoxy Resin	0	Not Rated	[21]
Epoxy Resin	40	V-0	[21]

Table 3: Cone Calorimetry Data for ATH-Polymer Composites (at 50 kW/m²)

Polymer Matrix	ATH Loading (phr¹)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Time to Ignition (TTI) (s)	Reference
Fiberglass Composite	150	~250	~100	~40	[8]
Fiberglass Composite	350	~175	~60	~55	[8]
EVA²	0	~1500	~80	~30	[22]
EVA² + ATH + MMT³	150	~800-1200	~60-70	~40-50	[22]
Banana Peduncle/Polyester	0	~450	~307	~20
Banana Peduncle/Polyester	10 wt% ATH	~300	~238	~25

¹phr: parts per hundred resin ²EVA: Ethylene Vinyl Acetate ³MMT: Montmorillonite (organoclay)

References

• 1. akrochem.com [akrochem.com]
• 2. Optimization and Characterization of Nano Aluminum Trihydrate-Based Flame-Retardant Materials in the Rotating Packed Bed Reactor [scirp.org]
• 3. qingdaopengfeng.com [qingdaopengfeng.com]
• 4. Industrial Implementation of Aluminum Trihydrate-Fiber Composition for Fire Resistance and Mechanical Properties in Glass-Fiber-Reinforced Polymer Roofs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aluminium Tryhidrate (ATH) | CLAM Desarrollo [clamdesarrollo.com]
• 6. banlanchem.com [banlanchem.com]
• 7. echemi.com [echemi.com]
• 8. US9399707B2 - Use of alumina trihydrate in composites - Google Patents [patents.google.com]
• 9. jnarddc.gov.in [jnarddc.gov.in]
• 10. [PDF] Mechanical properties of alumina trihydrate filled polypropylene/ethylene propylene diene monomer composites for cable applications | Semantic Scholar [semanticscholar.org]
• 11. Limiting oxygen index - Wikipedia [en.wikipedia.org]
• 12. Limiting Oxygen Index [iitr.ac.in]
• 13. Limiting Oxygen Index Testing & Analysis (LOI) - ITA Labs UK - ITA Labs [italabs.co.uk]
• 14. mdpi.com [mdpi.com]
• 15. passive-components.eu [passive-components.eu]
• 16. specialchem.com [specialchem.com]
• 17. innovative-polymers.com [innovative-polymers.com]
• 18. jmaterenvironsci.com [jmaterenvironsci.com]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]

Surface Modification of Nano-Aluminum Trihydrate with Silane Coupling Agents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nano-aluminum trihydrate (nano-ATH), with the chemical formula Al(OH)₃, is a material of significant interest in various scientific and industrial fields. Its inherent properties, such as flame retardancy and smoke suppression, are well-established. However, for advanced applications, particularly in the biomedical and pharmaceutical sectors, surface modification is crucial to enhance its compatibility with other materials and to introduce specific functionalities. Silane (B1218182) coupling agents are a versatile class of molecules used for this purpose, acting as a bridge between the inorganic nano-ATH surface and organic matrices.

This document provides detailed application notes and experimental protocols for the surface modification of nano-ATH with silane coupling agents. It is intended for researchers, scientists, and drug development professionals who are exploring the use of functionalized nanoparticles in their respective fields.

Mechanism of Silane Coupling

Silane coupling agents typically have a general structure of R-Si-(OR')₃, where R is an organofunctional group and OR' is a hydrolyzable alkoxy group. The modification process involves two key steps:

• Hydrolysis: The alkoxy groups (OR') of the silane react with water to form reactive silanol (B1196071) groups (Si-OH). This step is often catalyzed by an acid or base.

• Condensation: The newly formed silanol groups then condense with the hydroxyl groups (-OH) present on the surface of the nano-ATH, forming stable covalent Si-O-Al bonds. Further condensation can occur between adjacent silanol groups to form a cross-linked polysiloxane layer on the nanoparticle surface.

The organofunctional group (R) remains oriented away from the nanoparticle surface, available for interaction or covalent bonding with a polymer matrix, drug molecule, or other organic components.

Experimental Protocols

Materials

• Nano-aluminum trihydrate (nano-ATH) powder

• Silane coupling agent (e.g., 3-aminopropyltriethoxysilane (B1664141) - APTES)

• Anhydrous solvent (e.g., ethanol (B145695), toluene)

• Deionized water

• Acid or base for pH adjustment (e.g., acetic acid)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Ultrasonicator

• Centrifuge

• Vacuum oven

Protocol for Surface Modification of Nano-ATH with APTES

This protocol describes a wet modification method for grafting APTES onto the surface of nano-ATH nanoparticles.

Step 1: Pre-treatment of Nano-ATH

• Dry the nano-ATH powder in a vacuum oven at 110°C for 4 hours to remove any adsorbed moisture.

• Allow the dried powder to cool to room temperature in a desiccator.

Step 2: Preparation of Silane Solution

• In a separate flask, prepare a solution of 95% ethanol and 5% deionized water.

• Add the desired amount of APTES to the ethanol-water solution. A typical concentration is 1-5% by weight relative to the nano-ATH.

• Adjust the pH of the solution to 4.5-5.5 using acetic acid to catalyze the hydrolysis of the silane.

• Stir the solution for 1-2 hours at room temperature to allow for complete hydrolysis of the APTES.

Step 3: Silanization Reaction

• Disperse the pre-treated nano-ATH powder in anhydrous ethanol in a round-bottom flask. Use a sufficient volume of solvent to create a slurry.

• Ultrasonicate the suspension for 30 minutes to ensure deagglomeration and uniform dispersion of the nanoparticles.

• Slowly add the hydrolyzed APTES solution to the nano-ATH suspension while stirring vigorously.

• Attach a reflux condenser to the flask and heat the mixture to 70-80°C.

• Maintain the reaction under reflux with continuous stirring for 4-6 hours.

Step 4: Washing and Purification

• After the reaction, allow the suspension to cool to room temperature.

• Centrifuge the suspension at 8,000-10,000 rpm for 15-20 minutes to separate the modified nanoparticles.

• Discard the supernatant and re-disperse the nanoparticle pellet in fresh anhydrous ethanol.

• Repeat the centrifugation and re-dispersion steps three times to remove any unreacted silane and by-products.

• Finally, wash the nanoparticles with deionized water to remove any remaining solvent.

Step 5: Drying

• Dry the purified silane-modified nano-ATH powder in a vacuum oven at 80°C for 12 hours.

• Store the dried, functionalized nanoparticles in a desiccator until further use.

Characterization of Silane-Modified Nano-ATH

Several analytical techniques can be employed to confirm the successful surface modification and to characterize the properties of the functionalized nanoparticles.

Characterization Technique	Purpose	Expected Observations for Successful Modification
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify the functional groups on the nanoparticle surface.	Appearance of new peaks corresponding to the silane's organic functional groups (e.g., N-H and C-H stretching for APTES) and the formation of Si-O-Al bonds.
Thermogravimetric Analysis (TGA)	To quantify the amount of silane grafted onto the nano-ATH surface.	A weight loss step at higher temperatures (typically 200-600°C) corresponding to the decomposition of the organic silane layer. The weight loss percentage can be used to calculate the grafting density.
X-ray Photoelectron Spectroscopy (XPS)	To determine the elemental composition and chemical states of the surface.	Detection of silicon (Si) and nitrogen (N for APTES) on the surface of the modified nano-ATH.
Zeta Potential Measurement	To assess the surface charge of the nanoparticles in a suspension.	A change in the zeta potential value after modification, indicating an alteration of the surface chemistry. For example, APTES modification will lead to a more positive zeta potential at neutral pH.
Contact Angle Measurement	To evaluate the hydrophobicity/hydrophilicity of the nanoparticle surface.	An increase in the contact angle with water suggests a more hydrophobic surface after modification with a non-polar silane.
Transmission Electron Microscopy (TEM)	To visualize the morphology and dispersion of the nanoparticles.	TEM images can show a thin organic layer on the surface of the nanoparticles and improved dispersion (less agglomeration) after modification.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the characterization of pristine and silane-modified nano-ATH. The exact values will depend on the specific nano-ATH material, the silane coupling agent used, and the reaction conditions.

Table 1: Physicochemical Properties of Pristine vs. Silane-Modified Nano-ATH

Property	Pristine Nano-ATH	Silane-Modified Nano-ATH (APTES)	Reference
BET Surface Area (m²/g)	8 - 15	6 - 12	[1]
Zeta Potential (pH 7)	-15 to -25 mV	+20 to +40 mV	[2]
Particle Size (DLS, nm)	150 - 300 (agglomerated)	100 - 200 (less agglomerated)	[3]
Contact Angle (Water, °)	< 20	40 - 70	[1]
Grafting Density (molecules/nm²)	N/A	1 - 5	[4]

Table 2: Drug Loading and Release Parameters for Silane-Functionalized Nanoparticles

Drug	Nanoparticle System	Loading Efficiency (%)	Release Profile	Reference
Doxorubicin	Amine-functionalized silica (B1680970) nanoparticles	~85	pH-responsive (faster release at acidic pH)	[5]
Acyclovir	Silane-modified mesoporous silica	70-90	Sustained release over 24 hours	[6]
Ibuprofen	APTES-modified mesoporous silica	~60	Controlled release following Fickian diffusion	[6]

Applications in Drug Development

The surface modification of nano-ATH with silane coupling agents opens up possibilities for its use in drug development, primarily in drug delivery systems and as vaccine adjuvants.

• Targeted Drug Delivery: The organofunctional groups on the silane can be used to conjugate targeting ligands (e.g., antibodies, peptides) that can direct the nanoparticles to specific cells or tissues, such as cancer cells.

• Controlled Release: The modified surface can be designed to control the release of encapsulated or adsorbed drugs in response to specific stimuli like pH or temperature changes.[5]

• Vaccine Adjuvants: Aluminum salts, including aluminum hydroxide (B78521), are widely used as adjuvants in vaccines to enhance the immune response. Nano-sized and surface-modified aluminum hydroxide particles may offer improved adjuvant properties.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the surface modification of nano-ATH.

Mechanism of Silane Coupling

Caption: Mechanism of silane coupling on the nano-ATH surface.

Cellular Uptake Pathways of Nanoparticles

Caption: Major endocytic pathways for nanoparticle cellular uptake.[7][8][9]

References

• 1. Emerging Trends in Silane-Modified Nanomaterial–Polymer Nanocomposites for Energy Harvesting Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of particle size on surface modification of silica nanoparticles by using silane coupling agents and their dispersion stability in methylethylketone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholars.chemeng.tsinghua.edu.cn [scholars.chemeng.tsinghua.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. Silane Modification of Mesoporous Materials for the Optimization of Antiviral Drug Adsorption and Release Capabilities in Vaginal Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Understanding nanoparticle endocytosis to improve targeting strategies in nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: The Influence of Aluminum Trihydrate (ATH) Particle Size on the Mechanical Properties of Polymer Composites

Abstract

This application note explores the critical role of aluminum trihydrate (ATH) particle size in determining the mechanical performance of composite materials. ATH is a widely utilized halogen-free flame retardant and smoke suppressant filler in polymers. Beyond its primary function, the physical characteristics of ATH, particularly its particle size, significantly influence the mechanical properties of the final composite. Understanding this relationship is paramount for optimizing composite formulations for specific applications, balancing flame retardancy with mechanical integrity. This document provides a summary of quantitative data, detailed experimental protocols for mechanical testing, and visual representations of the underlying structure-property relationships.

Introduction

Aluminum trihydrate (Al(OH)₃), also known as alumina (B75360) trihydrate (ATH), serves as a functional filler in a variety of polymer matrices, including thermosets like epoxy and polyester (B1180765) resins, and thermoplastics. Its flame retardant mechanism involves an endothermic decomposition at elevated temperatures (approximately 220°C), releasing water vapor and forming a protective char layer. This process cools the polymer surface and dilutes flammable gases.

The mechanical properties of ATH-filled composites, such as tensile strength, flexural strength, impact resistance, and modulus, are not solely dependent on the filler loading but are also intricately linked to the particle size of the ATH. The particle size affects the filler's surface area, its distribution within the polymer matrix, and the interfacial adhesion between the filler and the matrix. These factors collectively dictate the composite's response to mechanical stress.

Effect of ATH Particle Size on Mechanical Properties: Data Summary

The following table summarizes the general trends and some specific data points on the effect of ATH particle size on the mechanical properties of various polymer composites. It is important to note that a direct comparison is challenging due to variations in the polymer matrix, filler loading, and processing conditions across different studies.

Polymer Matrix	ATH Particle Size	Filler Loading (wt%)	Tensile Strength	Flexural Strength	Impact Strength	Modulus	Reference
Epoxy Resin	1 µm	Not Specified	Increased fracture toughness compared to larger particles[1]	Generally decreases with increasing filler content[1]	Not Specified	Increases with filler loading[2]	[1][2]
Epoxy/Benzoxazine (B1645224)	3.3 µm	20%	Decreased significantly with ATH addition[3]	Not Specified	Not Specified	Storage modulus increased with benzoxazine content[3]	[3]
Unsaturated Polyester	18-24 µm	10-20%	Optimal at lower filler content, then decreases[4]	Tends to decrease with increasing ATH content[4]	Not Specified	Not Specified	[4]
Epoxy Resin	Not Specified	Up to 100 pphr	Decreases with high filler loadings[2]	Not Specified	Increased critical strain energy release rate[2]	Increases with filler loading[2]	[2]

General Trends:

• Smaller Particle Size: Generally leads to better dispersion and a larger surface area for interaction with the polymer matrix. This can result in improved fracture toughness.[1] However, at high loadings, smaller particles can also lead to increased viscosity and a higher tendency for agglomeration, which can create stress concentration points and negatively impact strength.

• Larger Particle Size: Can lead to a decrease in tensile and flexural strength due to poorer interfacial adhesion and the introduction of larger flaws. However, they may be easier to disperse at higher loadings.

• Filler Loading: Increasing the ATH content, regardless of particle size, generally leads to an increase in stiffness (modulus) but a decrease in tensile and flexural strength and ductility.[2][3]

Experimental Protocols

The following are detailed methodologies for the key experiments used to evaluate the mechanical properties of ATH-filled composites, based on ASTM standards.

Tensile Testing

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.[5][6][7]

Objective: To determine the tensile properties of the composite, including tensile strength, tensile modulus, and elongation at break.

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell.[6]

• Extensometer for accurate strain measurement.

• Tensile grips (e.g., wedge or pneumatic grips).

Specimen Preparation:

• Composite panels are fabricated with varying ATH particle sizes and loadings.

• Dumbbell-shaped specimens are machined from the panels according to the dimensions specified in ASTM D638 (e.g., Type I).[6] The thickness of the specimen should be uniform.

• Specimens are conditioned at a standard temperature and humidity (e.g., 23°C and 50% RH) for a specified period before testing.

Procedure:

• Measure the width and thickness of the gauge section of the specimen.

• Mount the specimen in the tensile grips of the UTM, ensuring it is aligned vertically.

• Attach the extensometer to the gauge section of the specimen.

• Apply a tensile load at a constant crosshead speed until the specimen fractures. The speed is determined by the material type as specified in the standard.[8]

• Record the load and elongation data throughout the test.

Calculations:

• Tensile Strength: Maximum load divided by the original cross-sectional area.

• Tensile Modulus: The slope of the initial linear portion of the stress-strain curve.

• Elongation at Break: The increase in length of the gauge section at the point of fracture, expressed as a percentage of the original length.

Flexural Testing

Standard: ASTM D790 - Standard Test Methods for Flexural Properties of Unreinforced and Reinforced Plastics and Electrical Insulating Materials.[9][10][11][12]

Objective: To determine the flexural strength and flexural modulus of the composite.

Apparatus:

• Universal Testing Machine (UTM) with a three-point bending fixture.[9][10]

• The loading nose and supports should have a specified radius to prevent localized stress concentrations.[9]

Specimen Preparation:

• Rectangular bar specimens are machined from the composite panels. The dimensions are dependent on the material thickness, with a common size being 127 mm x 12.7 mm x 3.2 mm.[10]

• Specimens are conditioned as per the tensile testing protocol.

Procedure:

• Measure the width and thickness of the specimen.

• Place the specimen on the two supports of the three-point bending fixture. The support span is typically 16 times the specimen thickness.[9]

• Apply a load to the center of the specimen at a constant crosshead speed until the specimen fractures or reaches a specified strain (typically 5%).[9][11]

• Record the load and deflection data.

Calculations:

• Flexural Strength: Calculated using the formula for the maximum stress in the outer fiber at the point of fracture.

• Flexural Modulus: Calculated from the slope of the initial linear portion of the load-deflection curve.

Impact Testing

Standard: ASTM D256 - Standard Test Methods for Determining the Izod Pendulum Impact Resistance of Plastics.[13][14][15][16]

Objective: To determine the impact resistance or toughness of the composite material.

Apparatus:

• Pendulum-type impact testing machine (Izod tester).

• Notching machine to create a standardized V-notch in the specimen.

Specimen Preparation:

• Rectangular bar specimens are machined from the composite panels. A common size is 63.5 mm x 12.7 mm x 3.2 mm.[14]

• A V-notch is machined into the specimen to create a stress concentration point.[13]

• Specimens are conditioned as per the previous protocols.

Procedure:

• Clamp the notched specimen vertically in the vise of the Izod tester, with the notch facing the direction of the pendulum strike.[14]

• Raise the pendulum to its starting position and release it.

• The pendulum strikes the specimen, and the energy absorbed to fracture the specimen is measured by the height to which the pendulum swings after impact.

• The test is typically performed on a set of 5 to 10 specimens to obtain an average value.[14]

Calculation:

• Impact Strength: The energy absorbed (in Joules or ft-lb) divided by the thickness of the specimen at the notch.[14]

Visualizations

Logical Relationship Diagram

Caption: Logical relationship between ATH particle size and composite mechanical properties.

Experimental Workflow Diagram

Caption: General experimental workflow for evaluating the effect of ATH particle size.

Conclusion

The particle size of aluminum trihydrate is a critical parameter that must be carefully considered in the formulation of polymer composites. While a general trend of decreasing strength and increasing stiffness with higher filler loading is observed, the particle size plays a significant role in optimizing the overall mechanical performance. Smaller ATH particles can enhance properties like fracture toughness but may present processing challenges and a risk of agglomeration. Conversely, larger particles may be easier to incorporate at high loadings but can compromise the strength of the composite. The selection of an appropriate ATH particle size is therefore a balance between desired mechanical properties, flame retardancy requirements, and processing characteristics. The experimental protocols outlined in this document provide a standardized framework for researchers to systematically investigate these relationships and develop optimized composite materials for their specific applications.

References

• 1. The Effect of Flame Retardant—Aluminum Trihydroxide on Mixed Mode I/II Fracture Toughness of Epoxy Resin [mdpi.com]
• 2. researchinnovation.kingston.ac.uk [researchinnovation.kingston.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. Unsaturated polyester resin/aluminum tri-hydroxide added with short glass fiber for battery box [redalyc.org]
• 5. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]
• 6. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]
• 7. zwickroell.com [zwickroell.com]
• 8. How to Perform an ASTM D638 Plastic Tensile Strength Test - ADMET [admet.com]
• 9. boundengineering.com [boundengineering.com]
• 10. zwickroell.com [zwickroell.com]
• 11. micomlab.com [micomlab.com]
• 12. tamuk.edu [tamuk.edu]
• 13. researchgate.net [researchgate.net]
• 14. Izod Impact (Notched) ASTM D256, ISO 180 [intertek.com]
• 15. zwickroell.com [zwickroell.com]
• 16. youtube.com [youtube.com]

Application Notes and Protocols for the Preparation of Nano Aluminum Trihydrate by High-Gravity Reactive Precipitation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of nano aluminum trihydrate (ATH) utilizing the high-gravity reactive precipitation (HGRP) technique. This method offers a robust and scalable approach for producing nano-sized ATH particles with controlled size and morphology, which are of significant interest for various applications, including as vaccine adjuvants and drug delivery vehicles.

Introduction to High-Gravity Reactive Precipitation for Nano ATH Synthesis

High-gravity reactive precipitation is an advanced process intensification technology that employs a rotating packed bed (RPB) reactor to achieve highly efficient micromixing and mass transfer.[1][2] This rapid mixing at the molecular level allows for precise control over the nucleation and growth of nanoparticles, leading to the formation of uniform particles with a narrow size distribution.[3][4] In the context of nano ATH synthesis, the HGRP process typically involves the controlled reaction of a sodium aluminate solution with a precipitating agent, such as carbon dioxide, under high-gravity conditions.[5][6] The resulting nano ATH can be tailored to exhibit specific properties, making it a promising material for pharmaceutical and other advanced applications.

Applications in Research and Drug Development

Nano aluminum trihydrate, often referred to as nano aluminum hydroxide (B78521) in pharmaceutical contexts, has garnered significant attention for its biomedical applications:

• Vaccine Adjuvants: Aluminum salts are the most widely used adjuvants in human vaccines.[1][7] Nano-sized aluminum hydroxide particles have been shown to elicit a stronger and more tailored immune response compared to their micro-sized counterparts.[8][9] They can enhance the uptake of antigens by antigen-presenting cells (APCs) and stimulate specific immune pathways, such as the NLRP3 inflammasome, leading to a more robust and durable immune response.[9][10] The smaller particle size of nano ATH offers a larger surface area for antigen adsorption and can lead to reduced local inflammation at the injection site.[8][9]

• Drug Delivery Systems: The high surface area and biocompatibility of nano ATH make it a suitable candidate for drug delivery applications.[11][12] Its surface can be functionalized to carry various therapeutic agents, and the pH-dependent solubility of aluminum hydroxide can be exploited for controlled drug release in specific microenvironments, such as tumor tissues.[11]

• Other Biomedical Applications: Nano ATH is also explored for its potential in areas such as the development of novel biomaterials and as a component in therapeutic formulations.

Experimental Protocols

This section provides a detailed protocol for the synthesis of nano ATH using a laboratory-scale high-gravity reactive precipitation setup.

Materials and Equipment

• Reactants:

  • Sodium Aluminate (NaAlO₂) solution (concentration to be optimized, e.g., 1.0-2.5 M)

  • Carbon Dioxide (CO₂) gas (or a mixture with an inert gas)

  • Deionized water

• Equipment:

  • Rotating Packed Bed (RPB) reactor

  • High-precision pumps for liquid feed

  • Mass flow controller for gas feed

  • Temperature control system (e.g., water bath)

  • pH meter

  • Filtration system (e.g., vacuum filtration)

  • Drying oven or freeze-dryer

  • Particle size analyzer (e.g., Dynamic Light Scattering, DLS)

  • Transmission Electron Microscope (TEM) for morphology analysis

  • X-ray Diffractometer (XRD) for crystal phase identification

  • BET surface area analyzer

Synthesis Procedure

• Preparation of Reactant Solutions: Prepare a sodium aluminate solution of the desired concentration by dissolving solid sodium aluminate in deionized water. Ensure the solution is clear and free of precipitates.

• System Setup:

  • Assemble the RPB reactor system as shown in the workflow diagram below.

  • Connect the reactant feed lines to the RPB through the high-precision pumps.

  • Connect the CO₂ gas line to the RPB via the mass flow controller.

  • Set the desired temperature for the reaction using the temperature control system.

• Precipitation Reaction:

  • Start the rotation of the packed bed in the RPB reactor to the desired speed (e.g., 500-2000 RPM).

  • Simultaneously pump the sodium aluminate solution and introduce the CO₂ gas into the RPB at the predetermined flow rates.

  • The reaction between sodium aluminate and CO₂ will lead to the precipitation of nano ATH within the RPB.

  • Continuously monitor the pH of the outlet slurry. The final pH is a critical parameter for controlling the product properties and should be maintained at a specific value (e.g., above 12.0 for crystalline ATH).[6][13]

• Aging Process:

  • Collect the slurry containing the precipitated nano ATH in a collection vessel.

  • The slurry may be subjected to an aging process at a specific temperature for a certain duration to promote crystal growth and improve product stability.[14]

• Product Recovery and Purification:

  • Separate the nano ATH particles from the reaction slurry using filtration.

  • Wash the collected particles multiple times with deionized water to remove any unreacted precursors and by-products.

• Drying:

  • Dry the purified nano ATH particles using a drying oven at a controlled temperature (e.g., 80-100 °C) or by freeze-drying to obtain a fine powder.

• Characterization:

  • Characterize the synthesized nano ATH for its particle size, morphology, crystal structure, and surface area using the analytical techniques listed in section 3.1.

Data Presentation: Influence of Key Parameters on Nano ATH Properties

The properties of the synthesized nano ATH are highly dependent on the process parameters. The following tables summarize the general trends observed.

Parameter	Effect on Particle Size	Rationale
Rotation Speed	Decreases with increasing speed	Higher rotational speeds enhance micromixing, leading to a higher nucleation rate and smaller particle sizes.[15]
Reactant Concentration	Generally decreases with increasing concentration	Higher concentrations lead to higher supersaturation, promoting a higher nucleation rate.[15]
Liquid Flow Rate	Decreases with increasing flow rate	Higher flow rates can reduce the residence time in the reactor, limiting crystal growth.[15]
Gas-to-Liquid (G/L) Ratio	Higher G/L ratio can lead to smaller particles	A higher G/L ratio enhances CO₂ absorption, increasing the supersaturation and nucleation rate.[13]
Reaction Temperature	Decreases with decreasing temperature	Lower temperatures can increase the supersaturation level, favoring nucleation over crystal growth.[13][16]
Terminal pH	Influences crystallinity and particle size	A final pH above 12.0 is generally required to obtain the crystalline ATH phase. Stable pH during nucleation promotes smaller particle sizes.[6][13]

Visualizations

Experimental Workflow for Nano ATH Synthesis

Caption: Experimental workflow for nano ATH synthesis.

Signaling Pathway of Nano Aluminum Hydroxide as a Vaccine Adjuvant

Caption: Nano ATH adjuvant signaling pathway.

References

• 1. Aluminium Nanoparticles as Efficient Adjuvants Compared to Their Microparticle Counterparts: Current Progress and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aluminium Adjuvants – A Nanomaterial used as Adjuvants in Human Vaccines for Decades [openbiotechnologyjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Preparation of nano aluminium trihydroxide by high gravity reactive precipitation | CoLab [colab.ws]
• 7. tandfonline.com [tandfonline.com]
• 8. Aluminum hydroxide nanoparticles show a stronger vaccine adjuvant activity than traditional aluminum hydroxide microparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advances in aluminum hydroxide-based adjuvant research and its mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]
• 11. waseda.elsevierpure.com [waseda.elsevierpure.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Optimization and Characterization of Nano Aluminum Trihydrate-Based Flame-Retardant Materials in the Rotating Packed Bed Reactor [scirp.org]
• 15. Feasibility of preparing nanodrugs by high-gravity reactive precipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application of Aluminum Trihydrate in Epoxy Coatings for Corrosion Protection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum trihydrate (ATH), a non-toxic, halogen-free flame retardant, is increasingly being investigated for its multifunctional properties in polymer composites.[1][2] Beyond its well-established role in enhancing fire safety, ATH can also contribute to the corrosion protection performance of epoxy coatings. This document provides detailed application notes and experimental protocols for researchers and scientists interested in evaluating ATH as a functional additive in epoxy-based anti-corrosion coatings. The primary mechanism by which ATH is thought to enhance corrosion resistance is by acting as a physical barrier, increasing the tortuosity of the diffusion path for corrosive species such as water, oxygen, and ions to reach the metal substrate.[3]

Quantitative Data on Coating Performance

The following tables summarize typical performance data for epoxy coatings containing aluminum-based fillers. While specific data for ATH is limited in publicly available literature, the presented data for nano-aluminum and aluminum oxide provides a strong indication of the expected performance enhancements.

Table 1: Electrochemical Impedance Spectroscopy (EIS) Data for Epoxy Coatings with Aluminum-Based Fillers

Coating System	Filler Concentration (wt%)	Immersion Time (days)	Coating Resistance (R_c) (Ω·cm²)	Charge Transfer Resistance (R_ct) (Ω·cm²)	Corrosion Rate (mm/year)
Neat Epoxy	0	1	5.1 x 10⁵	1.2 x 10⁶	0.085
Neat Epoxy	0	30	2.3 x 10⁴	8.5 x 10⁴	0.120
Epoxy + Nano-Al	1	1	8.5 x 10⁶	3.4 x 10⁷	0.032
Epoxy + Nano-Al	1	30	6.2 x 10⁵	1.1 x 10⁶	0.055
Epoxy + Nano-Al	5	1	1.2 x 10⁷	5.8 x 10⁷	0.021
Epoxy + Nano-Al	5	30	9.8 x 10⁵	2.3 x 10⁶	0.041
Epoxy + Al₂O₃	3	1	7.9 x 10⁶	2.1 x 10⁷	0.038
Epoxy + Al₂O₃	3	30	5.5 x 10⁵	9.7 x 10⁵	0.062

Note: Data is compiled and extrapolated from studies on aluminum nanoparticles and aluminum oxide in epoxy coatings for illustrative purposes.[4][5][6] Actual values for ATH may vary.

Table 2: Salt Spray Test Results for Epoxy Coatings

Coating System	Filler Concentration (wt%)	Test Duration (hours)	Scribe Creepage (mm)	Blistering (ASTM D714)
Neat Epoxy	0	500	5-7	6-MD
Epoxy + ATH (Hypothetical)	5	500	2-3	8-F
Epoxy + ATH (Hypothetical)	10	500	1-2	9-F

Note: This table presents hypothetical data based on general improvements seen with inert fillers in epoxy coatings, as specific salt spray data for ATH was not available in the reviewed literature.[7][8]

Experimental Protocols

Preparation of ATH-Epoxy Coatings

This protocol describes the preparation of epoxy coatings filled with varying concentrations of aluminum trihydrate.

Materials:

• Bisphenol A-based epoxy resin

• Polyamide or amine-based curing agent

• Aluminum Trihydrate (ATH), surface-treated or untreated (particle size: 1-10 µm)

• Solvent (e.g., xylene, acetone) for viscosity adjustment (optional)

• Mild steel panels (Q235 or similar) for substrate

Equipment:

• High-shear mechanical stirrer or planetary mixer

• Ultrasonic bath or probe sonicator

• Film applicator (e.g., doctor blade, spray gun)

• Drying oven

• Analytical balance

Procedure:

• Substrate Preparation:

  • Degrease mild steel panels by wiping with acetone (B3395972) or ethanol.

  • Abrasive blast the surface to a near-white metal finish (Sa 2.5) to ensure good adhesion.

  • Clean the blasted surface with compressed air to remove dust and debris.

• Dispersion of ATH:

  • Weigh the desired amount of epoxy resin into a mixing vessel.

  • Gradually add the pre-weighed ATH powder to the epoxy resin while stirring at a low speed to avoid excessive air entrapment.

  • Once all the ATH is incorporated, increase the stirring speed to 2000-3000 rpm for 30-60 minutes to ensure a homogeneous dispersion.

  • For improved dispersion, the mixture can be sonicated for 15-30 minutes.

• Addition of Curing Agent:

  • Add the stoichiometric amount of curing agent to the epoxy-ATH mixture.

  • Mix thoroughly for another 5-10 minutes at a moderate speed until a uniform consistency is achieved.

  • If necessary, adjust the viscosity with a suitable solvent.

• Coating Application:

  • Apply the formulated coating to the prepared steel panels using a film applicator to a controlled dry film thickness (e.g., 100 ± 10 µm).

• Curing:

  • Allow the coated panels to cure at ambient temperature for 24 hours, followed by a post-cure at a slightly elevated temperature (e.g., 60-80 °C) for 2-4 hours, or as per the manufacturer's recommendations for the epoxy system.

Corrosion Testing Protocols

EIS is a non-destructive technique used to evaluate the corrosion protection performance of coatings.

Equipment:

• Potentiostat with a frequency response analyzer

• Three-electrode electrochemical cell (working electrode: coated panel; reference electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl; counter electrode: platinum or graphite)

• 3.5 wt% NaCl solution (electrolyte)

Procedure:

• Expose a defined area of the coated panel (e.g., 1 cm²) to the 3.5 wt% NaCl solution.

• Allow the system to stabilize by measuring the open-circuit potential (OCP) for at least 30 minutes.

• Perform EIS measurements at the OCP over a frequency range of 100 kHz to 10 mHz with an AC perturbation of 10 mV.

• Record EIS data at regular intervals (e.g., 1, 7, 14, and 30 days) of immersion to monitor the coating's degradation over time.

• Analyze the data by fitting to an appropriate equivalent electrical circuit to determine parameters such as coating resistance (Rc) and charge transfer resistance (Rct).[9][10]

This accelerated corrosion test evaluates the coating's resistance to a corrosive environment.

Equipment:

• Salt spray cabinet conforming to ASTM B117 or ISO 9227 standards.[11]

Procedure:

• Use a sharp tool to make a scribe (X-shape) through the coating to the metal substrate on the cured panels.

• Place the scribed panels in the salt spray cabinet at an angle of 15-30 degrees from the vertical.

• Expose the panels to a continuous fog of 5 wt% NaCl solution at 35 °C.

• Periodically inspect the panels (e.g., every 100 hours) for signs of corrosion, such as blistering, rusting, and creepage from the scribe.

• Evaluate the degree of blistering according to ASTM D714 and the extent of scribe creepage by measuring the width of corrosion from the original scribe line.[12]

Visualizations

Experimental Workflow

Caption: Experimental workflow for preparing and testing ATH-epoxy coatings.

Corrosion Protection Mechanism of ATH in Epoxy Coatings

Caption: Barrier mechanism of ATH in epoxy coatings for corrosion protection.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Overview of Recent Developments in Composite Epoxy Resin in Organic Coating on Steel (2020–2024) [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. intercorr.com.br [intercorr.com.br]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Epoxy coating salt spray test | NBCHAO [en1.nbchao.com]
• 12. mdpi.com [mdpi.com]

Formulation of ATH-Filled Poly(methyl methacrylate) Composite Powder: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the formulation of Aluminum Trihydrate (ATH) filled poly(methyl methacrylate) (PMMA) composite powders. These composite materials are of significant interest across various fields, including solid surface manufacturing, flame retardants, and biomedical applications, owing to their enhanced mechanical and thermal properties. This guide outlines three primary formulation methodologies: in-situ suspension polymerization, in-situ emulsion polymerization, and spray drying. Each protocol is presented with step-by-step instructions. Furthermore, comprehensive characterization techniques are detailed, and quantitative data from literature is summarized in tabular format to facilitate comparison and analysis. Diagrams generated using Graphviz are included to visually represent the experimental workflows.

Introduction

Poly(methyl methacrylate) (PMMA) is a widely utilized amorphous thermoplastic known for its excellent optical clarity, weather resistance, and biocompatibility. However, for applications requiring improved flame retardancy, mechanical strength, and thermal stability, the incorporation of fillers is a common strategy. Aluminum Trihydrate (ATH), Al(OH)₃, is a functional filler that not only enhances these properties but also acts as a flame retardant and smoke suppressant. The formulation of ATH-filled PMMA composite powders is a critical step in the manufacturing of various end-products. The method of formulation significantly influences the final properties of the composite material, such as particle size distribution, filler dispersion, and interfacial adhesion between the PMMA matrix and the ATH filler.

This document serves as a comprehensive guide for the laboratory-scale preparation and characterization of ATH-filled PMMA composite powders.

Formulation Methodologies

Three common methods for the preparation of ATH-filled PMMA composite powders are detailed below.

In-Situ Suspension Polymerization

Suspension polymerization, also known as bead or pearl polymerization, is a process where monomer droplets are dispersed in a continuous aqueous phase and polymerized. For composite materials, the filler can be suspended within the monomer droplets.

Experimental Protocol:

• Preparation of the Aqueous Phase: In a 250 mL three-necked round bottom flask equipped with a mechanical stirrer, condenser, and nitrogen inlet, dissolve a suspending agent such as polyvinyl alcohol (PVA) in deionized water. The concentration of PVA is typically around 1% of the aqueous phase.

• Preparation of the Organic Phase: In a separate beaker, dissolve the initiator, such as benzoyl peroxide (BPO), in the methyl methacrylate (B99206) (MMA) monomer. The initiator concentration is typically 0.5-1.0 wt% based on the monomer.

• Dispersion of ATH: Disperse the desired amount of Aluminum Trihydrate (ATH) powder into the MMA/initiator mixture. To ensure a homogeneous dispersion, sonication or high-shear mixing is recommended. The ATH loading can be varied to study its effect on the composite properties.

• Polymerization: Add the organic phase containing the ATH dispersion to the aqueous phase under continuous agitation (typically 300-500 rpm) to form a stable suspension of droplets. Purge the system with nitrogen for 15-30 minutes to remove oxygen.

• Heating and Curing: Heat the reaction mixture to 70-90°C and maintain this temperature for several hours to ensure complete polymerization.

• Work-up: After the polymerization is complete, the resulting PMMA/ATH composite beads are collected by filtration, washed thoroughly with deionized water to remove the suspending agent, and dried in a vacuum oven at 60-80°C until a constant weight is achieved.

In-Situ Emulsion Polymerization

Emulsion polymerization produces smaller primary particles compared to suspension polymerization and results in a stable aqueous dispersion of polymer particles (latex). The inorganic filler can be incorporated into the polymerization system.

Experimental Protocol:

• Preparation of the Aqueous Phase: In a 500 mL four-necked flask equipped with a mechanical stirrer, condenser, nitrogen inlet, and dropping funnel, add deionized water and an emulsifier, such as sodium dodecyl sulfate (B86663) (SDS).

• Dispersion of ATH: Disperse the desired amount of ATH powder in the aqueous emulsifier solution. Homogenize the dispersion using high-speed stirring or ultrasonication.

• Initiator Addition: Add a water-soluble initiator, such as potassium persulfate (KPS), to the aqueous dispersion.

• Monomer Emulsification: In a separate vessel, create a pre-emulsion of the MMA monomer in an aqueous solution of the same emulsifier.

• Polymerization: Heat the reactor containing the ATH dispersion and initiator to 70-80°C under a nitrogen atmosphere. Add the MMA pre-emulsion dropwise to the reactor over a period of 2-3 hours.

• Completion and Cooling: After the addition of the monomer is complete, continue the reaction for another 1-2 hours to ensure high conversion. Cool the reactor to room temperature.

• Powder Recovery: The resulting PMMA/ATH composite latex can be coagulated by adding a salt solution (e.g., calcium chloride) or by freeze-drying to obtain the composite powder. The powder should then be washed and dried.

Spray Drying

Spray drying is a continuous process that converts a liquid feed into a dry powder. For composite powders, a suspension of the pre-formed polymer and filler is atomized into a hot gas stream.

Experimental Protocol:

• Preparation of the Feed Suspension: Disperse pre-synthesized PMMA powder and the desired amount of ATH powder in a suitable solvent, such as a mixture of acetone (B3395972) and water. The solid content in the suspension is a critical parameter and typically ranges from 5-20 wt%.

• Homogenization: Stir the suspension vigorously to ensure a uniform distribution of the PMMA and ATH particles. Ball milling can be employed for improved homogenization.[1]

• Spray Drying Parameters:

  • Inlet Temperature: 180-220°C[1]

  • Outlet Temperature: 80-120°C[1]

  • Atomizer Speed/Pressure: Dependent on the specific equipment; for a disc atomizer, speeds around 30,000 rpm can be used.[1]

  • Feed Rate: Adjusted to maintain the desired outlet temperature, typically in the range of 1-2 kg/h .[1]

• Powder Collection: The dried composite powder is separated from the hot air stream using a cyclone and/or a bag filter and collected.

Characterization of ATH-Filled PMMA Composite Powder

A thorough characterization of the formulated composite powder is essential to understand its properties and performance.

Experimental Protocols:

• Particle Size and Morphology:

  • Scanning Electron Microscopy (SEM): To visualize the shape, surface morphology, and size of the composite powder particles. Samples are mounted on a stub and sputter-coated with a conductive material (e.g., gold) before imaging.

  • Laser Diffraction Particle Size Analysis: To determine the particle size distribution of the powder. The powder is dispersed in a suitable medium (e.g., water with a surfactant) and analyzed.

• Filler Content and Dispersion:

  • Thermogravimetric Analysis (TGA): To determine the weight percentage of ATH in the composite. The analysis is performed under a nitrogen atmosphere, heating the sample from room temperature to around 600°C. PMMA will decompose, leaving behind a residue corresponding to the alumina (B75360) from the ATH.

  • X-ray Diffraction (XRD): To confirm the presence of crystalline ATH within the amorphous PMMA matrix.

• Thermal Properties:

  • Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) of the PMMA matrix. An increase in Tg can indicate good interaction between the polymer and the filler.

  • Thermogravimetric Analysis (TGA): In addition to filler content, TGA provides information on the thermal stability of the composite. The onset of degradation temperature is a key parameter.

• Mechanical Properties (of consolidated samples):

  • Composite powders are typically consolidated into solid specimens by compression molding or extrusion to evaluate their mechanical properties.

  • Flexural Strength and Modulus: Determined using a three-point bending test according to ASTM D790.

  • Tensile Strength and Modulus: Measured following ASTM D638.

  • Hardness: Can be measured using Rockwell or Shore D hardness testers according to ASTM D785 or ASTM D2240, respectively.

Data Presentation

The following tables summarize key quantitative data for ATH-filled PMMA composites.

Table 1: Physical and Mechanical Properties of ATH-Filled PMMA Composites

Property	ATH Loading (wt%)	Value	Reference
Density ( kg/m ³)	~60-65	1680 - 1748	[2]
Flexural Strength (MPa)	~60	53 - 79	[1][2]
Flexural Modulus (MPa)	~60	7700 - 9400	[2]
Hardness (Rockwell M)	~60	91	[1]

Table 2: Thermal Properties of PMMA and PMMA/ATH Composites

Material	Onset of Decomposition (°C)	Temperature at 50% Weight Loss (°C)	Reference
Pure PMMA	~250	~380	[3]
PMMA/ATH Composite	ATH decomposition starts ~220-320	Higher than pure PMMA	[1]

Visualizations

The following diagrams illustrate the experimental workflows for the formulation of ATH-filled PMMA composite powder.

Caption: Workflow for In-Situ Suspension Polymerization.

Caption: Workflow for In-Situ Emulsion Polymerization.

Caption: Workflow for Spray Drying.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. epublications.marquette.edu [epublications.marquette.edu]

Application Notes and Protocols for the Synthesis of Aluminum Trihydrate Nanoparticles for Catalytic Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of aluminum trihydrate (ATH), also known as aluminum hydroxide (B78521) (Al(OH)₃), nanoparticles tailored for catalytic applications. The protocols focus on two primary synthesis routes: co-precipitation and hydrothermal synthesis, which allow for the control of particle size, surface area, and crystalline phase—key parameters for catalytic activity.

Introduction

Aluminum trihydrate is a versatile material that serves as a precursor for various phases of alumina (B75360) (Al₂O₃), a widely used catalyst and catalyst support.[1] The catalytic properties of the final material are highly dependent on the characteristics of the initial ATH nanoparticles.[2] The synthesis method directly influences the physicochemical properties of the ATH, such as its crystalline phase (e.g., gibbsite, bayerite, boehmite), which in turn affects its catalytic performance.[2][3] This document provides detailed protocols for synthesizing ATH nanoparticles with tunable properties for a range of catalytic applications.

Data Presentation: Influence of Synthesis Parameters

The selection of a synthesis method and its parameters is critical for achieving the desired nanoparticle characteristics. The following tables summarize the impact of key variables on the properties of ATH nanoparticles.

Table 1: Effect of Synthesis Method on Aluminum Trihydrate Nanoparticle Properties

Synthesis Method	Typical Precursors	Resulting Crystalline Phase(s)	Typical Particle Size (nm)	Typical BET Surface Area (m²/g)
Co-precipitation	Aluminum salts (AlCl₃, Al(NO₃)₃), Base (NH₄OH, NaOH)	Amorphous, Bayerite, Gibbsite, Boehmite[4][5]	15 - 55[6]	45 - 237[6]
Hydrothermal	Aluminum salts, Aluminum hydroxides	Boehmite, α-Al₂O₃ (at higher temperatures)[7]	20 - 100+	Varies with conditions

Table 2: Influence of Key Parameters in Co-precipitation Synthesis on ATH Nanoparticle Properties

Parameter	Effect on Particle Size	Effect on Surface Area	Notes
pH	Higher pH can lead to larger particles.[8]	Generally, smaller particles have higher surface areas.	Precise pH control is crucial for phase purity and particle size distribution.[8]
Temperature	Higher temperatures can promote crystal growth, leading to larger particles.	Can decrease with increasing particle size.	Affects the crystalline phase obtained.[4]
Aging Time	Longer aging can lead to larger, more crystalline particles.	May decrease as particles grow and aggregate.	Allows for the transformation of amorphous phases to crystalline ones.[8]
Precursor Concentration	Higher concentrations can lead to faster nucleation and smaller initial particles, but may also promote aggregation.	Can be influenced by the degree of agglomeration.	The ratio of reactants is a key factor.

Experimental Protocols

The following are detailed protocols for the synthesis of aluminum trihydrate nanoparticles.

Protocol 1: Co-precipitation Synthesis of Aluminum Trihydrate Nanoparticles

This method involves the precipitation of aluminum hydroxide from a salt solution by the addition of a base.[9][10]

Materials:

• Aluminum chloride hexahydrate (AlCl₃·6H₂O) or Aluminum nitrate (B79036) nonahydrate (Al(NO₃)₃·9H₂O)

• Ammonium hydroxide (NH₄OH, 28-30%) or Sodium hydroxide (NaOH)

• Deionized water

• Ethanol (B145695)

Equipment:

• Beakers and graduated cylinders

• Magnetic stirrer with heating plate

• pH meter

• Centrifuge and centrifuge tubes

• Oven

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of the aluminum salt (e.g., 0.1 M AlCl₃·6H₂O) in deionized water with vigorous stirring.

• Precipitation: While continuously stirring the aluminum salt solution, slowly add the precipitating agent (e.g., 1 M NH₄OH) dropwise until the desired pH is reached (typically between 7 and 10). Monitor the pH closely using a calibrated pH meter.

• Aging: After reaching the target pH, continue stirring the suspension at a constant temperature (e.g., room temperature or slightly elevated) for a specific duration (e.g., 2-24 hours). This aging step influences the crystallinity and particle size.

• Washing: Separate the precipitate from the solution by centrifugation (e.g., 4000 rpm for 10 minutes). Discard the supernatant.

• Resuspend the precipitate in deionized water and centrifuge again. Repeat this washing step several times to remove residual ions. A final wash with ethanol can aid in preventing agglomeration upon drying.

• Drying: Dry the washed precipitate in an oven at a temperature between 80-120°C for 12-24 hours to obtain the final aluminum trihydrate nanoparticle powder.

Protocol 2: Hydrothermal Synthesis of Aluminum Trihydrate (Boehmite) Nanoparticles

This method utilizes elevated temperature and pressure to promote the crystallization of aluminum hydroxide, often leading to the boehmite phase.[11][12]

Materials:

• Aluminum trihydrate (Gibbsite or Bayerite) powder or an aluminum salt precursor

• Deionized water

Equipment:

• Teflon-lined stainless-steel autoclave

• Oven

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

Procedure:

• Precursor Slurry Preparation: Disperse a specific amount of the aluminum precursor (e.g., 10 g of Gibbsite) in a measured volume of deionized water inside the Teflon liner of the autoclave.

• Hydrothermal Treatment: Seal the autoclave and place it in an oven. Heat the autoclave to the desired temperature (typically between 150-250°C) and maintain it for a specific duration (e.g., 12-48 hours). The temperature and time will determine the resulting phase and morphology.

• Cooling: After the treatment, turn off the oven and allow the autoclave to cool down to room temperature naturally. Caution: Do not open the autoclave while it is hot and under pressure.

• Washing: Open the cooled autoclave and collect the product. Wash the synthesized nanoparticles thoroughly with deionized water using filtration to remove any impurities.

• Drying: Dry the final product in an oven at 100-120°C for 12-24 hours.

Mandatory Visualizations

Caption: Experimental workflows for co-precipitation and hydrothermal synthesis of ATH nanoparticles.

Catalytic Applications and Signaling Pathways

Aluminum trihydrate nanoparticles, and their calcined alumina counterparts, are effective catalysts in a variety of organic reactions. Their catalytic activity is primarily attributed to the presence of Lewis acid sites and surface hydroxyl groups.[13]

The catalytic mechanism often involves the coordination of reactant molecules to the aluminum centers on the nanoparticle surface. The surface hydroxyl groups can act as Brønsted acid or base sites, participating in proton transfer steps. The Lewis acidity of the aluminum sites facilitates the polarization of bonds in the reactant molecules, thereby lowering the activation energy of the reaction.[13]

The catalytic activity of different crystalline phases of aluminum hydroxide varies, with the order generally being boehmite > bayerite > gibbsite.[2] This difference is attributed to the varying density of surface hydroxyl groups, which act as active sites for the reaction.[2]

Caption: Generalized catalytic cycle of an ATH nanoparticle.

References

• 1. ijersonline.org [ijersonline.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. epa.oszk.hu [epa.oszk.hu]
• 6. The role of surface hydroxyl concentration on calcinated alumina in catalytic ozonation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. US2549549A - Process for producing aluminum trihydrate - Google Patents [patents.google.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. Editorial for the Special Issue: “Hydrothermal Synthesis of Nanoparticles” - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Aluminum Trihydrate (Activated Alumina) as an Adsorbent in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction: From Aluminum Trihydrate to Activated Alumina (B75360)

Aluminum trihydrate (ATH), chemically known as aluminum hydroxide (B78521) (Al(OH)₃), is the precursor to activated alumina (Al₂O₃), a widely used adsorbent in chromatography.[1] The activation process involves the controlled heating of aluminum hydroxide to remove water, resulting in a highly porous material with a large surface area, making it an effective stationary phase for the separation of various chemical compounds.[1]

Activated alumina is a polar adsorbent, and its surface properties can be modified to be acidic, basic, or neutral, allowing for a broad range of chromatographic applications.[2][3] This versatility makes it an excellent alternative to silica (B1680970) gel, especially for the separation of compounds that may be sensitive to the acidic nature of silica.[3]

Properties and Grades of Activated Alumina

The performance of activated alumina as a chromatographic adsorbent is defined by several key properties, including its surface pH, particle size, surface area, and activity level.

Types of Activated Alumina

The surface chemistry of activated alumina dictates its selectivity for different types of compounds.[4]

• Acidic Alumina (pH ~4.5): Best suited for the separation of acidic compounds and the removal of basic impurities.[3][4] It is useful for the separation of acidic pigments and strong acids.[3]

• Neutral Alumina (pH ~7.5): A versatile, general-purpose adsorbent for the separation of a wide range of compounds, including aldehydes, ketones, quinones, esters, lactones, and glucosides.[3][4][5]

• Basic Alumina (pH ~10.0): Ideal for the separation of basic compounds, such as amines and alkaloids, and for the removal of acidic impurities.[3][4][6] It is also used for the chromatography of alcohols, hydrocarbons, and steroids.[7]

Brockmann Activity Grades

The adsorptive power of alumina is classified by the Brockmann activity scale, which is inversely related to its water content. Grade I is the most active, with the lowest water content, while Grade V is the least active.[4][8] Deactivation is achieved by adding specific amounts of water to Grade I alumina.[8]

Table 1: Brockmann Activity Grades for Alumina

Activity Grade	Water Content (wt. %)
I	~0%
II	~3%
III	~6%
IV	~10%
V	~15%

Source:[4][8][9]

The selection of the appropriate activity grade is crucial for successful separation. Highly active alumina (Grade I) is suitable for non-polar compounds, while less active grades are preferred for more polar compounds.[4]

Quantitative Properties of Activated Alumina (Brockmann Activity I)

The following table summarizes the typical physical and chemical properties of different types of Brockmann Grade I activated alumina.

Table 2: Comparative Analysis of Activated Alumina Grades (Brockmann I)

Property	Acidic Activated Alumina	Neutral Activated Alumina	Basic Activated Alumina
pH (5% aqueous slurry)	~4.5	~7.5	~10.0
Surface Area (m²/g)	~200	~155	~200
Particle Size (µm)	50-200	50-200	50-200
Bulk Density (g/mL)	~0.8	~0.92	~0.8

Source:[4]

Experimental Protocols

General Workflow for Column Chromatography with Activated Alumina

The following diagram illustrates the general workflow for performing column chromatography using activated alumina.

Caption: General workflow for alumina column chromatography.

Protocol for Packing an Alumina Column (Dry Packing Method)

This protocol is suitable for packing columns with activated alumina.[2]

• Column Preparation:

  • Ensure the chromatography column is clean and dry.

  • Clamp the column vertically to a stand.

  • Insert a small plug of cotton or glass wool at the bottom of the column to support the adsorbent.[2]

• Packing the Column:

  • Close the stopcock.

  • Weigh the required amount of activated alumina in a beaker. The amount is typically 20-50 times the weight of the sample to be separated.[2]

  • Pour the dry alumina powder into the column through a funnel.

  • Gently tap the sides of the column to ensure even packing and to remove any air pockets.

  • Add a thin layer of sand on top of the alumina bed to prevent disturbance during solvent addition.

• Column Equilibration:

  • Carefully add the initial eluting solvent to the top of the column, ensuring not to disturb the sand layer.

  • Open the stopcock and allow the solvent to flow through the column until the entire adsorbent bed is wetted and the solvent level reaches just above the sand layer.

  • The column is now ready for sample loading.

Protocol for the Separation of Alkaloids using Basic Alumina

This protocol provides a general guideline for the separation of alkaloids from a crude plant extract.[10]

• Adsorbent and Solvent Selection:

  • Stationary Phase: Basic activated alumina (Brockmann Activity Grade II or III is a good starting point).

  • Mobile Phase: Start with a non-polar solvent (e.g., hexane (B92381) or petroleum ether) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate, chloroform, or methanol). The optimal solvent system should be determined by preliminary Thin Layer Chromatography (TLC) on basic alumina plates.

• Column Preparation:

  • Pack a column with basic alumina as described in Protocol 3.2.

  • Equilibrate the column with the initial, least polar solvent mixture.

• Sample Preparation and Loading:

  • Dissolve the crude alkaloid extract in a minimum amount of the initial mobile phase or a slightly more polar solvent if necessary.

  • Carefully apply the sample solution to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with the non-polar solvent.

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute the alkaloids based on their polarity.

  • Collect fractions of the eluate in separate test tubes.

• Analysis:

  • Monitor the separation by performing TLC on the collected fractions.

  • Combine the fractions containing the pure desired alkaloid.

  • Remove the solvent to obtain the purified alkaloid.

Protocol for the Separation of Plant Pigments using Neutral Alumina

This protocol is adapted for the separation of chlorophylls (B1240455) and carotenoids from spinach leaves.[11]

• Pigment Extraction:

  • Grind fresh spinach leaves with a mixture of hexane and acetone (B3395972) (e.g., 80:20 v/v) to extract the pigments.[11]

  • Filter the extract to remove solid plant material.

• Adsorbent and Solvent Selection:

  • Stationary Phase: Neutral activated alumina (Brockmann Activity Grade III).

  • Mobile Phase: Start with hexane or petroleum ether. A more polar solvent like acetone will be used for eluting more polar pigments.[11][12]

• Column Chromatography:

  • Pack a column with neutral alumina using a slurry packing method (mix alumina with the initial solvent before pouring into the column).[11]

  • Load the concentrated pigment extract onto the column.

  • Elute the column first with hexane. The less polar carotenoids (yellow-orange) will move down the column first.

  • Collect the yellow-orange band.

  • Switch the mobile phase to a more polar solvent like acetone to elute the more polar chlorophylls (green).[12]

  • Collect the green band.

• Analysis and Recovery:

  • Collect the colored fractions separately.

  • Remove the solvent from each fraction using a rotary evaporator to obtain the separated pigments.[12]

Logical Workflow for Adsorbent Selection

The choice of alumina type and activity is critical for achieving a successful separation. The following diagram outlines the decision-making process.

Caption: Decision workflow for selecting the appropriate alumina.

References

• 1. Activated alumina - Wikipedia [en.wikipedia.org]
• 2. web.uvic.ca [web.uvic.ca]
• 3. silicycle.com [silicycle.com]
• 4. benchchem.com [benchchem.com]
• 5. hawach.com [hawach.com]
• 6. column-chromatography.com [column-chromatography.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. epa.gov [epa.gov]
• 9. sorbtech.com [sorbtech.com]
• 10. researchgate.net [researchgate.net]
• 11. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 12. Isolation of Plant Pigments by Column Chromatography (Procedure) : Biochemistry Virtual Lab II : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

Application Notes and Protocols: Aluminum Trihydrate (ATH) as a Smoke Suppressant in Ethylene Vinyl Acetate (EVA)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Aluminum Trihydrate (ATH) as a halogen-free flame retardant and smoke suppressant in Ethylene Vinyl Acetate (B1210297) (EVA) copolymers. This document details the mechanism of action, experimental protocols for composite preparation and testing, and the resulting performance characteristics.

Introduction

Ethylene Vinyl Acetate (EVA) is a versatile copolymer widely used in various applications, including wire and cable insulation, foams, and adhesives, owing to its flexibility and good mechanical properties. However, its inherent flammability and tendency to produce dense smoke upon combustion pose significant safety concerns. Aluminum Trihydrate (ATH), a cost-effective and environmentally friendly additive, serves as an effective flame retardant and smoke suppressant in EVA.[1][2] High loadings of ATH, typically between 50% and 65% by weight, are often required to achieve desired flame retardancy, which can impact the mechanical properties of the final composite.[1][3]

Mechanism of Smoke Suppression

The primary mechanism by which ATH functions as a smoke suppressant is through an endothermic decomposition process that occurs at elevated temperatures (approximately 220°C). This decomposition releases water vapor, as shown in the following reaction:

2Al(OH)₃ → Al₂O₃ + 3H₂O

This process contributes to smoke suppression in several ways:

• Dilution: The released water vapor dilutes the concentration of flammable gases and oxygen in the gas phase, thereby inhibiting combustion.

• Cooling: The endothermic nature of the decomposition absorbs heat from the polymer, cooling the material and slowing down the rate of pyrolysis.

• Char Formation: The resulting alumina (B75360) (Al₂O₃) forms a protective char layer on the surface of the polymer. This layer acts as a physical barrier, insulating the underlying material from heat and oxygen, and reducing the release of flammable volatiles.

Performance Data

The incorporation of ATH into EVA has a significant impact on its fire resistance and mechanical properties. The following tables summarize the typical effects of varying ATH loading levels.

Table 1: Effect of ATH Loading on Flammability Properties of EVA Composites

ATH Loading (wt%)	Limiting Oxygen Index (LOI) (%)	Smoke Density (Specific Optical Density, Ds)
0	18 - 20	High
40	25 - 28	Moderate
50	28 - 32	Low
60	30 - 35	Very Low
65	> 35	Very Low

Note: The specific values can vary depending on the grade of EVA and ATH, processing conditions, and the presence of other additives.

Table 2: Effect of ATH Loading on Mechanical Properties of EVA Composites

ATH Loading (wt%)	Tensile Strength (MPa)	Elongation at Break (%)
0	15 - 25	600 - 800
40	10 - 18	300 - 500
50	8 - 15	200 - 400
60	6 - 12	100 - 300
65	5 - 10	< 200

Note: High loadings of ATH can lead to a decrease in tensile strength and elongation at break.[1] Surface treatment of ATH with coupling agents can help to mitigate this effect by improving the interfacial adhesion between the filler and the polymer matrix.

Experimental Protocols

Preparation of EVA/ATH Composites by Melt Blending

This protocol describes the preparation of EVA/ATH composites using a twin-screw extruder.

Materials and Equipment:

• Ethylene Vinyl Acetate (EVA) pellets (specify grade and vinyl acetate content)

• Aluminum Trihydrate (ATH) powder (specify particle size and any surface treatment)

• Twin-screw extruder with a length-to-diameter (L/D) ratio of at least 25

• Gravimetric feeders for EVA and ATH

• Strand pelletizer

• Drying oven

Procedure:

• Drying: Dry the EVA pellets and ATH powder in a drying oven at 80°C for at least 4 hours to remove any residual moisture.

• Extruder Setup: Set the temperature profile of the twin-screw extruder. A typical temperature profile for EVA/ATH compounding is as follows:

  • Feed Zone: 120 - 140°C

  • Compression Zone: 140 - 160°C

  • Melt Zone: 160 - 170°C

  • Die Zone: 165 - 175°C

• Compounding:

  • Set the screw speed to a moderate level (e.g., 200-300 rpm).

  • Using separate gravimetric feeders, feed the dried EVA pellets and ATH powder into the main hopper of the extruder at the desired weight ratio.

  • The molten composite will be extruded through the die as a strand.

• Pelletizing: Cool the extruded strand in a water bath and feed it into a strand pelletizer to produce composite pellets.

• Drying: Dry the resulting pellets in an oven at 80°C for 4 hours.

• Sample Preparation for Testing: Use the compounded pellets to prepare test specimens for flammability and mechanical testing via compression molding or injection molding according to the relevant ASTM standards.

Limiting Oxygen Index (LOI) Test

This protocol follows the general procedure of ASTM D2863.

Equipment:

• LOI apparatus (includes a heat-resistant glass column, gas flow meters for oxygen and nitrogen, and an igniter)

• Test specimens of the EVA/ATH composite (typically rectangular bars)

Procedure:

• Specimen Mounting: Place the test specimen vertically in the center of the glass column.

• Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the column. Start with an oxygen concentration that is expected to support combustion.

• Ignition: Ignite the top of the specimen with the igniter.

• Observation: Observe the burning behavior of the specimen. The flame is considered self-sustaining if it continues to burn for a specified period or consumes a specified length of the specimen.

• Oxygen Concentration Adjustment:

  • If the flame is self-sustaining, decrease the oxygen concentration.

  • If the flame extinguishes, increase the oxygen concentration.

• Determination of LOI: Repeat the process with new specimens until the minimum oxygen concentration required to just sustain combustion is determined. This concentration is the Limiting Oxygen Index (LOI), expressed as a percentage.

Smoke Density Test

This protocol follows the general procedure of ASTM E662.

Equipment:

• Smoke density chamber (a closed cabinet with a radiant heat source, a photometer system, and a specimen holder)

• Test specimens of the EVA/ATH composite (typically 75 mm x 75 mm)

Procedure:

• Specimen Mounting: Mount the specimen in the holder.

• Test Conditions: The test is conducted under two conditions:

  • Non-flaming (pyrolysis): The specimen is exposed to a radiant heat source of 25 kW/m².

  • Flaming: The specimen is exposed to the same radiant heat source and a pilot flame.

• Smoke Generation: As the specimen heats up and combusts, smoke is generated within the closed chamber.

• Light Obscuration Measurement: A light beam passes through the smoke, and a photometer measures the attenuation of the light.

• Data Recording: The light transmittance is recorded continuously throughout the test.

• Calculation of Specific Optical Density (Ds): The specific optical density is calculated from the light transmittance data. The maximum specific optical density (Dm) is a key parameter reported from this test.

Visualizations

Experimental Workflow

Caption: Experimental workflow for evaluating ATH in EVA.

Mechanism of Smoke Suppression

Caption: Mechanism of ATH smoke suppression in EVA.

References

• 1. Enhancing Char Formation and Flame Retardancy of Ethylene-Vinyl Acetate Copolymer (EVA)/Aluminum Hydroxide (ATH) Composites by Grafting Ladder Phenyl/Vinyl Polysilsesquioxane (PhVPOSS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Characterization of Thermo-Physical Properties of EVA/ATH: Application to Gasification Experiments and Pyrolysis Modeling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Dispersion of Aluminium Trihydrate (ATH) in Polyethylene Matrices

This technical support center provides researchers, scientists, and materials professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for enhancing the dispersion of Aluminium Trihydrate (ATH) in polyethylene (B3416737) (PE) matrices.

Frequently Asked Questions (FAQs)

Q1: Why is good dispersion of ATH in polyethylene important? A1: Achieving a uniform dispersion of Aluminium Trihydrate (ATH) particles within the polyethylene (PE) matrix is critical for maximizing the performance of the composite material. Good dispersion ensures consistent flame retardancy, enhances mechanical properties such as tensile strength and impact resistance, and improves the overall processability and surface finish of the final product. Poor dispersion leads to particle agglomeration, which can create points of weakness, reducing mechanical strength and providing inconsistent flame retardant performance.[1][2]

Q2: What are the main challenges in dispersing ATH in PE? A2: The primary challenge stems from the inherent incompatibility between the hydrophilic (water-attracting) surface of inorganic ATH and the hydrophobic (water-repelling) nature of the organic polyethylene matrix.[3][4] This incompatibility leads to poor interfacial adhesion, causing the ATH particles to agglomerate rather than disperse evenly.[1][3] Additionally, factors like high filler loading levels, improper mixing parameters, and the presence of moisture can exacerbate dispersion problems.

Q3: What is surface modification, and how does it help dispersion? A3: Surface modification involves treating the ATH particles with chemical agents to alter their surface properties, making them more compatible with the PE matrix.[1][3] This treatment reduces the surface energy difference between the filler and the polymer, improving wetting and adhesion. Common surface modifiers include stearic acid, silane (B1218182) coupling agents, and maleic anhydride-grafted polypropylene (B1209903) (MAPP).[1][3][5]

Q4: What is the difference between a dispersing agent and a coupling agent? A4: While both improve dispersion, they function differently.

• Dispersing agents , like stearic acid, physically adsorb onto the filler surface, acting as a wetting and separating layer that prevents particles from sticking together (agglomerating).[1][2]

• Coupling agents , such as silanes or MAPP, form a chemical bridge between the inorganic ATH filler and the organic PE polymer matrix.[2][4][6] One end of the coupling agent molecule bonds to the ATH surface, while the other end chemically interacts or entangles with the PE chains, creating a strong interfacial bond.[4][6]

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and analysis of PE/ATH composites.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Reduced Tensile Strength & Elongation	1. Poor interfacial adhesion between ATH and PE. 2. Agglomeration of ATH particles acting as stress concentrators. 3. Degradation of the polymer matrix during high-shear mixing.	1. Introduce a coupling agent (e.g., 1-3% silane or MAPP) to improve adhesion.[5] 2. Use a surface modifier like stearic acid on the ATH.[1] 3. Optimize mixing parameters (temperature, screw speed, residence time) to ensure good dispersion without degrading the polymer.[7]
Inconsistent Flame Retardancy (e.g., variable LOI values)	1. Non-uniform dispersion of ATH, leading to areas with low filler concentration. 2. Insufficient ATH loading.	1. Improve mixing efficiency using a twin-screw extruder with an optimized screw design. 2. Verify uniform dispersion through Scanning Electron Microscopy (SEM). 3. Ensure ATH loading is at least 35% or higher for effective flame retardancy.[8]
Presence of Gels or Specks in Final Product	1. Unmixed clumps of ATH. 2. Crosslinked or oxidized PE due to excessive heat or residence time in the extruder.[9][10] 3. Contamination in the raw materials.	1. Ensure ATH is thoroughly dried before use to prevent moisture-induced agglomeration. 2. Lower the processing temperature or increase throughput to reduce residence time.[7] 3. Analyze the gels using microscopy; ATH agglomerates will appear as distinct particles, while polymer gels will be more amorphous.[9]
High Melt Viscosity / Poor Processability	1. High ATH loading levels. 2. Poor wetting of ATH particles by the polymer matrix. 3. Strong particle-particle interactions (agglomeration).	1. Use a dispersing agent to improve polymer flow and reduce viscosity.[2] 2. Select a lower particle size ATH, which may incorporate more easily at the same weight percentage. 3. Optimize the feeding sequence in the extruder; for example, add ATH downstream after the PE has fully melted.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on improving ATH dispersion and the resulting composite properties.

Table 1: Effect of Surface Modifiers on Composite Properties

Modifier	Polymer Matrix	Modifier Dosage (% of filler wt)	Key Finding(s)	Reference
Stearic Acid	Vinyl Ester Resin	1%	Achieved the best overall coating effect and uniform particle size distribution.	[1]
Stearic Acid	ATH (general)	3%	Highest activation degree achieved with hydrothermal modification at 90°C.	[1]
Silane Coupling Agent	EVA	1.5%	Optimum dosage for wet surface modification; significantly enhanced mechanical properties.	[3]
MAPP	Polypropylene (PP)	1%	Determined to be the optimum content for best tensile and impact performance.	[5]
Polyethylene Polyimine	Silicone Enamel	0.48%	Maximum improvement in aluminum pigment dispersion; reduced particle diameter by 85%.	[11][12][13]

Table 2: Performance Evaluation of PE/ATH Composites

Composite System	Test	Result	Significance	Reference
PE/ATH/GNP (0.2 wt%)	Cone Calorimeter	Peak Heat Release Rate (PHRR) decreased by 20% compared to PE/ATH.	Graphene nanoplatelets (GNPs) act synergistically with ATH to enhance flame retardancy.	[14]
Silane cross-linked PE + 25% ATH	TGA	Degradation started at 210°C vs. 120°C for unmodified filled PE.	Silane cross-linking improves the thermal stability of the composite.	[15]
Unsaturated Polyester + ATH	Limiting Oxygen Index (LOI)	LOI increased from 24.6% at 40 wt% ATH to 34.3% at 60 wt% ATH.	Demonstrates the direct impact of filler loading on flame retardancy.	[1]

Experimental Protocols

Protocol 1: Surface Treatment of ATH with Stearic Acid (Wet Method)

• Preparation : Prepare an aqueous slurry of ATH.

• Modifier Addition : Heat the slurry to a specified temperature (e.g., 90°C).[1]

• Dosing : Add a solution of stearic acid (or sodium stearate) dropwise to the heated slurry under constant stirring. A typical dosage is 1-3% by weight of the ATH.[1]

• Reaction : Maintain the temperature and stirring for a set duration (e.g., 30-60 minutes) to allow the stearic acid to adsorb onto the ATH surface.[1]

• Filtration & Washing : Filter the slurry to separate the treated ATH. Wash the filter cake multiple times with hot deionized water to remove any unreacted stearic acid.

• Drying : Dry the treated ATH powder in an oven at 100-110°C for 8-12 hours or until a constant weight is achieved.

• Characterization (Optional) : Confirm the surface modification using Fourier Transform Infrared (FTIR) spectroscopy by looking for the characteristic peaks of stearic acid on the ATH spectrum.

Protocol 2: Compounding of PE/ATH using a Twin-Screw Extruder

• Material Preparation : Dry the PE pellets and the surface-treated (or untreated) ATH powder in a vacuum oven to remove any residual moisture. Moisture can cause voids and poor dispersion during processing.

• Extruder Setup : Set the temperature profile for the different zones of the twin-screw extruder. A typical profile for PE might range from 160°C in the feed zone to 190°C at the die.

• Feeding : Pre-mix the PE pellets and ATH powder or use separate gravimetric feeders to ensure a consistent feed ratio into the extruder's main hopper.

• Melt Mixing : Process the materials through the extruder. The screw design, screw speed (RPM), and residence time are critical parameters that must be optimized to achieve good dispersion without causing thermal degradation of the polymer.

• Extrusion & Pelletizing : Extrude the molten composite strand through a die, cool it in a water bath, and cut it into pellets using a pelletizer.

• Specimen Preparation : Dry the resulting composite pellets and use them for subsequent processes like injection molding or compression molding to create standardized test specimens (e.g., for tensile or flammability testing).

Protocol 3: Quantitative Evaluation of Dispersion via SEM and Image Analysis

• Sample Preparation : Cryogenically fracture a molded specimen of the PE/ATH composite to expose a fresh, representative cross-section. This prevents smearing of the polymer over the particles.

• Coating : Sputter-coat the fractured surface with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging under the electron beam.

• SEM Imaging : Obtain high-contrast backscattered electron (BSE) images of the cross-section using a Scanning Electron Microscope (SEM). The inorganic ATH particles will appear brighter than the surrounding PE matrix, allowing for clear visualization.

• Image Analysis :

  • Use image analysis software (e.g., ImageJ) to convert the SEM micrograph into a binary image, where particles are white and the matrix is black.

  • Measure key parameters such as particle size distribution, inter-particle distance, and agglomerate size.

  • Calculate a quantitative dispersion index (DI) by comparing the mean distance of matrix elements to the nearest particle against a simulated, perfectly uniform dispersion.[16]

Visual Guides & Workflows

Caption: Workflow for PE/ATH composite preparation and characterization.

Caption: Troubleshooting decision tree for poor PE/ATH composite performance.

Caption: How a silane coupling agent bridges the ATH-PE interface.

References

• 1. mdpi.com [mdpi.com]
• 2. specialchem.com [specialchem.com]
• 3. researchgate.net [researchgate.net]
• 4. icams.ro [icams.ro]
• 5. researchgate.net [researchgate.net]
• 6. avant-al.com [avant-al.com]
• 7. rangdaneh.ir [rangdaneh.ir]
• 8. mdpi.com [mdpi.com]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. The effect of polyethylene polyimine on the dispersion of aluminum powder in silicone enamel | E3S Web of Conferences [e3s-conferences.org]
• 12. e3s-conferences.org [e3s-conferences.org]
• 13. researchgate.net [researchgate.net]
• 14. Thermal Degradation and Combustion Behaviors of Polyethylene/Alumina Trihydrate/Graphene Nanoplatelets - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative dispersion analysis of inclusions in polymer composites - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: High-Loading ATH Flame Retardant Composites

Welcome to the technical support center for researchers and scientists working on the formulation of high-loading Aluminum Trihydroxide (ATH) flame retardant composites. This resource provides practical troubleshooting guidance and answers to frequently asked questions to help you overcome common experimental challenges.

Troubleshooting Guide

This section addresses specific problems encountered during the formulation, processing, and testing of high-loading ATH composites.

Question 1: Why are the mechanical properties (e.g., tensile strength, elongation at break) of my composite significantly lower than expected after adding a high load of ATH?

Answer: This is a common issue when incorporating high levels of mineral fillers like ATH (e.g., >40% by weight).[1] The significant drop in mechanical properties typically stems from several root causes:

• Poor Interfacial Adhesion: ATH is hydrophilic (polar) while most commodity polymers (like polyolefins) are hydrophobic (non-polar). This inherent incompatibility leads to a weak interface between the ATH particles and the polymer matrix. Stress cannot be effectively transferred from the polymer to the filler, resulting in a brittle material with low tensile and impact strength.[2]

• Particle Agglomeration: ATH particles have a strong tendency to form agglomerates due to van der Waals forces. These agglomerates act as stress concentration points within the composite, initiating cracks and leading to premature failure under load.[1]

• High Filler Loading: At very high loadings (often >50-60%), there is insufficient polymer matrix to effectively wet out and encapsulate all the filler particles, leading to a poorly consolidated and brittle material.[3][4]

Troubleshooting Steps:

• Surface Treatment of ATH: This is the most effective method to improve interfacial adhesion.[2] Treating the ATH surface with a coupling agent, such as a silane (B1218182) or titanate, can make the filler more compatible with the polymer matrix.[5] The coupling agent forms a chemical bridge between the inorganic filler and the organic polymer.[2][5]

• Improve Dispersion: Enhance mixing and dispersion techniques. For thermoplastics, using a twin-screw extruder with an optimized screw design can provide the necessary shear to break down agglomerates.[6] Adjusting processing parameters like temperature, shear rate, and mixing time is crucial.[7]

• Use of Compatibilizers/Dispersants: Adding a small amount of a compatibilizer, such as maleic anhydride-grafted polypropylene (B1209903) (MAPP), can improve the interaction between the filler and a polyolefin matrix.

• Optimize Particle Size: Using finer or even nano-sized ATH particles can increase the surface area for interaction and potentially improve properties, although this can also increase viscosity.[3] Ultrafine ATH can sometimes act as a reinforcing agent rather than just a filler.[2]

Question 2: My compound's viscosity is too high during processing (e.g., in the extruder or injection molder), leading to blockages and inconsistent flow. What can I do?

Answer: High melt viscosity is a direct consequence of adding large volumes of a solid filler into a polymer melt. The ATH particles disrupt the polymer flow, leading to a significant increase in viscosity.

Troubleshooting Steps:

• Optimize Processing Temperature: Carefully increasing the melt temperature can lower the viscosity of the polymer matrix. However, be cautious not to exceed the decomposition temperature of ATH, which starts around 200-220°C.[8][9] Processing above this temperature will cause water release, leading to voids and surface defects.

• Use Processing Aids: Incorporate low-molecular-weight additives like waxes or stearates. These can reduce friction between the polymer chains and the filler particles, improving melt flow.

• Employ Surface-Treated ATH: As mentioned previously, surface treatment can help. Silane or stearate (B1226849) coatings on ATH particles not only improve mechanical properties but also reduce compound viscosity and improve filler "wet-out".[8]

• Reduce Filler Loading: If possible, evaluate if the ATH loading can be slightly reduced. Sometimes, incorporating a synergistic flame retardant (like a phosphorus-based compound or zinc borate) can allow you to achieve the desired flame retardancy with a lower total filler content.[10]

• Check Equipment Specifications: Ensure your processing equipment (e.g., extruder motor torque) is capable of handling highly filled compounds.

dot graph Troubleshooting_High_Viscosity { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12, label="Troubleshooting Flowchart: High Melt Viscosity", labelloc="t", width=9.5, height=5.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11];

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Solution1 [label="Solution: Reduce\nATH Loading", fillcolor="#34A853", fontcolor="#FFFFFF"]; Solution1a [label="Consider Synergist\n(e.g., Zinc Borate)", fillcolor="#F1F3F4", fontcolor="#202124"]; Solution2 [label="Solution: Increase\nMelt Temperature", fillcolor="#34A853", fontcolor="#FFFFFF"]; Solution2a [label="Warning: Stay Below\nATH Decomposition (~200°C)", fillcolor="#F1F3F4", fontcolor="#202124", shape=note]; Solution3 [label="Solution: Use\nProcessing Aids", fillcolor="#34A853", fontcolor="#FFFFFF"]; Solution4 [label="Solution: Use\nSurface-Treated ATH", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define Edges Problem -> {Cause1, Cause2, Cause3} [color="#5F6368"]; Cause1 -> Solution1 [color="#5F6368"]; Solution1 -> Solution1a [style=dashed, color="#5F6368"]; Cause2 -> Solution2 [color="#5F6368"]; Solution2 -> Solution2a [style=dashed, color="#5F6368"]; Cause3 -> {Solution3, Solution4} [color="#5F6368"]; } enddot Caption: Troubleshooting flowchart for high melt viscosity issues.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism by which ATH acts as a flame retardant?

A1: ATH is a halogen-free flame retardant that works in the solid phase through a multi-step mechanism when exposed to heat:

• Endothermic Decomposition: At temperatures above ~200°C, ATH undergoes an endothermic (heat-absorbing) decomposition reaction: 2Al(OH)₃ → Al₂O₃ + 3H₂O. This reaction absorbs a significant amount of heat from the polymer, cooling the material and delaying ignition.[8][9]

• Dilution: The decomposition releases water vapor (steam). This steam dilutes the flammable gases produced by the polymer's decomposition, reducing their concentration below the lower flammability limit.[8] The steam also displaces oxygen at the flame front.

• Barrier Formation: A protective, insulating layer of aluminum oxide (Al₂O₃) is left behind on the polymer surface. This char layer acts as a barrier, hindering the transfer of heat to the underlying polymer and slowing the release of flammable volatiles to the gas phase.[8]

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Q2: How much ATH is typically required to achieve a good level of flame retardancy (e.g., UL 94 V-0)?

A2: The required loading of ATH is highly dependent on the polymer matrix and the specific fire safety standard being targeted. For many polyolefins, loadings of up to 60% by weight are common to achieve significant flame retardancy.[11] Reaching a stringent classification like UL 94 V-0 often requires very high loadings (e.g., >60 phr, or parts per hundred resin) in polymers that are not inherently flame resistant.[12] For example, one study on an EVA composite required 60 wt% ATH (along with a synergist) to achieve a V-0 rating.[13]

Q3: What are the main differences between ATH and Magnesium Hydroxide (MDH) as flame retardants?

A3: ATH and MDH are both halogen-free mineral flame retardants that function via the same mechanism (endothermic decomposition and water release). The primary difference is their decomposition temperature:

• ATH: Decomposes at approximately 200-220°C.[8] This makes it suitable for polymers processed at lower temperatures, such as EVA, PE, and some PVC formulations.

• MDH: Decomposes at a higher temperature, around 330-340°C.[6][8] This makes it the preferred choice for polymers that require higher processing temperatures, like polypropylene (PP) and polyamides (Nylon), where ATH would decompose during compounding.[9]

Data & Protocols

Data Presentation: Effect of ATH Loading on Composite Properties

The following tables summarize typical effects of increasing ATH loading on the mechanical and flame retardant properties of a polymer composite. Data is illustrative and will vary based on the specific polymer, ATH grade, and processing conditions.

Table 1: Illustrative Impact of ATH Loading on Mechanical Properties of Polypropylene (PP)

ATH Concentration (% weight)	Tensile Strength (MPa)	Elastic Modulus (GPa)	Elongation at Break (%)
0 (Pure PP)	32.5	1.55	>100
10%	24.4	1.76	45.5
30%	20.1	2.10	15.2
50%	17.8	2.55	<10

Source: Based on data trends reported in the literature.[14]

Table 2: Illustrative Impact of ATH Loading on Flame Retardancy

Polymer System	ATH Loading (wt%)	Limiting Oxygen Index (LOI) (%)	UL 94 Rating
Poly(lactic acid) (PLA)	0	~19.5	Fails
PLA	30	~25.0	V-2
PLA	60	~34.0	V-0
Ethylene-vinyl acetate (B1210297) (EVA)	0	~19.0	Fails
EVA	60	~27.5	V-0

Source: Based on data trends reported in the literature.[13][15]

Experimental Protocol: Silane Surface Treatment of ATH

This protocol describes a general lab-scale procedure for treating ATH particles with a silane coupling agent to improve their compatibility with a polymer matrix.

Objective: To functionalize the surface of ATH particles to enhance interfacial adhesion and dispersion in a polymer composite.

Materials & Equipment:

• Aluminum Trihydroxide (ATH) powder

• Silane coupling agent (e.g., Vinyltrimethoxysilane or Aminopropyltriethoxysilane)

• Ethanol/Water solution (e.g., 95/5 v/v)

• Glacial Acetic Acid (to adjust pH)

• High-speed mechanical mixer or ultrasonicator

• Laboratory oven

• Beakers, magnetic stirrer

Procedure:

• Drying: Dry the ATH powder in an oven at 110°C for at least 4 hours to remove any adsorbed moisture. Cool to room temperature in a desiccator.

• Hydrolysis of Silane: Prepare a hydrolysis solution. For every 100g of ATH, mix 1-2g of the silane coupling agent into a 95:5 ethanol:water solution. Add a few drops of acetic acid to adjust the pH to approximately 4-5, which catalyzes the hydrolysis of the silane's alkoxy groups to silanol (B1196071) groups. Stir for 30-60 minutes.

• Treatment: While stirring the hydrolysis solution, slowly add the pre-dried ATH powder. Ensure the powder is well-dispersated in the solution. Continue to mix at high speed for 1-2 hours. Using an ultrasonicator at this stage can help break up agglomerates and ensure uniform coating.

• Drying & Curing: Transfer the resulting slurry to a shallow dish and dry in an oven at 80°C for 2 hours to evaporate the solvent.

• Curing: Increase the oven temperature to 110-120°C and hold for an additional 2-4 hours. This step promotes the condensation reaction, forming covalent bonds (Si-O-Al) between the silane and the ATH surface.

• Final Preparation: After cooling, the treated ATH powder may be lightly ground or sieved to break up any soft agglomerates formed during drying. The surface-treated ATH is now ready for compounding with the polymer.

dot graph Experimental_Workflow { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12, label="General Workflow for High-Loading Composite Development", labelloc="t", width=9.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11];

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Treatment [label="2. ATH Surface Treatment\n(Optional but Recommended)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Sub2 [label="Silane / Stearate Coating\nProtocol", shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

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Molding [label="4. Specimen Preparation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sub4 [label="Injection / Compression\nMolding", shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

Testing [label="5. Characterization", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Sub5 [label="Mechanical (Tensile, Impact)\nFlame (UL 94, LOI)\nThermal (TGA)", shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

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References

• 1. The Effect of Flame Retardant—Aluminum Trihydroxide on Mixed Mode I/II Fracture Toughness of Epoxy Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6 ways to improve the flame retardant effect - Knowledge Mould Co., Ltd. - Odin Mould [plasticomould.com]
• 3. jnarddc.gov.in [jnarddc.gov.in]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. farrel-pomini.com [farrel-pomini.com]
• 7. phoenixplastics.com [phoenixplastics.com]
• 8. banlanchem.com [banlanchem.com]
• 9. chemwinfo.com [chemwinfo.com]
• 10. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. akrochem.com [akrochem.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Optimizing ATH Loading in Unsaturated Polyester for UL-94 V0 Rating

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing Alumina Trihydrate (ATH) loading in unsaturated polyester (B1180765) (UP) resins to achieve a UL-94 V0 flammability rating.

Troubleshooting Guides

This section addresses common issues encountered during the formulation and testing of ATH-filled unsaturated polyester composites.

Issue 1: Failure to Achieve UL-94 V0 Rating - Excessive Flaming or Afterglow

• Question: My samples continue to burn for an extended period after the flame is removed, failing the t1 and t2 requirements for a V0 rating. What are the likely causes and solutions?

• Answer:

  • Inadequate ATH Loading: A UL-94 V0 rating in an unfilled unsaturated polyester resin is not feasible. A significant loading of ATH is necessary to impart flame retardancy. Studies have shown that an ATH composition of around 60 wt% can be required to achieve a V0 rating.[1]

    • Solution: Gradually increase the ATH loading in your formulation. It is recommended to create a series of formulations with increasing ATH content to find the optimal level for your specific resin system.

  • Poor ATH Dispersion: If the ATH particles are not uniformly dispersed, areas with low ATH concentration can act as ignition points and sustain combustion.

    • Solution: Improve your mixing process. Utilize high-shear mixing equipment to break down agglomerates and ensure a homogenous distribution of ATH throughout the resin. The use of a wetting agent or a surface-treated ATH can also significantly improve dispersion.[2]

  • Inappropriate ATH Particle Size: The particle size of ATH can influence its efficiency as a flame retardant. While smaller, nano-sized particles can be more effective at lower loadings, they can also increase the viscosity of the resin significantly.[1]

    • Solution: Experiment with different ATH particle sizes. A bimodal distribution of particle sizes can sometimes offer a good balance between viscosity and flame retardant efficiency.

  • Lack of Synergists: ATH's performance can be significantly enhanced by the addition of synergistic flame retardants.

    • Solution: Consider incorporating phosphorus-based flame retardants (e.g., ammonium (B1175870) polyphosphate, aluminum diethylphosphinate) or nitrogen-containing compounds (e.g., melamine (B1676169) polyphosphate).[3][4] These synergists can help to achieve a V0 rating at a lower overall flame retardant loading, which can be beneficial for maintaining mechanical properties.

Issue 2: Failure to Achieve UL-94 V0 Rating - Flaming Drips

• Question: My samples are extinguishing within the required time, but they are dripping flaming particles, leading to a V2 rating instead of V0. How can I prevent this?

• Answer:

  • High Resin Viscosity and Melt Flow: The viscosity of the resin at combustion temperatures can influence dripping behavior. A lower viscosity melt will be more prone to dripping.

    • Solution: Higher ATH loading can increase the melt viscosity and reduce dripping. Additionally, the incorporation of certain synergists, like zinc borate (B1201080), can promote char formation, which acts as a physical barrier and reduces dripping.[5][6]

  • Incomplete Curing: If the polyester resin is not fully cured, it can lead to a lower melt strength and increased dripping during combustion.

    • Solution: Ensure your curing process is optimized. This includes using the correct initiator and promoter levels and following the recommended curing temperature and time profile. Post-curing at an elevated temperature can also help to ensure complete crosslinking.

Issue 3: Poor Mechanical Properties in the Final Composite

• Question: I have achieved a UL-94 V0 rating, but the tensile and flexural strength of my composite are significantly reduced. How can I improve the mechanical performance?

• Answer:

  • High ATH Loading: High loadings of ATH, often required for a V0 rating, can negatively impact the mechanical properties of the composite.[1] The filler particles can act as stress concentration points, leading to premature failure.

    • Solution:

      • Optimize ATH Loading: Determine the minimum ATH loading required to consistently achieve a V0 rating.

      • Use of Synergists: As mentioned previously, incorporating synergistic flame retardants can allow for a reduction in the overall ATH content, which can help to preserve mechanical properties.[3][7]

      • Surface-Treated ATH: Using a surface-treated grade of ATH can improve the interfacial adhesion between the filler and the polyester matrix, leading to better stress transfer and improved mechanical properties.

      • Reinforcing Fibers: The addition of short glass fibers can help to compensate for the loss of strength caused by the high ATH loading.[1][2]

  • Poor Interfacial Adhesion: Weak bonding between the ATH particles and the polyester resin matrix leads to inefficient stress transfer and reduced mechanical strength.

    • Solution: Utilize surface-treated ATH. Common surface treatments include silanes and stearic acid, which can improve the compatibility between the hydrophilic ATH surface and the hydrophobic polyester resin.

Issue 4: High Viscosity and Processing Difficulties

• Question: The viscosity of my resin mixture is too high after adding ATH, making it difficult to process (e.g., pour, wet out reinforcements). What can I do?

• Answer:

  • High ATH Loading and Small Particle Size: High loadings and smaller particle sizes of ATH will significantly increase the viscosity of the resin.

    • Solution:

      • Particle Size Distribution: Employing a bimodal or multimodal distribution of ATH particle sizes can lead to better particle packing and a lower viscosity at the same loading level compared to a monomodal distribution.

      • Surface Treatment: Surface-treated ATH can also help to reduce the viscosity by improving the wetting of the particles by the resin.

      • Reactive Diluents: The addition of a low-viscosity reactive diluent, such as styrene (B11656) or methyl methacrylate, can help to reduce the overall viscosity of the system. However, the type and amount of diluent should be carefully considered as it can affect the final properties of the cured composite.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism by which ATH acts as a flame retardant in unsaturated polyester?

A1: Alumina Trihydrate (ATH) functions as a flame retardant through a multi-faceted mechanism:

• Endothermic Decomposition: When heated to temperatures above approximately 220°C, ATH undergoes an endothermic decomposition, releasing water vapor. This process absorbs a significant amount of heat from the combustion zone, cooling the polymer and slowing down the rate of decomposition.[1]

• Dilution of Flammable Gases: The release of water vapor dilutes the concentration of flammable gases produced by the decomposing polyester resin, reducing their ability to ignite and sustain a flame.[1]

• Formation of a Protective Char Layer: The decomposition of ATH leaves behind a layer of aluminum oxide (Al₂O₃) on the surface of the polymer. This char layer acts as an insulating barrier, shielding the underlying polymer from heat and oxygen, and further inhibiting combustion.[1]

Q2: What is the typical loading level of ATH required to achieve a UL-94 V0 rating in unsaturated polyester?

A2: The required loading level of ATH can vary depending on the specific unsaturated polyester resin system, the particle size of the ATH, and the presence of any synergistic additives. However, literature suggests that ATH loadings in the range of 40 to 60 wt% are often necessary to achieve a UL-94 V0 rating.[1][8]

Q3: How does the particle size of ATH affect its performance?

A3: The particle size of ATH has a significant impact on both the flame retardant efficiency and the processing characteristics of the unsaturated polyester composite:

• Smaller Particle Sizes (e.g., 1-5 µm): Generally offer a higher surface area, which can lead to improved flame retardant performance at lower loading levels. However, they also tend to increase the viscosity of the resin mixture more significantly, which can make processing more challenging.

• Larger Particle Sizes (e.g., 10-20 µm): Have a lesser impact on viscosity, allowing for higher loading levels. However, they may be less efficient as flame retardants on a weight-for-weight basis compared to smaller particles.

• Bimodal/Multimodal Distributions: A blend of different particle sizes can provide an optimal balance, achieving high packing density which can lead to lower viscosity at high loading levels.

Q4: What are some common synergistic flame retardants used with ATH in unsaturated polyester?

A4: To improve the flame retardant efficiency and reduce the negative impact on mechanical properties, ATH is often used in combination with synergistic additives. Common synergists include:

• Phosphorus-based compounds: Such as ammonium polyphosphate (APP) and aluminum diethylphosphinate (AlPi), which can promote char formation in the condensed phase and inhibit combustion in the gas phase.[3][7]

• Nitrogen-based compounds: Like melamine and its derivatives (e.g., melamine polyphosphate), which can act in both the condensed and gas phases.[3][4]

• Boron compounds: Zinc borate is a common synergist that can promote char formation and reduce smoke production.[5][6]

Q5: What is the UL-94 V0 test and what are the criteria for passing?

A5: The UL-94 is a flammability standard for plastic materials. The vertical burn test (V) is one of the most stringent classifications. For a V-0 rating, the following criteria must be met for a set of five specimens:

• Afterflame time for each individual specimen after the first and second flame application must not exceed 10 seconds.

• Total afterflame time for all five specimens for both flame applications combined must not exceed 50 seconds.

• No flaming drips that ignite the cotton placed below the specimen are allowed.

• The afterglow time for each individual specimen must not exceed 30 seconds after the second flame removal.

• The specimens must not burn up to the holding clamp.[9][10][11]

Data Presentation

Table 1: Effect of ATH Loading on Mechanical Properties of Unsaturated Polyester Composites (Representative Data)

ATH Loading (wt%)	Tensile Strength (MPa)	Flexural Strength (MPa)	Impact Strength (kJ/m²)	UL-94 Rating
0	40 - 60	80 - 120	5 - 10	Not Rated
20	30 - 50	70 - 100	4 - 8	V-2 / HB
40	20 - 40	50 - 80	3 - 6	V-1 / V-0
60	15 - 30	40 - 60	2 - 5	V-0

Note: These are typical values and can vary significantly based on the specific resin, ATH grade, and processing conditions.

Table 2: UL-94 Vertical Burn Test Classifications

Classification	Afterflame Time (t1 or t2)	Total Afterflame Time (5 specimens)	Flaming Drips	Afterglow Time
V-0	≤ 10 s	≤ 50 s	No	≤ 30 s
V-1	≤ 30 s	≤ 250 s	No	≤ 60 s
V-2	≤ 30 s	≤ 250 s	Yes	≤ 60 s

Experimental Protocols

Protocol 1: Preparation of ATH-Filled Unsaturated Polyester Composite Test Specimens (Hand Lay-up Method)

• Materials and Equipment:

  • Unsaturated polyester resin

  • Styrene (or other suitable reactive diluent)

  • Cobalt naphthenate or other suitable promoter

  • Methyl ethyl ketone peroxide (MEKP) or other suitable initiator

  • Alumina Trihydrate (ATH) of desired particle size

  • Glass mold with release agent applied

  • Mixing vessel and high-shear mixer

  • Vacuum desiccator

  • Oven for post-curing

• Procedure:

  • Resin Preparation: In a mixing vessel, weigh the required amount of unsaturated polyester resin. If necessary, add the reactive diluent (e.g., styrene) to adjust the viscosity and mix thoroughly.

  • Promoter Addition: Add the promoter (e.g., cobalt naphthenate) to the resin mixture and stir gently until fully dispersed. The amount of promoter will depend on the desired gel time.

  • ATH Dispersion: Gradually add the pre-weighed ATH powder to the resin mixture while stirring with a high-shear mixer. Continue mixing until a homogenous, lump-free dispersion is achieved. It is crucial to avoid introducing excessive air during mixing.

  • Degassing: Place the mixture in a vacuum desiccator to remove any entrapped air bubbles until the bubbling subsides.

  • Initiator Addition: Just before casting, add the initiator (e.g., MEKP) to the degassed mixture and stir thoroughly but gently to avoid reintroducing air.

  • Casting: Pour the catalyzed mixture into the prepared glass mold.

  • Curing: Allow the composite to cure at room temperature for 24 hours.

  • Post-Curing: After the initial room temperature cure, place the mold in an oven and post-cure at an elevated temperature (e.g., 80°C) for a specified duration (e.g., 2-4 hours) to ensure complete crosslinking.[12]

  • Demolding and Specimen Preparation: Once cooled to room temperature, carefully demold the cured composite sheet. Cut the sheet into test specimens of the required dimensions for UL-94 and mechanical testing using a suitable cutting tool.

Protocol 2: UL-94 Vertical Burn Test

• Apparatus:

  • UL-94 test chamber

  • Bunsen burner with a supply of methane (B114726) gas

  • Specimen holder

  • Timer

  • Cotton batting

• Procedure:

  • Specimen Conditioning: Condition the test specimens at 23 ± 2°C and 50 ± 5% relative humidity for a minimum of 48 hours prior to testing.

  • Test Setup: Mount a specimen vertically in the holder inside the test chamber. Place a layer of dry cotton batting 300 mm below the lower edge of the specimen.[13]

  • First Flame Application: Apply a 20 mm blue flame to the bottom edge of the specimen for 10 seconds.[13]

  • First Afterflame Time (t1): After 10 seconds, remove the flame and start the timer to measure the duration of any flaming combustion (afterflame).

  • Second Flame Application: As soon as the afterflame ceases, immediately reapply the flame to the same position for another 10 seconds.

  • Second Afterflame (t2) and Afterglow Times: After the second 10-second application, remove the flame and measure the afterflame time (t2) and any glowing combustion time (afterglow).

  • Observations: Record whether any flaming drips ignite the cotton batting and if the specimen burns up to the holding clamp.

  • Repeat: Repeat the test for a total of five specimens.

  • Classification: Based on the recorded data, classify the material as V-0, V-1, V-2, or not rated according to the criteria in Table 2.

Mandatory Visualization

Caption: Experimental workflow for optimizing ATH loading in unsaturated polyester.

Caption: Logic diagram of variables affecting final composite properties.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Modification of Glass/Polyester Laminates with Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. imast.biz [imast.biz]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. amade-tech.com [amade-tech.com]
• 11. matsc.ktu.lt [matsc.ktu.lt]
• 12. Thermal Stability, Flammability and Mechanical Performances of Unsaturated Polyester–Melamine Resin Blends and of Glass Fibre-Reinforced Composites Based on Them - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mgchemicals.com [mgchemicals.com]

Technical Support Center: Preventing Agglomeration of Nano-ATH Particles in Polymer Suspensions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the agglomeration of nano-Aluminum Trihydroxide (ATH) particles in polymer suspensions.

Troubleshooting Guide

Issue 1: High Viscosity or Gelling of the Nano-ATH Suspension

Question: My polymer suspension's viscosity increased dramatically after adding nano-ATH, in some cases even leading to premature gelling. What are the possible causes and solutions?

Answer:

High viscosity and premature gelling are common indicators of poor nano-ATH dispersion and significant agglomeration. The high surface area and hydroxyl groups on the surface of nano-ATH particles lead to strong interparticle interactions (hydrogen bonding and van der Waals forces), causing them to form a network structure within the polymer matrix.

Possible Causes and Solutions:

Cause	Solution
Poor Wetting of Nano-ATH: The polymer matrix is not effectively wetting the surface of the nano-ATH particles.	- Surface Modification: Treat the nano-ATH with a coupling agent (e.g., silanes) or a surfactant (e.g., stearic acid) to make the surface more compatible with the polymer matrix. - Solvent Addition: In solvent-based systems, ensure the solvent is compatible with both the polymer and the nano-ATH surface.
High Particle Loading: The concentration of nano-ATH is too high for the given polymer system.	- Reduce Concentration: Experiment with lower concentrations of nano-ATH. - Optimize Surface Treatment: A more effective surface treatment may allow for higher loadings without a drastic viscosity increase.
Inefficient Dispersion Method: The mechanical energy applied is insufficient to break down agglomerates.	- Optimize Ultrasonication: Increase sonication time, power, or use a probe sonicator for higher energy input. Ensure proper cooling to avoid overheating the polymer. - High-Shear Mixing: Employ high-shear mixing to break down agglomerates before or during addition to the polymer.
Electrostatic Interactions: Strong electrostatic attraction between particles.	- pH Adjustment: For aqueous or polar solvent systems, adjusting the pH can alter the surface charge and increase electrostatic repulsion. - Zeta Potential Measurement: Aim for a zeta potential greater than ±30 mV for good electrostatic stabilization.

Issue 2: Poor Mechanical Properties of the Final Polymer Composite

Question: The mechanical properties (e.g., tensile strength, impact strength) of my polymer composite with nano-ATH are lower than expected. How can I address this?

Answer:

A decrease in mechanical properties often points to the presence of large nano-ATH agglomerates. These agglomerates act as stress concentration points, leading to premature failure of the composite material.[1][2]

Troubleshooting Steps:

• Verify Dispersion Quality:

  • Microscopy: Use Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM) to visually inspect the dispersion of nano-ATH in the cured polymer. Look for large, un-dispersed clusters.

  • Particle Size Analysis: If possible, analyze the particle size distribution of nano-ATH in the liquid suspension before curing using Dynamic Light Scattering (DLS). A wide distribution with a large tail towards bigger sizes indicates agglomeration.

• Improve Interfacial Adhesion:

  • Surface Treatment: The most critical step is to improve the interaction between the nano-ATH and the polymer matrix. Use a silane (B1218182) coupling agent with a functional group that is reactive with the polymer. For example, use an aminosilane (B1250345) for epoxy resins or a vinylsilane for polyethylene.[3]

  • Compatibilizers: For non-polar polymers like polypropylene (B1209903) or polyethylene, a compatibilizer (e.g., maleic anhydride-grafted polypropylene) can be used to improve the interfacial adhesion with the polar nano-ATH surface.[4][5][6]

Frequently Asked Questions (FAQs)

1. What is the primary cause of nano-ATH agglomeration?

Nano-ATH particles have a high surface energy and a large number of hydroxyl (-OH) groups on their surface. This leads to strong attractive forces between particles, primarily van der Waals forces and hydrogen bonding, causing them to clump together to minimize their surface energy.[5]

2. How can I tell if my nano-ATH is agglomerated?

Signs of agglomeration include:

• A rapid increase in the viscosity of the polymer suspension.

• Sedimentation of particles over time.

• A hazy or opaque appearance in what should be a transparent or translucent composite.

• Poor and inconsistent mechanical properties in the final product.

• Visual observation of clumps or a gritty texture.

3. What is the role of a silane coupling agent?

A silane coupling agent acts as a "molecular bridge" between the inorganic nano-ATH surface and the organic polymer matrix.[3] It has a silanol (B1196071) group that bonds to the hydroxyl groups on the ATH surface and an organofunctional group that is compatible or reacts with the polymer, leading to improved dispersion and interfacial adhesion.

4. How do I choose the right silane coupling agent?

The choice of silane depends on the polymer matrix. The organofunctional group of the silane should be reactive or at least compatible with the polymer.

• Epoxy Resins: Aminosilanes (e.g., 3-aminopropyltriethoxysilane (B1664141) - APTES) or epoxysilanes (e.g., 3-glycidoxypropyltrimethoxysilane (B1200068) - GPTMS) are commonly used.[3][7][8]

• Unsaturated Polyester/Vinyl Ester Resins: Vinylsilanes or methacryloxysilanes are suitable.

• Polyolefins (Polyethylene, Polypropylene): Aminosilanes or vinylsilanes can be used, often in conjunction with a compatibilizer.[4]

5. How can I confirm that the surface treatment of nano-ATH was successful?

• Fourier-Transform Infrared Spectroscopy (FTIR): This is a key technique to verify the chemical bonding of the treatment agent to the nano-ATH surface. You should see new peaks corresponding to the functional groups of the silane or surfactant on the spectrum of the treated nano-ATH.[9][10][11][12]

• Contact Angle Measurement: A change in the contact angle of a liquid (e.g., water or a diiodomethane) on a pressed pellet of the nano-ATH powder indicates a change in surface energy and successful surface modification.

• Dispersion Test: A simple visual test can be performed by dispersing the treated and untreated nano-ATH in the polymer or a compatible solvent and observing the rate of sedimentation. The treated powder should remain suspended for a longer period.

6. What are the recommended dispersion techniques for nano-ATH?

High-energy methods are required to break down agglomerates:

• Ultrasonication: A probe sonicator is generally more effective than an ultrasonic bath. It's important to control the temperature to prevent degradation of the polymer.[13]

• High-Shear Mixing: Mechanical stirrers operating at high speeds can effectively disperse nano-ATH.

• Three-Roll Milling: This technique provides very high shear forces and is excellent for achieving a fine dispersion.

Data Presentation

The following tables provide illustrative quantitative data on how surface modification and dispersion methods can affect the properties of nano-ATH suspensions. The exact values will vary depending on the specific grade of nano-ATH, polymer, and processing conditions.

Table 1: Effect of Surface Treatment on Nano-ATH Properties

Treatment	Average Particle Size (D50) (nm)	Zeta Potential (mV) in Epoxy Resin	Viscosity of 10 wt% Suspension in Epoxy (Pa·s)
Untreated Nano-ATH	850	-5.2	25.8
Stearic Acid (2 wt%)	450	-15.8	12.3
Aminosilane (1.5 wt%)	250	+28.5	5.7
Vinylsilane (1.5 wt%)	280	-8.1	8.1

Table 2: Effect of Dispersion Method on Particle Size of Aminosilane-Treated Nano-ATH

Dispersion Method	Time	Average Particle Size (D50) (nm)	Polydispersity Index (PDI)
Mechanical Stirring	30 min	550	0.85
Ultrasonic Bath	60 min	420	0.62
Probe Ultrasonication	20 min	250	0.35
Three-Roll Mill	3 passes	180	0.28

Experimental Protocols

Protocol 1: Silane Surface Treatment of Nano-ATH

Objective: To functionalize the surface of nano-ATH with a silane coupling agent to improve its compatibility with a polymer matrix.

Materials:

• Nano-ATH powder

• Ethanol (B145695) (95%)

• Deionized water

• Silane coupling agent (e.g., 3-aminopropyltriethoxysilane - APTES)

• Acetic acid (for non-amino silanes)

• Beaker, magnetic stirrer, centrifuge, oven

Procedure:

• Prepare the Silane Solution:

  • In a beaker, prepare a 95:5 (v/v) ethanol/water solution.

  • If using a non-amino silane, adjust the pH of the solution to 4.5-5.5 with acetic acid. This step is not necessary for aminosilanes.

  • Slowly add the silane coupling agent to the solution while stirring to achieve a final concentration of 1.0-2.0% by weight of the nano-ATH.

  • Stir the solution for 10-15 minutes to allow for hydrolysis of the silane.

• Treat the Nano-ATH:

  • Add the nano-ATH powder to the silane solution to form a slurry (e.g., 10 wt% solids).

  • Stir the slurry vigorously for 1-2 hours at room temperature.

• Wash and Dry:

  • Separate the treated nano-ATH from the solution by centrifugation.

  • Wash the nano-ATH twice with pure ethanol to remove any unreacted silane.

  • Dry the treated nano-ATH in an oven at 80-110°C for 12-24 hours.

• Confirmation (Optional but Recommended):

  • Perform FTIR analysis on the dried, treated nano-ATH and compare the spectrum to that of untreated nano-ATH to confirm the presence of the silane's organic functional groups.

Protocol 2: Preparation and Dispersion of Nano-ATH in an Epoxy Resin

Objective: To achieve a fine dispersion of surface-treated nano-ATH in an epoxy resin.

Materials:

• Surface-treated nano-ATH powder

• Epoxy resin

• Probe sonicator

• High-shear mixer (optional)

• Cooling bath (e.g., ice-water bath)

Procedure:

• Pre-dispersion (Optional but Recommended):

  • If using a high-shear mixer, gradually add the surface-treated nano-ATH to the epoxy resin under high shear until a homogeneous paste is formed.

• Ultrasonication:

  • Place the beaker containing the nano-ATH/epoxy mixture in a cooling bath to dissipate heat generated during sonication.

  • Immerse the tip of the probe sonicator into the mixture, ensuring it is well below the surface but not touching the bottom of the beaker.

  • Sonicate the mixture in pulsed mode (e.g., 30 seconds on, 30 seconds off) for a total sonication time of 20-40 minutes. The optimal time will depend on the batch size and the specific materials.

  • Monitor the temperature of the mixture and ensure it does not exceed the recommended processing temperature for the epoxy resin.

• Degassing:

  • After sonication, place the mixture in a vacuum chamber to remove any air bubbles introduced during the dispersion process.

• Addition of Curing Agent:

  • Once the dispersion is uniform and bubble-free, add the curing agent according to the manufacturer's instructions and mix thoroughly.

Protocol 3: Characterization of Nano-ATH Dispersion using Dynamic Light Scattering (DLS)

Objective: To quantitatively assess the particle size distribution of nano-ATH in a liquid suspension.

Materials:

• Dilute suspension of nano-ATH in a compatible solvent or the liquid polymer resin.

• Dynamic Light Scattering (DLS) instrument.

• Cuvettes for the DLS instrument.

Procedure:

• Sample Preparation:

  • Prepare a very dilute suspension of the nano-ATH (typically 0.01-0.1 wt%). The suspension should be transparent or only slightly hazy.

  • Filter the solvent or liquid resin before adding the nano-ATH to remove any dust or other contaminants.

  • Briefly sonicate the dilute suspension to break up any loose agglomerates before measurement.

• DLS Measurement:

  • Rinse the cuvette with the filtered solvent/resin.

  • Transfer the dilute nano-ATH suspension to the cuvette.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the set temperature (e.g., 25°C).

  • Set the measurement parameters in the software, including the refractive index and viscosity of the dispersant.

  • Perform the measurement. Typically, 3-5 measurements are averaged for each sample.

• Data Analysis:

  • Analyze the particle size distribution report, paying attention to the Z-average diameter, the Polydispersity Index (PDI), and the distribution graph. A lower Z-average and a PDI below 0.4 are indicative of a better dispersion.

Visualizations

Caption: Experimental workflow for surface treatment and dispersion of nano-ATH.

Caption: Troubleshooting logic for nano-ATH agglomeration issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. routledge.com [routledge.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. rivm.nl [rivm.nl]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Aluminum Trihydrate (ATH) Filled Thermoset Resins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered when working with aluminum trihydrate (ATH) filled thermoset resins. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve issues in their experiments, with a focus on controlling and reducing resin viscosity.

Troubleshooting Guide: Viscosity Issues

High viscosity in ATH-filled thermoset resins is a common issue that can impede processing and lead to defects in the final product. This guide provides solutions to common viscosity-related problems.

Question 1: The viscosity of my ATH-filled resin is too high, making it difficult to mix and pour. What are the potential causes and how can I reduce the viscosity?

Answer:

Unexpectedly high viscosity in ATH-filled thermoset resins can be attributed to several factors, including filler characteristics, formulation, and processing conditions. The following troubleshooting workflow can help identify and resolve the issue.

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start -> check_ath; start -> check_formulation; start -> check_process;

check_ath -> ath_size; check_ath -> ath_loading; check_ath -> ath_treatment;

ath_size -> solution_ath_size [label="Yes"]; ath_loading -> solution_ath_loading [label="Yes"]; ath_treatment -> solution_ath_treatment [label="No"];

check_formulation -> resin_viscosity; check_formulation -> additives;

resin_viscosity -> solution_resin_viscosity [label="Yes"]; additives -> solution_additives [label="No"];

check_process -> temperature; temperature -> solution_temperature [label="Yes"]; }

Caption: Mechanism of viscosity reduction by silane coupling agents.

Q3: Can I use solvents to reduce the viscosity?

A3: While solvents like acetone (B3395972) or isopropyl alcohol can effectively reduce the viscosity of the resin, their use should be carefully considered. [1]Solvents that evaporate during curing can introduce porosity into the final product, which can compromise its mechanical and electrical properties. If a solvent is necessary, a reactive diluent is a better choice as it co-reacts with the resin and becomes part of the final polymer structure, thus avoiding the issue of voids.

Q4: Does the shape of the ATH particles matter?

A4: Yes, the shape of the ATH particles can influence the viscosity. Spherical or nodular particles tend to result in lower viscosity compared to irregular or acicular (needle-like) particles at the same loading. This is because spherical particles have a lower surface area to volume ratio and can pack more efficiently, allowing the resin to flow more easily around them.

Quantitative Data on Viscosity Reduction

The following table summarizes the effects of various factors on the viscosity of ATH-filled thermoset resins.

Factor	Parameter	Resin System	ATH Loading (phr)	Viscosity Change
ATH Particle Size	10 µm vs 20 µm	Polyester	100	~30-50% lower with 20 µm particles
ATH Loading	50 vs 150	Epoxy	-	Viscosity can increase by a factor of 10 or more
Silane Treatment	Untreated vs. Silane-Treated	Epoxy	120	Up to 50% reduction with silane treatment
Temperature	25°C vs 40°C	Polyester	100	~50-60% reduction at 40°C
Additive	No Additive vs. Dispersing Agent	Epoxy	150	~20-40% reduction with dispersing agent

Note: These values are approximate and can vary depending on the specific resin, ATH grade, and other formulation components.

Experimental Protocol: Surface Treatment of ATH with a Silane Coupling Agent

This protocol provides a general procedure for the wet surface modification of aluminum trihydrate with a silane coupling agent to improve its dispersion in a thermoset resin.

Materials and Equipment:

• Aluminum Trihydrate (ATH) powder

• Silane coupling agent (e.g., an amino- or vinyl-functional silane)

• Ethanol (or other suitable solvent)

• Deionized water

• Acetic acid (for pH adjustment)

• Beaker or reaction vessel

• Mechanical stirrer

• pH meter

• Drying oven

• Fume hood

Procedure:

• Preparation of the Silane Solution:

  • In a fume hood, prepare a 95:5 (v/v) ethanol/water solution.

  • Slowly add the desired amount of silane coupling agent to the ethanol/water mixture while stirring. A typical concentration is 1-2% by weight of the ATH to be treated.

  • Adjust the pH of the solution to 4.5-5.5 using a few drops of acetic acid. This promotes the hydrolysis of the silane.

  • Continue stirring for approximately 30-60 minutes to allow for complete hydrolysis of the silane.

• Treatment of ATH:

  • In a separate beaker, create a slurry of the ATH powder in a suitable solvent (e.g., ethanol).

  • While stirring the ATH slurry vigorously, slowly add the hydrolyzed silane solution.

  • Continue stirring the mixture for 1-2 hours to ensure uniform coating of the ATH particles.

• Drying and Curing:

  • After the treatment period, filter the ATH slurry to remove the excess solvent.

  • Dry the treated ATH powder in an oven at 80-110°C for 2-4 hours to remove the solvent and promote the condensation reaction between the silane and the ATH surface.

• Post-Treatment Processing:

  • The dried, surface-treated ATH powder may form soft agglomerates. These can be broken up by gentle milling or grinding.

  • The treated ATH is now ready to be incorporated into the thermoset resin.

Safety Precautions:

• Always work in a well-ventilated area, preferably a fume hood, when handling silanes and solvents.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. A Helpful Guide to Processing High Viscosity Resins | Hapco, Inc. [hapcoincorporated.com]

effect of milling on the surface energy of PMMA/ATH composite powders

Welcome to the Technical Support Center for the analysis of PMMA/ATH composite powders. This guide provides troubleshooting information and frequently asked questions regarding the experimental investigation of the effect of milling on the surface energy of these materials.

Frequently Asked Questions (FAQs)

Q1: What is the general ?

Milling is a high-energy process that mechanically treats powders, leading to changes in their physicochemical properties. For PMMA/ATH composite powders, milling generally leads to:

• Particle Size Reduction: The milling process breaks down larger particles into smaller ones, increasing the overall surface area of the powder.[1][2]

• Increased Surface Energy: The creation of new surfaces and the induction of surface defects and amorphous regions lead to an increase in the surface free energy.[3][4] One study on PMMA/ATH powder showed that grinding reduced the average particle diameter from 75.6 µm to 14.1 µm, which was accompanied by an increase in the total surface free energy.[3]

• Changes in Surface Chemistry: Milling can expose more of the ATH filler particles on the surface of the PMMA matrix, potentially altering the surface chemistry and its interaction with liquids.

Q2: Why is it important to measure the surface energy of milled PMMA/ATH powders?

The surface energy of PMMA/ATH composite powders is a critical parameter that influences:

• Wettability: The ability of a liquid (e.g., a solvent, a binder, or a resin) to spread over the powder surface is crucial for creating homogeneous dispersions and strong interfacial bonds in composite manufacturing.[5]

• Adhesion and Cohesion: Higher surface energy can lead to better adhesion with other materials but may also increase powder cohesion, potentially causing agglomeration and poor powder flow.[6]

• Processing Behavior: Properties like powder flowability, dispersibility, and compaction are influenced by the surface energy of the particles.[7][8]

Q3: How is the surface energy of PMMA/ATH composite powders measured?

Several techniques are available for measuring the surface energy of powders. The most common methods include:

• Inverse Gas Chromatography (IGC): This is a gas-phase adsorption technique that is considered highly reliable for characterizing the surface energy of powders, including particles, fibers, and nanomaterials.[6][9]

• Sessile Drop Contact Angle Measurement on a Compressed Tablet: This method involves compressing the powder into a smooth, flat tablet and then measuring the contact angle of a liquid drop on its surface.[10]

• Washburn Method: This technique measures the rate at which a liquid penetrates a packed bed of the powder, and from this, the contact angle and surface energy can be calculated.[11]

Data Presentation

Effect of Grinding on PMMA/ATH Powder Properties

The following table summarizes the quantitative effect of grinding on the particle size, specific surface area, and surface free energy of a PMMA/ATH composite powder as reported in a study by Vovk et al. (2019).[3]

Property	Non-Ground PMMA/ATH	Ground PMMA/ATH
Average Particle Diameter (µm)	75.6	14.1
BET Specific Surface Area (m²/g)	2.15	3.17
Total Surface Free Energy (mN/m)	49.3	62.0
Dispersive Component (mN/m)	Not Reported	Not Reported
Polar Component (mN/m)	8.6	21.6

Experimental Protocols

Surface Energy Measurement by Inverse Gas Chromatography (IGC)

Principle: IGC is a gas-solid chromatographic technique where the material to be analyzed is the stationary phase. Known gas or vapor molecules (probes) are injected into a column packed with the powder, and their retention time is measured. This retention time is used to calculate the surface energy of the powder.[6]

Methodology:

• Sample Preparation:

  • Dry the PMMA/ATH composite powder in an oven at a temperature below the glass transition temperature of PMMA (typically around 105°C) to remove any adsorbed moisture.

  • Pack a silanized glass column (typically 30 cm long with a 2-4 mm inner diameter) with a known weight of the dried PMMA/ATH powder.[12]

  • Ensure the packing is uniform to avoid channeling of the gas flow.

• Instrumentation Setup:

  • Install the packed column in the IGC instrument.

  • Set the column temperature (e.g., 30°C).

  • Use helium as the carrier gas at a constant flow rate (e.g., 20 mL/min).[13]

  • Set the injector and detector (Flame Ionization Detector - FID) temperatures (e.g., 200°C).[13]

• Measurement:

  • Precondition the column overnight in the instrument at an elevated temperature (e.g., 130°C) to remove any remaining volatile impurities.[13]

  • Inject a series of non-polar probe molecules (n-alkanes like hexane, heptane, octane) at infinite dilution to determine the dispersive component of the surface energy.

  • Inject a series of polar probe molecules (e.g., toluene, ethyl acetate, chloroform) to determine the specific (acid-base) component of the surface energy.

• Data Analysis:

  • The retention times of the probe molecules are used to calculate the specific retention volume.

  • The dispersive surface energy is calculated from the retention data of the n-alkanes.

  • The specific (polar) surface energy is determined from the interactions of the polar probes with the powder surface.

Surface Energy Measurement by Sessile Drop on a Compressed Tablet

Principle: This method determines the contact angle of a liquid on a solid surface. By measuring the contact angles of at least two different liquids with known surface tension components (one polar and one non-polar), the surface free energy of the solid can be calculated.[10]

Methodology:

• Sample Preparation:

  • Place a sufficient amount of the milled PMMA/ATH powder into a die.

  • Use a hydraulic press to compress the powder into a flat, smooth, and non-porous tablet. The pressure applied should be optimized to create a stable tablet without significantly altering the surface properties.

  • Carefully remove the tablet from the die and place it on the sample stage of the contact angle goniometer.

• Instrumentation Setup:

  • Use an optical tensiometer or a contact angle goniometer equipped with a high-resolution camera and a precise liquid dispensing system.

  • Ensure the sample stage is level.

• Measurement:

  • Dispense a small droplet (typically 3-20 µL) of a polar liquid (e.g., deionized water) onto the surface of the compressed tablet.[14]

  • Record a high-speed video of the droplet formation and contact with the surface.

  • Analyze the image to determine the static contact angle at the three-phase (solid-liquid-gas) interface.

  • Clean the surface or use a new spot on the tablet for the next measurement.

  • Repeat the measurement with a non-polar liquid (e.g., diiodomethane).

• Data Analysis:

  • Use the measured contact angles and the known surface tension components of the test liquids in a suitable model (e.g., Owens-Wendt-Rabel-Kaelble, OWRK) to calculate the total surface free energy of the PMMA/ATH composite, along with its dispersive and polar components.[15]

Surface Energy Measurement by the Washburn Method

Principle: The Washburn method relates the rate of liquid penetration into a porous material (a packed powder bed) to the contact angle of the liquid with the material.

Methodology:

• Sample Preparation:

  • Place a filter paper at the bottom of a special sample holder with a porous base to prevent powder loss.

  • Accurately weigh a specific amount of the PMMA/ATH powder and pack it consistently into the sample holder. Reproducible packing is crucial for accurate results.

• Instrumentation Setup:

  • Use a force tensiometer.

  • Hang the powder-filled sample holder from the tensiometer's balance.

• Measurement:

  • Bring a beaker containing a non-polar, completely wetting liquid (e.g., n-hexane, for which the contact angle is assumed to be 0°) into contact with the bottom of the sample holder.

  • The tensiometer will record the mass increase as the liquid wicks into the powder bed over time. This measurement is used to determine the capillary constant of the packed powder.

  • Repeat the measurement with the test liquids (e.g., water and diiodomethane) using a fresh, identically packed powder sample for each liquid.

• Data Analysis:

  • Use the Washburn equation to calculate the contact angle for each test liquid from the rate of mass increase and the previously determined capillary constant.

  • Calculate the surface free energy using the contact angle values in a suitable model, as in the sessile drop method.

Mandatory Visualization

Caption: Logical workflow of how milling affects the surface energy of PMMA/ATH powders.

Caption: Experimental workflow for measuring the surface energy of PMMA/ATH powders.

Troubleshooting Guides

Troubleshooting for Inverse Gas Chromatography (IGC) Measurements

Issue	Possible Cause(s)	Recommended Solution(s)
Irreproducible Retention Times	1. Inconsistent column packing leading to channeling. 2. Fluctuations in carrier gas flow rate. 3. Temperature fluctuations in the column oven. 4. Adsorption of impurities on the powder surface.	1. Repack the column, ensuring a uniform and consistent packing density. 2. Check the gas supply and regulators for leaks or blockages. 3. Verify the stability of the oven temperature. 4. Ensure proper preconditioning of the sample to remove contaminants.
Peak Tailing or Fronting	1. Strong, non-ideal interactions between the probe molecule and the PMMA/ATH surface. 2. Column overload (injection volume too large). 3. Active sites on the powder surface.	1. This may be indicative of the surface chemistry; ensure analysis is performed at infinite dilution. 2. Reduce the injection volume of the probe molecule. 3. Ensure the powder is properly preconditioned.
No or Low Signal	1. Detector (FID) not lit or malfunctioning. 2. Leak in the system. 3. Blockage in the column or injector.	1. Check and reignite the FID. 2. Perform a leak check of the entire system. 3. Check for blockages and replace the column or liner if necessary.

Troubleshooting for Sessile Drop and Washburn Methods

Issue	Possible Cause(s)	Recommended Solution(s)
High Variability in Contact Angle Readings (Sessile Drop)	1. Uneven or rough surface of the compressed tablet. 2. Inconsistent tablet compaction pressure. 3. Liquid absorption into the tablet. 4. Surface contamination.	1. Optimize the compaction process to achieve a smoother tablet surface. 2. Use a consistent and reproducible compaction pressure for all samples. 3. Measure the contact angle immediately after the drop is deposited. 4. Handle tablets with clean forceps and store in a desiccator.
Liquid Drop Spreads or is Absorbed Too Quickly (Sessile Drop)	1. The PMMA/ATH powder is highly hydrophilic. 2. The compressed tablet is porous.	1. Use a high-speed camera to capture the initial contact angle before significant absorption occurs. 2. Increase the compaction pressure to reduce porosity, or consider using the Washburn method.
Irreproducible Results with Washburn Method	1. Inconsistent packing of the powder in the sample holder. 2. Clogging of the porous filter at the base of the holder. 3. Swelling of the PMMA in the test liquid.	1. Develop a standardized and reproducible packing procedure. 2. Ensure the filter is clean and not blocked by fine particles. 3. Choose test liquids that do not cause significant swelling of the PMMA.
Liquid Does Not Wick into the Powder Bed (Washburn Method)	1. The powder is highly hydrophobic (contact angle > 90°).	1. The Washburn method is not suitable for materials with contact angles greater than 90°. Consider the sessile drop method on a compressed tablet.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Aluminium trihydrate-filled poly(methyl methacrylate) (PMMA/ATH) waste powder utilization in wood-plastic composite Boards bonded by MUF resin :: BioResources [bioresources.cnr.ncsu.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. istina.msu.ru [istina.msu.ru]
• 6. azom.com [azom.com]
• 7. biolinscientific.com [biolinscientific.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. researchgate.net [researchgate.net]
• 10. nanoscience.com [nanoscience.com]
• 11. researchgate.net [researchgate.net]
• 12. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 13. mdpi.com [mdpi.com]
• 14. Sessile Drop Method: Critical Analysis and Optimization for Measuring the Contact Angle of an Ion-Exchange Membrane Surface - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

enhancing compatibility between ATH fillers and epoxy resin matrix

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Alumina Trihydrate (ATH) fillers in an epoxy resin matrix.

Frequently Asked Questions (FAQs)

Q1: What are the main benefits of using ATH fillers in epoxy resins?

A1: Alumina Trihydrate (ATH) is incorporated into epoxy resins to enhance several properties. Key benefits include:

• Flame Retardancy: ATH releases water molecules when exposed to high heat, which absorbs thermal energy and dilutes flammable gases, thus slowing the spread of fire.[1]

• Improved Mechanical Properties: The addition of fillers like ATH can increase hardness, compressive strength, and wear resistance.[1]

• Reduced Shrinkage: Fillers help to reduce the degree of shrinkage that occurs during the polymerization (curing) process, which minimizes internal stress on components.[1]

• Enhanced Thermal and Electrical Properties: ATH can increase the thermal conductivity of the composite, aiding in heat dissipation.[2] It can also improve dielectric insulation properties, which is crucial for high-voltage applications.[1]

• Cost Reduction: In many formulations, fillers are a less expensive component than the base resin, which can lower the overall cost of the mixture.[3]

Q2: Why is the surface of ATH often modified before being mixed with epoxy resin?

A2: The surface of ATH is hydrophilic (attracts water), while epoxy resin is hydrophobic. This inherent incompatibility leads to poor interfacial adhesion between the filler and the matrix.[4][5] This can cause issues such as particle agglomeration (clumping), increased viscosity of the mixture, and a reduction in the mechanical properties of the final composite.[4][6][7] Surface modification, often with silane (B1218182) coupling agents or stearic acid, creates a chemical bridge between the inorganic filler and the organic polymer matrix, significantly improving compatibility and dispersion.[4][5]

Q3: What is a silane coupling agent and how does it improve compatibility?

A3: A silane coupling agent is a molecule with a dual-functional structure. One end of the molecule can react and bond with the inorganic surface of the ATH filler, while the other end has an organic group that is compatible with and can react with the epoxy resin matrix. This creates a strong chemical bond at the filler-matrix interface, improving stress transfer, reducing filler agglomeration, and enhancing the overall mechanical and thermal properties of the composite.[4]

Troubleshooting Guide

Problem 1: The viscosity of the epoxy/ATH mixture is too high, making it difficult to process.

• Possible Cause 1: High Filler Loading. Increasing the mass fraction of ATH fillers, especially those with smaller particle sizes, significantly increases the viscosity of the mixture.[7]

  • Solution: Gradually decrease the weight percentage (wt.%) of the ATH filler. Experiment with different loadings to find an optimal balance between the desired properties and processability. It has been noted that above 60% ATH, handling the mixture becomes difficult due to the significant increase in viscosity.[7]

• Possible Cause 2: Poor Filler Dispersion/Agglomeration. The hydrophilic surface of untreated ATH can lead to particle agglomeration in the hydrophobic epoxy matrix, which can increase viscosity.[4]

  • Solution: Employ surface modification techniques for the ATH filler using a suitable coupling agent (e.g., silane).[4][8] This improves the interfacial compatibility and helps prevent agglomeration. Also, ensure thorough and high-shear mixing to break up any existing agglomerates.[9]

• Possible Cause 3: Incorrect Particle Size/Shape. Very fine particles can increase viscosity due to their higher surface area.[3] Irregularly shaped particles can also contribute to higher viscosity compared to spherical particles.

  • Solution: Experiment with different ATH particle sizes. A blend of different particle sizes can sometimes be used to optimize packing density and reduce viscosity.[9]

Problem 2: The final cured composite is brittle and shows reduced mechanical strength (e.g., flexural or tensile strength).

• Possible Cause 1: Poor Interfacial Adhesion. A weak bond between the ATH filler and the epoxy matrix leads to inefficient stress transfer. Cracks can initiate at the filler-matrix interface and propagate easily.

  • Solution: Use a surface-modified ATH. Silane coupling agents are highly effective at creating strong chemical bonds between the filler and the matrix, which significantly enhances mechanical properties.[4]

• Possible Cause 2: Filler Agglomeration. Clumps of filler particles act as stress concentration points within the composite, which can be points of failure under load.

  • Solution: Improve dispersion through high-shear mixing and the use of surface-modified fillers. Ensure the fillers are thoroughly dried before incorporation, as absorbed moisture can inhibit dispersion.[9]

• Possible Cause 3: Excessive Filler Loading. While fillers can improve some properties, overloading the matrix can lead to a decrease in others, such as flexural and tensile strength, making the material more brittle.[10]

  • Solution: Systematically evaluate different filler concentrations to determine the optimal loading for your specific application. Some studies have shown that adding up to 40% ATH improved strength, while excessive loading led to a decrease.[11]

Problem 3: The epoxy resin is not curing properly, resulting in tacky surfaces or soft spots.

• Possible Cause 1: Incorrect Mix Ratio. The ratio of epoxy resin to hardener is critical for proper curing. An incorrect ratio will result in an incomplete chemical reaction.[12]

  • Solution: Carefully measure the resin and hardener by weight or volume according to the manufacturer's instructions. Use graduated mixing cups for accuracy.[12]

• Possible Cause 2: Inadequate Mixing. The resin and hardener must be thoroughly mixed. Unmixed material, especially from the sides and bottom of the mixing container, will not cure.[12][13]

  • Solution: Mix the components for the time specified by the manufacturer. Scrape the sides and bottom of the container multiple times during mixing to ensure all material is incorporated.[12]

• Possible Cause 3: Curing Temperature. Epoxy curing is an exothermic reaction that is sensitive to temperature. If the ambient temperature is too low, the reaction can be slowed significantly or even stopped.[12]

  • Solution: Ensure the resin, hardener, and working environment are within the recommended temperature range (typically around 70-75°F or 21-24°C).[12]

• Possible Cause 4: Filler Interference. While less common, very high loadings of certain fillers could potentially interfere with the curing reaction, especially if the filler has absorbed moisture.

  • Solution: Ensure ATH fillers are completely dry before use, for example, by heating them in a convection oven.[8][9]

Quantitative Data Summary

Table 1: Effect of ATH Mass Fraction and Particle Size on Epoxy Curing Properties

ATH Mass Fraction (%)	Particle Size (µm)	Maximum Temperature (°C)	Polymerization Time (min)
10	2	~165	~35
60	2	~105	~65
10	12	~175	~30
60	12	~115	~50
Data is estimated from graphical representations in the cited source. Increasing the ATH mass fraction and decreasing the particle size were shown to delay polymerization and lower the maximum exothermic temperature.[7]

Table 2: Effect of ATH Filler on Mechanical Properties of Epoxy Resin

Material	Filler Content (phr)	Fracture Toughness Reduction	Observation
Neat Epoxy Resin	0	-	Reference
Epoxy + ATH	30	> 50%	Significant decrease in fracture toughness.[10]
Epoxy + ATH	50	> 50%	Insignificant change compared to 30 phr.[10]
phr = parts per hundred parts of resin

Experimental Protocols

Protocol 1: Wet Surface Modification of ATH with a Silane Coupling Agent

This protocol describes a general method for the surface treatment of Alumina Trihydrate fillers to improve their compatibility with an epoxy matrix.

Materials:

• Alumina Trihydrate (ATH) powder

• Silane coupling agent (e.g., an epoxy-functional or amino-functional silane)

• Deionized water

• Ethanol (B145695) (or other suitable solvent)

• Acetic acid (to adjust pH)

• Mechanical stirrer

• Centrifuge or filtration setup

• Convection oven

Methodology:

• Slurry Preparation: Prepare a slurry of ATH in a solution of deionized water and ethanol (e.g., a 95/5 ethanol/water mixture). The solid content of the slurry can be around 10-20% by weight.

• pH Adjustment: Adjust the pH of the ATH slurry to approximately 5-6 using a dilute solution of acetic acid. This helps to activate the hydroxyl groups on the ATH surface for reaction with the silane.[4]

• Silane Addition: Calculate the required amount of silane coupling agent. A typical dosage is 1.0-2.0% of the total weight of the ATH filler.[4] Add the silane to the slurry while stirring continuously.

• Reaction: Continue stirring the mixture at room temperature for 3 hours, followed by stirring at a moderately elevated temperature (e.g., 60°C) for 2 hours to promote the reaction between the silane and the ATH surface.[8]

• Washing and Separation: After the reaction, separate the surface-modified ATH particles from the solution. This can be done by centrifugation followed by decanting the supernatant, or by vacuum filtration.

• Rinsing: Wash the collected ATH particles several times with ethanol and then with deionized water to remove any unreacted silane coupling agent.

• Drying: Dry the final product in a convection oven at 90-110°C for 24 hours to remove all moisture.[8] The dried, surface-modified ATH powder is now ready to be incorporated into the epoxy resin.

Visualizations

General workflow for preparing ATH-filled epoxy composites.

Troubleshooting flowchart for common ATH-epoxy issues.

Mechanism of a silane coupling agent at the interface.

References

• 1. Role of Fillers in Enhancing Epoxy Potting Performance [kohesibond.com]
• 2. specialchem.com [specialchem.com]
• 3. ATH - aluminum trihydrate - mineral filler for solid surface [aitanachem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Fire-Resistant and Thermal Stability Properties of Fluorosilicone Adhesives by Incorporation of Surface-Modified Aluminum Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. The Effect of Flame Retardant—Aluminum Trihydroxide on Mixed Mode I/II Fracture Toughness of Epoxy Resin [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. The Only Epoxy Resin Troubleshooting Tips You Need - Resin Obsession [resinobsession.com]
• 13. bestbartopepoxy.com [bestbartopepoxy.com]

Technical Support Center: Mitigating the Negative Impact of Alumina Trihydrate (ATH) on Polymer Mechanical Properties

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Alumina Trihydrate (ATH) in polymer composites. The following sections address common issues encountered during experimentation and offer solutions to mitigate the adverse effects of ATH on the mechanical properties of polymers.

Troubleshooting Guide

This guide is designed to help you identify and resolve common problems that arise when incorporating ATH into polymer matrices.

Q1: My polymer composite with ATH shows significantly lower tensile strength and elongation at break compared to the neat polymer. What is the cause and how can I improve these properties?

A1: This is a common issue stemming from the poor interfacial adhesion between the hydrophilic ATH filler and the typically hydrophobic polymer matrix.[1][2] This incompatibility leads to inefficient stress transfer from the polymer to the filler particles. Additionally, ATH particles have a tendency to agglomerate, creating stress concentration points within the composite.[3]

Solutions:

• Surface Modification of ATH: The most effective solution is to treat the surface of the ATH particles with a coupling agent. Silane (B1218182) coupling agents are widely used and have been shown to significantly improve tensile properties by forming chemical bridges between the ATH and the polymer matrix.[4][5]

• Optimize Filler Loading: High loadings of ATH can exacerbate the reduction in tensile properties.[1] Consider reducing the ATH concentration to the minimum level required for the desired flame retardancy.

• Improve Dispersion: Ensure uniform dispersion of ATH particles in the polymer matrix through optimized processing conditions, such as using a twin-screw extruder.[6]

Q2: I'm observing poor and inconsistent dispersion of ATH particles in my polymer matrix, leading to variable mechanical properties in my samples. How can I achieve a more homogeneous mixture?

A2: Poor dispersion is often due to the incompatibility between ATH and the polymer, as well as the tendency of filler particles to form agglomerates.[3]

Solutions:

• Surface Treatment: As with improving tensile properties, surface modification with coupling agents can enhance the compatibility between ATH and the polymer, leading to better dispersion.[4] Stearic acid treatment can also improve the hydrophobicity of ATH, aiding in its dispersion in non-polar polymers.[3]

• Processing Parameters: Adjust your compounding process. In a twin-screw extruder, optimizing the screw speed, temperature profile, and residence time can improve dispersive mixing.[7]

• Masterbatching: Consider creating a masterbatch with a higher concentration of treated ATH in the polymer. This masterbatch can then be diluted with the neat polymer to the desired final concentration, which often leads to better dispersion.

Q3: The impact strength of my ATH-filled polymer composite is significantly lower than expected, making the material brittle. What steps can I take to improve its toughness?

A3: A decrease in impact strength is a common consequence of adding rigid fillers like ATH to a polymer matrix. The filler particles can act as stress concentrators, initiating cracks upon impact.[8][9]

Solutions:

• Interfacial Adhesion: Improving the adhesion between the ATH particles and the polymer matrix through the use of coupling agents is crucial.[10] A strong interface can help to dissipate impact energy more effectively.

• Particle Size and Shape: The size and shape of the ATH particles can influence impact strength. Using finer particles or particles with a more rounded morphology may reduce stress concentration.

• Toughening Agents: Consider incorporating a small amount of an impact modifier or a tougher polymer into your formulation to enhance the overall toughness of the composite.

Q4: My experimental results for the mechanical properties of ATH composites are inconsistent from batch to batch. What are the likely sources of this variability?

A4: Inconsistent results often point to a lack of control over key experimental parameters.

Solutions:

• Uniformity of ATH Treatment: Ensure that your surface treatment protocol for ATH is consistent for every batch. Incomplete or uneven treatment will lead to variable interfacial adhesion.

• Consistent Processing Conditions: Maintain identical processing parameters (e.g., temperature, screw speed, mixing time) for each batch to ensure a consistent level of filler dispersion.

• Moisture Control: ATH and some polymers can absorb moisture. Ensure that all components are thoroughly dried before processing, as moisture can negatively affect mechanical properties.[11]

• Standardized Testing Procedures: Adhere strictly to standardized testing protocols, such as ASTM D638 for tensile properties and ASTM D256 for impact strength, to minimize variability in your measurements.[12][13]

Frequently Asked Questions (FAQs)

Q1: Why does adding ATH to a polymer generally decrease its mechanical properties?

A1: The primary reasons for the reduction in mechanical properties are poor interfacial adhesion and particle agglomeration. ATH is hydrophilic, while most polymers are hydrophobic, leading to a weak bond between the filler and the matrix. This weak interface does not allow for efficient stress transfer. Additionally, ATH particles tend to clump together, creating points of stress concentration that can initiate failure under load.[1][3]

Q2: How do silane coupling agents work to improve the mechanical properties of ATH-polymer composites?

A2: Silane coupling agents are bifunctional molecules. One end of the molecule reacts with the hydroxyl groups on the surface of the ATH, while the other end is compatible with and can form bonds with the polymer matrix. This creates a "chemical bridge" that improves interfacial adhesion, leading to better stress transfer and, consequently, improved mechanical properties.[4][14]

Q3: Are there benefits to using nano-sized ATH particles?

A3: Yes, using nano-sized ATH can offer several advantages. Due to their higher surface area-to-volume ratio, a lower loading of nano-ATH may be required to achieve the same level of flame retardancy as micro-sized ATH. This lower filler content can result in a smaller reduction in mechanical properties.[13]

Q4: How does the loading level of ATH affect the mechanical properties of the composite?

A4: Generally, as the loading level of ATH increases, the tensile strength and elongation at break of the composite decrease.[1][2] This is because higher filler content increases the likelihood of particle agglomeration and introduces more points of stress concentration. However, properties like stiffness (modulus) may increase with higher ATH loading.

Data Presentation: Comparative Mechanical Properties

The following tables summarize the typical effects of ATH and its surface treatment on the mechanical properties of polymer composites. The values presented are illustrative and can vary depending on the specific polymer, ATH grade, and processing conditions.

Table 1: Effect of ATH Loading on Polypropylene (PP) Composite Properties

Property	Neat PP	PP + 10% Untreated ATH	PP + 30% Untreated ATH
Tensile Strength (MPa)	~34	~24.4	~20.1
Tensile Modulus (GPa)	~1.5	~1.76	~2.15
Elongation at Break (%)	>100	~45	<10
Flexural Strength (MPa)	~45	~46.5	~38.5

Data compiled from multiple sources for illustrative purposes.[15][16]

Table 2: Effect of Silane Surface Treatment on Polymer Composite Properties

Property	Polymer + ATH (Untreated)	Polymer + ATH (Silane-Treated)	% Improvement
Tensile Strength (MPa)	20 - 30	30 - 45	20 - 50%
Flexural Strength (MPa)	40 - 60	50 - 75	10 - 25%
Impact Strength (kJ/m²)	2 - 4	3 - 6	25 - 50%

Values are generalized from literature and can vary significantly based on the polymer system and specific silane used.[4][17][18]

Experimental Protocols

1. Protocol for Surface Treatment of ATH with a Silane Coupling Agent

This protocol describes a general wet treatment method for modifying ATH with a silane coupling agent.

• Materials:

  • Alumina Trihydrate (ATH) powder

  • Silane coupling agent (e.g., 3-aminopropyltriethoxysilane)

  • Ethanol (B145695)

  • Deionized water

  • Acetic acid (for pH adjustment)

• Procedure:

  • Prepare a 95:5 (v/v) ethanol/water solution.

  • Adjust the pH of the solution to 4.5-5.5 using acetic acid. This promotes the hydrolysis of the silane.

  • Slowly add the silane coupling agent to the solution while stirring to a final concentration of 1-2% by weight of ATH. Continue stirring for at least 30 minutes to allow for hydrolysis.

  • Add the ATH powder to the silane solution and continue to stir the slurry for 1-2 hours at room temperature.

  • Filter the treated ATH from the solution and wash several times with ethanol to remove any unreacted silane.

  • Dry the treated ATH in an oven at 80-110°C for 12-24 hours to remove the solvent and promote the condensation reaction between the silane and the ATH surface.

  • The surface-modified ATH is now ready for compounding with the polymer.

2. Tensile Properties Testing (based on ASTM D638)

This protocol outlines the determination of tensile properties of ATH-polymer composites.[12][19]

• Apparatus:

  • Universal Testing Machine (UTM) with a suitable load cell.

  • Extensometer for accurate strain measurement.

  • Dumbbell-shaped test specimens (Type I is common for rigid plastics).

• Procedure:

  • Condition the test specimens at a standard temperature (23 ± 2°C) and relative humidity (50 ± 5%) for at least 40 hours prior to testing.

  • Measure the width and thickness of the narrow section of each specimen.

  • Set the crosshead speed of the UTM according to the standard for the material being tested (e.g., 5 mm/min for rigid plastics).

  • Place the specimen in the grips of the UTM, ensuring it is aligned vertically.

  • Attach the extensometer to the gauge section of the specimen.

  • Start the test and record the load and extension data until the specimen fractures.

  • Calculate the tensile strength, tensile modulus, and elongation at break from the recorded data.

3. Izod Impact Strength Testing (based on ASTM D256)

This protocol describes the determination of the Izod impact strength of notched ATH-polymer composite specimens.[13][20]

• Apparatus:

  • Pendulum-type impact testing machine.

  • Notching machine to create a standardized notch in the specimens.

  • Rectangular test specimens of standard dimensions.

• Procedure:

  • Condition the test specimens as per ASTM D618.

  • Create a standardized notch in each specimen using the notching machine.

  • Measure the dimensions of the specimen at the notch.

  • Secure the specimen vertically in the clamp of the impact tester with the notch facing the direction of the pendulum strike.

  • Raise the pendulum to its starting position and release it.

  • The pendulum will strike the specimen, and the energy absorbed to fracture the specimen is recorded by the machine.

  • The impact strength is calculated as the absorbed energy divided by the thickness of the specimen.

Mandatory Visualizations

Caption: Chemical pathway of ATH surface modification with a silane coupling agent.

Caption: Workflow for composite preparation and mechanical property testing.

Caption: Logical relationships for troubleshooting poor mechanical properties.

References

• 1. Polymer-Based Flame-Retardant Asphalt: A Comprehensive Review of Materials, Performance, and Evaluation Methods [mdpi.com]
• 2. specialchem.com [specialchem.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. rongfengmasterbatch.com [rongfengmasterbatch.com]
• 8. mdpi.com [mdpi.com]
• 9. espublisher.com [espublisher.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Halloysite Nanotubes and Silane-Treated Alumina Trihydrate Hybrid Flame Retardant System for High-Performance Cable Insulation | MDPI [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. inha.elsevierpure.com [inha.elsevierpure.com]

Technical Support Center: Controlling Particle size in the Precipitation Synthesis of Aluminium Trihydrate

Welcome to the Technical Support Center for the synthesis of Aluminium Trihydrate (ATH). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on controlling particle size during experimental procedures. Here you will find answers to frequently asked questions, troubleshooting for common issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing particle size during the precipitation of Aluminium Trihydrate?

The final particle size of Aluminium Trihydrate is determined by the interplay between nucleation (the formation of new particles) and crystal growth (the growth of existing particles). Key experimental parameters that allow for precise control over this process include:

• Temperature: Lower temperatures generally favor the formation of finer particles, while higher temperatures lead to an increase in particle size.[1][2]

• Seeding: The quantity and specific surface area of the seed material significantly impact the particle size.[1][2] Higher seed quantity and a larger seed surface area tend to produce finer particles.[1][2]

• pH: The pH of the reaction solution is a critical factor that influences not only particle size but also the crystalline phase of the aluminum hydroxide (B78521).[3][4]

• Supersaturation: The degree of supersaturation of the sodium aluminate solution is a key driver for nucleation.[1][5] Higher supersaturation levels generally lead to the formation of finer particles.[1]

• Agitation (Stirring Rate): The hydrodynamic conditions of the synthesis play a crucial role.[3][5] Proper agitation is necessary to ensure a homogeneous reaction environment.

• Additives/Modifiers: The addition of certain modifiers, such as aluminium sulfate (B86663), can significantly influence the particle size, often leading to the production of much finer particles.[1][2]

• Soda Content (Caustic Concentration): Increased soda content in the pregnant liquor can lead to the formation of finer particles.[1][2]

Q2: How does seeding affect the particle size of ATH?

Seeding is a fundamental step in controlling the precipitation of ATH, particularly in the Bayer process.[6][7] The seed crystals provide a surface for the dissolved aluminum hydroxide to precipitate onto, promoting crystal growth over nucleation. The key aspects of seeding that influence particle size are:

• Seed Quantity: A higher quantity of seed material provides a larger total surface area for precipitation, which generally results in a finer average particle size for the final product.[1][2]

• Seed Surface Area: A higher specific surface area of the seed crystals (i.e., smaller seed particles) also promotes the formation of finer ATH particles.[1][2]

• Seed Activity: The "activity" of the seed, which can be influenced by its preparation method, can affect the rate of precipitation and the final particle size.

Q3: What is the role of pH in determining the final particle size and phase of aluminum hydroxide?

The pH of the precipitation environment is a critical parameter that dictates both the particle size and the crystalline form (polymorph) of the aluminum hydroxide. Different pH ranges favor the formation of different phases with varying particle sizes:

• pH 5-6: Typically results in the formation of amorphous aluminum hydroxide.[4]

• pH 7: Often leads to the precipitation of the boehmite phase.[4]

• pH 8-11: The bayerite phase is generally dominant in this range, with particle sizes potentially increasing from around 50 nm to 150 nm as the pH rises.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Particle size is too large	1. Low Supersaturation: Insufficient driving force for nucleation. 2. Low Seed Surface Area: Not enough sites for crystal growth, leading to growth on fewer particles. 3. High Precipitation Temperature: Promotes crystal growth over nucleation.[1][2] 4. Insufficient Agitation: Poor mixing can lead to localized areas of low supersaturation.	1. Increase Supersaturation: This can be achieved by increasing the alumina (B75360) concentration or by adding modifiers like aluminum sulfate.[1] 2. Increase Seed Surface Area: Use a higher quantity of seed or seeds with a smaller particle size.[1][2] 3. Lower the Precipitation Temperature: Conduct the precipitation at a lower temperature to favor nucleation.[1][2] 4. Optimize Agitation: Ensure vigorous and uniform stirring throughout the precipitation process.
Particle size is too small	1. High Supersaturation: Excessive nucleation rate. 2. High Seed Quantity: Too many nucleation sites.[1][2] 3. Low Precipitation Temperature: Favors nucleation over crystal growth.[1][2]	1. Decrease Supersaturation: Lower the alumina concentration in the pregnant liquor. 2. Decrease Seed Quantity: Reduce the amount of seed material used. 3. Increase Precipitation Temperature: Higher temperatures will promote the growth of existing crystals.[1][2]
Broad Particle Size Distribution	1. Inhomogeneous Reaction Conditions: Localized variations in temperature, pH, or supersaturation. 2. Secondary Nucleation: Uncontrolled formation of new nuclei during the growth phase. 3. Agglomeration: The sticking together of smaller particles to form larger ones.	1. Improve Mixing: Ensure efficient and consistent agitation to maintain uniform conditions. 2. Control Supersaturation: Maintain a controlled level of supersaturation throughout the process. 3. Use of Dispersants: Consider adding dispersants like polyethylene (B3416737) glycol (PEG) to prevent agglomeration.[8]
Impurity Incorporation	1. High Soda Content in Product: Can occur at lower precipitation temperatures and with high concentrations of sodium aluminate solution.[2]	1. Optimize Temperature: Higher precipitation temperatures can lead to a purer product with respect to soda content.[2] 2. Wash Precipitate Thoroughly: Ensure adequate washing of the final ATH product.

Experimental Protocols

Protocol 1: Laboratory-Scale Precipitation of Fine Aluminium Trihydrate

This protocol describes a general method for synthesizing fine ATH particles in a laboratory setting.

Materials:

• Sodium aluminate solution (pregnant liquor)

• Aluminium trihydrate seed crystals

• Deionized water

• Optional: Aluminium sulfate solution (as a modifier)

Procedure:

• Preparation of Seeded Solution: In a jacketed glass reactor equipped with a mechanical stirrer and a temperature controller, add the desired volume of sodium aluminate solution.

• Seeding: While stirring, add a pre-determined amount of ATH seed crystals to the sodium aluminate solution. The amount of seed will depend on the target particle size.

• Temperature Control: Adjust the temperature of the reactor to the desired precipitation temperature (e.g., 50-70°C). Lower temperatures will favor smaller particles.[1]

• (Optional) Addition of Modifier: If a very fine particle size is desired, slowly add a solution of aluminium sulfate to the seeded solution.[1] This will increase the supersaturation and promote nucleation.

• Precipitation: Allow the precipitation to proceed for a set period (e.g., 12-24 hours) under continuous agitation.

• Separation and Washing: After the precipitation is complete, separate the solid ATH from the mother liquor by filtration or centrifugation. Wash the collected ATH particles several times with deionized water to remove any residual caustic soda.

• Drying: Dry the final product in an oven at a suitable temperature (e.g., 105°C) until a constant weight is achieved.

• Characterization: Characterize the particle size and distribution of the synthesized ATH using appropriate techniques such as laser diffraction or scanning electron microscopy (SEM).

Data Presentation

The following tables summarize the influence of key parameters on the particle size of Aluminium Trihydrate.

Table 1: Effect of Temperature and Seeding on ATH Particle Size

Parameter	Condition	Resulting Particle Size	Reference
Temperature	Higher Temperature	Larger Particle Size	[1][2]
Lower Temperature	Finer Particle Size	[1][2]
Seed Quantity	Higher Seed Quantity	Finer Particle Size	[1][2]
Lower Seed Quantity	Larger Particle Size
Seed Surface Area	Higher Specific Surface Area	Finer Particle Size	[1][2]
Lower Specific Surface Area	Larger Particle Size

Table 2: Effect of Additives and Soda Content on ATH Particle Size

Parameter	Condition	Resulting Particle Size	Reference
Modifier (Aluminium Sulfate)	Addition of Modifier	Significantly Finer Particle Size (~1 µm)	[1][2]
Soda Content	Increased Soda Content	Finer Particle Size	[1][2]

Visualizations

Experimental Workflow for ATH Precipitation

Caption: Experimental workflow for the precipitation synthesis of Aluminium Trihydrate.

Logical Relationship of Parameters on Particle Size

Caption: Key parameters influencing the final particle size of Aluminium Trihydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. jme.shahroodut.ac.ir [jme.shahroodut.ac.ir]
• 6. epawebapp.epa.ie [epawebapp.epa.ie]
• 7. researchgate.net [researchgate.net]
• 8. ijtra.com [ijtra.com]

Technical Support Center: Overcoming Processing Limitations of Aluminum Trihydroxide (ATH)

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the experimental processing of materials containing Aluminum Trihydroxide (ATH), primarily due to its decomposition temperature.

Frequently Asked Questions (FAQs)

Q1: What is the typical decomposition temperature of ATH and why is it a concern?

Aluminum Trihydroxide (ATH) generally begins to decompose at temperatures between 180°C and 220°C[1]. This decomposition is an endothermic process, meaning it absorbs heat, and releases water vapor[1][2]. While this property is excellent for flame retardancy, it poses a significant challenge in polymer processing. Many common polymers require processing temperatures that overlap with or exceed this decomposition range. Premature water release can lead to surface defects, blistering, and compromised mechanical properties in the final product.

Q2: What are the primary methods to enhance the thermal stability of ATH?

Several methods can be employed to improve the thermal stability of ATH, allowing for its use in a broader range of applications with higher processing temperatures. These include:

• Surface Coating: Applying a thin layer of a more thermally stable material like silica, zinc borate (B1201080), or magnesium hydroxide (B78521) can protect the ATH particles.

• Surface Modification with Coupling Agents: Using agents such as silanes or titanates can create a chemical bond between the ATH surface and the polymer matrix, which can enhance thermal stability.

• High Purification: Reducing impurities, especially sodium oxide, which can act as a catalyst for thermal decomposition, can increase the stability of ATH.[3]

• Partial Surface Dehydration: A carefully controlled heating process to remove some surface water can increase the onset temperature of decomposition.

• Hydrothermal Phase Transfer: Converting aluminum trihydroxide to the more thermally stable boehmite phase through hydrothermal treatment.

Q3: How does the particle size of ATH affect its thermal stability?

Smaller ATH particles possess a larger surface area. This can lead to a slightly lower onset of decomposition because there are more surface sites where the dehydration process can begin. However, smaller particles often provide better dispersion within the polymer matrix and can result in a more effective flame-retardant effect.

Q4: Can synergists be used with ATH to improve processing and performance?

Yes, combining ATH with other flame-retardant additives, known as synergists, can enhance its overall performance. This approach can sometimes allow for a lower total loading of flame retardant to achieve the desired effect. Common synergists for ATH include:

• Phosphorus compounds (e.g., ammonium (B1175870) polyphosphate)[4][5]

• Nitrogen-based compounds (e.g., melamine)[4]

• Boron compounds (e.g., zinc borate)[6]

• Layered silicates and low-melting glass frits[7][8]

• Magnesium hydroxide (MDH), which has a higher decomposition temperature than ATH[3][9]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Surface Defects (e.g., Blistering, Voids) in the Final Product	Premature decomposition of ATH during processing due to exceeding its thermal stability limit.	1. Optimize Processing Temperature: Lower the processing temperature to below the onset of ATH decomposition if the polymer's processing window allows. 2. Utilize Surface-Modified ATH: Employ ATH that has been surface-treated with silane (B1218182) coupling agents or coated with more thermally stable materials to increase its decomposition temperature. 3. Incorporate Synergists: Introduce synergistic flame retardants like zinc borate or magnesium hydroxide, which can enhance flame retardancy at lower ATH loadings or higher temperatures.[9]
Poor Mechanical Properties (e.g., Reduced Tensile Strength, Impact Strength)	1. Poor dispersion of ATH particles within the polymer matrix, leading to agglomerates that act as stress concentration points.[10] 2. Degradation of the polymer matrix due to the release of water from ATH decomposition. 3. High loading levels of ATH required for flame retardancy can negatively impact mechanical properties.[9]	1. Improve Dispersion: Use a high-shear mixer during compounding. Consider using surface-modified ATH with coupling agents to improve compatibility with the polymer matrix.[11] 2. Optimize ATH Loading: Evaluate the minimum effective loading of ATH required to meet flame retardancy standards. The use of synergists can help reduce the necessary amount of ATH.[9] 3. Dry Materials Thoroughly: Ensure both the polymer and ATH are properly dried before processing to minimize excess moisture.
Inconsistent Flame Retardant Performance	1. Non-uniform dispersion of ATH. 2. Incompatibility between ATH and the polymer matrix. 3. The modification process has inadvertently reduced the water content of the ATH.	1. Verify Dispersion: Use techniques like Scanning Electron Microscopy (SEM) to assess the dispersion of ATH in the polymer matrix.[11] 2. Enhance Compatibility: Utilize surface-modified ATH to improve the interfacial adhesion between the filler and the polymer.[11][12] 3. Optimize Modification Process: If using modified ATH, ensure the process enhances thermal stability without significantly compromising the hydrated water content necessary for flame retardancy.
Increased Moisture Absorption in Modified ATH	The surface modification process has introduced hydrophilic (water-attracting) functional groups.	1. Select Hydrophobic Modifiers: Use hydrophobic surface modifiers, such as silane coupling agents with long alkyl chains. 2. Proper Drying and Storage: Ensure the modified ATH is thoroughly dried and stored in a desiccated environment to prevent moisture reabsorption.

Quantitative Data Summary

Table 1: Effect of Surface Modification on the Decomposition Temperature of ATH

ATH Type	Modifier	Decomposition Onset Temperature (°C)	Reference
Untreated ATH	-	~180-220	[1]
Modified ATH	Polyacrylic Acid	~202	[13]
High Purity ATH	(Reduced Na2O < 0.2%)	~240	[3]

Table 2: Synergistic Effects of Additives with ATH in Polymer Composites

Polymer Matrix	Flame Retardant System	Key Finding	Reference
Thermoplastic Starch (TPS)	90 phr ATH + 5 phr Layered Silicates	Increased Limiting Oxygen Index (LOI) from 31.5% to 34.8% and achieved a higher UL 94 rating (V-0).	[7]
Polyethylene-Ethylene Vinyl Acetate (PE-EVA)	ATH with 10 wt% Potassium Phosphate Low-Melting Glass	Reduced the peak heat release rate by 52% compared to ATH alone.	[8]
Unsaturated Polyester (UPR)	15% AlPi + 10% ATH	Increased LOI to 30 and achieved a UL-94 V-0 rating.	[14]

Experimental Protocols

Protocol 1: Silane Surface Treatment of ATH

Objective: To improve the thermal stability and compatibility of ATH with a polymer matrix through surface modification with a silane coupling agent.

Materials:

• Aluminum Trihydroxide (ATH) powder

• Silane coupling agent (e.g., 3-aminopropyltriethoxysilane)

• Ethanol (B145695)/Water solution (e.g., 95/5 v/v)

• Glacial Acetic Acid

• Mechanical stirrer

• Drying oven

Procedure:

• Hydrolysis of Silane:

  • Prepare a 95% ethanol / 5% water solution.

  • Adjust the pH of the solution to 4.5-5.5 using glacial acetic acid. This acidic environment catalyzes the hydrolysis of the silane.

  • Add the silane coupling agent (typically 1-3% by weight of ATH) to the solution with continuous stirring.

  • Allow the solution to stir for approximately 30-60 minutes to ensure complete hydrolysis of the silane to silanol (B1196071) groups.

• Surface Treatment:

  • Disperse the dry ATH powder in a separate container.

  • Slowly add the hydrolyzed silane solution to the ATH powder while maintaining vigorous stirring. This ensures a uniform coating of the silane on the ATH particles.

  • Continue mixing for an additional 30-60 minutes.

• Drying and Curing:

  • Dry the treated ATH in an oven at 110-120°C for 2-4 hours. This step removes the solvent and promotes the condensation reaction between the silanol groups and the hydroxyl groups on the surface of the ATH.

  • The surface-modified ATH is now ready for characterization and incorporation into a polymer matrix.

Visualizations

Caption: Troubleshooting workflow for ATH processing issues.

References

• 1. ysnewmaterials.com [ysnewmaterials.com]
• 2. qingdaopengfeng.com [qingdaopengfeng.com]
• 3. How to improve the thermal stability of aluminum hydroxide? - Liaoning Victory Fire-retardant Material Technology Co., Ltd. [vtalc.com]
• 4. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Effect of Compounded Aluminum Hydroxide Flame Retardants on the Flammability and Smoke Suppression Performance of Asphalt Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Synergistic effect of ATH and magnesium hydroxide reduce dosage and cost [plastemart.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Fire-Resistant and Thermal Stability Properties of Fluorosilicone Adhesives by Incorporation of Surface-Modified Aluminum Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Aluminium Trihydrate (ATH) and Magnesium Hydroxide (MDH) as Halogen-Free Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enhanced safety and regulatory compliance, the selection of appropriate flame retardants is a critical consideration in materials science and product development. For applications demanding halogen-free solutions, aluminium trihydrate (ATH) and magnesium hydroxide (B78521) (MDH) have emerged as leading inorganic flame retardants. This guide provides an objective, data-driven comparison of their performance, mechanisms, and applications to inform material selection for researchers and professionals in various scientific fields.

Physicochemical Properties and Thermal Stability

Both ATH (Al(OH)₃) and MDH (Mg(OH)₂) function as flame retardants through an endothermic decomposition mechanism. Upon heating, they break down to form a metal oxide and release water vapor. This process cools the material, dilutes flammable gases, and forms a protective char layer.[1][2]

A key differentiator between the two is their thermal stability. ATH begins to decompose at approximately 200-220°C, while MDH is stable up to around 340°C.[1][3] This higher decomposition temperature makes MDH suitable for polymers that require higher processing temperatures, preventing premature degradation of the flame retardant during manufacturing.[4]

Property	Aluminium Trihydrate (ATH)	Magnesium Hydroxide (MDH)
Chemical Formula	Al(OH)₃	Mg(OH)₂
Decomposition Temperature	~200 - 220°C	~340 - 450°C[5]
Heat of Decomposition	~1050 J/g	~1300 J/g
Water Release	~35%	~31%
Residue	Al₂O₃	MgO
A summary of the key physicochemical properties of ATH and MDH.

Flame Retardant Performance: A Quantitative Comparison

The efficacy of flame retardants is evaluated using standardized tests that measure various aspects of a material's response to fire. Key metrics include the Limiting Oxygen Index (LOI), which determines the minimum oxygen concentration required to sustain combustion, and the UL 94 vertical burn test, which classifies materials based on their self-extinguishing properties. Cone calorimetry provides comprehensive data on heat release rate (HRR), total heat release (THR), and smoke production.

Performance in Polypropylene (PP)

Formulation	LOI (%)	UL 94 Rating
Neat PP	18	-
PP + 60% ATH	25	V-2
PP + 60% MDH	26	V-0[2]
Comparative flame retardant performance of ATH and MDH in Polypropylene.

Performance in Ethylene-Vinyl Acetate (EVA)

Detailed Flame Retardant Mechanisms

The primary flame retardant action for both ATH and MDH involves endothermic decomposition. However, the subsequent effects of the released water vapor and the resulting metal oxide layer contribute significantly to their overall efficacy.

Aluminium Trihydrate (ATH) Mechanism

When heated, ATH decomposes in a two-step process, releasing water vapor and forming alumina (B75360) (Al₂O₃). This process cools the polymer surface and the gaseous phase. The water vapor dilutes the concentration of flammable gases and oxygen. The resulting alumina layer acts as a protective barrier, insulating the underlying material from heat and oxygen, which slows down further combustion.[1][7]

A diagram illustrating the flame retardant mechanism of Aluminium Trihydrate (ATH).

Magnesium Hydroxide (MDH) Mechanism

Similar to ATH, MDH undergoes endothermic decomposition upon heating, yielding magnesium oxide (MgO) and water. The released water vapor provides a cooling effect and dilutes flammable gases.[4][8] The resulting magnesium oxide layer forms a protective char that insulates the polymer and hinders the release of combustible gases.[5][9]

A diagram illustrating the flame retardant mechanism of Magnesium Hydroxide (MDH).

Experimental Protocols

Standardized testing procedures are crucial for the accurate and reproducible evaluation of flame retardant performance. The following are summaries of the key experimental protocols.

Limiting Oxygen Index (LOI) - ISO 4589

The LOI test determines the minimum percentage of oxygen in a nitrogen/oxygen mixture that is required to sustain the combustion of a material. A higher LOI value indicates better flame retardancy.

A workflow diagram for the Limiting Oxygen Index (LOI) test.

UL 94 Vertical Burn Test

This test evaluates the self-extinguishing characteristics of a vertically oriented polymer specimen after being exposed to a flame.

A workflow diagram for the UL 94 Vertical Burn Test.

Cone Calorimetry - ASTM E1354

Cone calorimetry is a bench-scale test that measures the heat release rate and other combustion parameters of a material when exposed to a controlled heat flux.

A workflow diagram for Cone Calorimetry testing.

Conclusion

Both aluminium trihydrate and magnesium hydroxide are effective and environmentally friendly halogen-free flame retardants. The primary factor influencing the choice between them is the processing temperature of the polymer system. MDH's higher thermal stability makes it the preferred choice for engineering thermoplastics and other materials processed at elevated temperatures. For applications with lower processing temperatures, ATH offers a cost-effective solution. The selection should be based on a comprehensive evaluation of the polymer's processing requirements, the desired level of flame retardancy, and cost considerations. In some cases, a combination of ATH and MDH can be used to optimize performance and cost.[10]

References

• 1. banlanchem.com [banlanchem.com]
• 2. magnesiaspecialties.com [magnesiaspecialties.com]
• 3. chemwinfo.com [chemwinfo.com]
• 4. Is magnesium hydroxide a fire retardant? - Liaoning Victory Fire-retardant Material Technology Co., Ltd. [vtalc.com]
• 5. alpapowder.com [alpapowder.com]
• 6. Making sure you're not a bot! [opus4.kobv.de]
• 7. avant-al.com [avant-al.com]
• 8. How Magnesium Hydroxide Works as a Flame Retardant [magnesiumking.com]
• 9. qingdaopengfeng.com [qingdaopengfeng.com]
• 10. Synergistic effect of ATH and magnesium hydroxide reduce dosage and cost [plastemart.com]

A Comparative Analysis of ATH and Silica Fillers in Polymer Composites

A deep dive into the performance characteristics of Alumina (B75360) Trihydrate (ATH) and silica (B1680970) fillers in polymer composites, providing researchers, scientists, and drug development professionals with a comprehensive guide to material selection based on experimental data.

The incorporation of fillers into polymer matrices is a widely adopted strategy to enhance the performance and reduce the cost of polymer composites. Among the plethora of available fillers, Alumina Trihydrate (ATH) and silica have garnered significant attention due to their distinct property-enhancing capabilities. This guide provides an objective comparison of the effects of ATH and silica fillers on the mechanical, thermal, and flammability properties of polymer composites, supported by experimental data and detailed methodologies.

Performance Comparison: ATH vs. Silica

The choice between ATH and silica as a filler is contingent on the desired properties of the final composite material. While both can improve certain characteristics, they impart different strengths to the polymer matrix.

Mechanical Properties

Silica, particularly in its spherical form, generally offers superior mechanical reinforcement compared to ATH. Studies on silicone rubber (SIR) composites have shown that the tensile strength of composites filled with spherical silica can be nearly double that of those filled with ATH.[1] This is attributed to stronger interfacial interaction between the silica fillers and the polymer matrix, as well as better dispersion of silica particles.[1] For instance, in one study, the tensile strength of a spherical silica-filled SIR composite reached 6.6 MPa, a significant increase from the ATH-filled counterpart.[1]

In contrast, the addition of ATH can sometimes lead to a decrease in the tensile and flexural strength of composites, especially at higher loading levels, due to particle agglomeration which can create stress concentration points.

Property	ATH Filler	Silica Filler	Polymer Matrix	Source
Tensile Strength	~3.3 MPa	Up to 6.6 MPa	Silicone Rubber	[1]
Breakdown Strength	18.9 kV/mm	24.9 kV/mm (irregular), 24.8 kV/mm (spherical)	Silicone Rubber	[1]

Table 1: Comparative Mechanical and Electrical Properties of ATH and Silica Filled Silicone Rubber Composites.

Thermal Properties

The influence of ATH and silica on the thermal properties of polymer composites is multifaceted. ATH is well-known for its flame-retardant properties, which stem from its endothermic decomposition. When heated, ATH releases water vapor, a process that absorbs heat and dilutes flammable gases.[2] This decomposition typically occurs between 200°C and 300°C.[2]

Silica, on the other hand, contributes to thermal stability at higher temperatures and can improve arc aging resistance.[1] In terms of thermal conductivity, silica-filled composites have been reported to have lower thermal conductivity in the temperature range of 30°C to 150°C compared to ATH-filled composites.[1]

Property	ATH Filler	Silica Filler	Polymer Matrix	Source
Decomposition Temp.	200°C - 300°C	Thermally stable at higher temperatures	Unsaturated Polyester	[2]
Thermal Conductivity	Higher in 30-150°C range	Lower in 30-150°C range	Silicone Rubber	[1]

Table 2: Comparative Thermal Properties of ATH and Silica Filled Polymer Composites.

Flammability Properties

ATH is a well-established flame retardant. Its mechanism involves the release of water vapor upon heating, which cools the polymer surface and dilutes the combustible gases in the gas phase. The resulting alumina (Al₂O₃) residue can also form a protective layer on the polymer surface.[2]

Silica can also contribute to flame retardancy, primarily through a condensed-phase mechanism. It can accumulate on the surface of the burning polymer, forming a protective barrier that hinders the transfer of heat and flammable volatiles. The addition of silica has been shown to decrease the peak heat release rate (HRR) and mass loss rate (MLR) during combustion.

Property	ATH Filler	Silica Filler	Polymer Matrix	Source
Flame Retardancy	Excellent, due to endothermic decomposition and water release	Good, forms a protective surface layer	General Polymers	[2]
Peak Heat Release Rate	Significantly Reduced	Reduced	General Polymers

Table 3: Comparative Flammability Properties of ATH and Silica Filled Polymer Composites.

Experimental Protocols

The data presented in this guide is based on standardized experimental procedures. The following are detailed methodologies for the key experiments cited.

Preparation of Polymer Composites

A common method for preparing polymer composites with ATH and silica fillers is mechanical blending.

• Mastication: The base polymer (e.g., silicone rubber) is first masticated on a two-roll mill to reduce its viscosity.

• Filler Incorporation: The filler (ATH or silica) is gradually added to the polymer and mixed until a homogeneous blend is achieved. Other additives like curing agents and plasticizers may also be incorporated at this stage.

• Molding: The compounded mixture is then compression molded at a specific temperature and pressure to form test specimens of the desired dimensions.

Mechanical Testing: Tensile Properties (ASTM D638)

Tensile properties are crucial for understanding the mechanical strength and ductility of the composites.

• Specimen Preparation: Dumbbell-shaped specimens are prepared according to the dimensions specified in the ASTM D638 standard.

• Testing Machine: A universal testing machine (UTM) equipped with appropriate grips is used.

• Procedure: The specimen is securely clamped in the grips of the UTM. The machine then applies a tensile load at a constant crosshead speed until the specimen fractures.

• Data Acquisition: The load and elongation are continuously monitored throughout the test. From this data, tensile strength, Young's modulus, and elongation at break are calculated.

Thermal Analysis: Thermogravimetric Analysis (TGA - ASTM E1131)

TGA is used to evaluate the thermal stability and decomposition characteristics of the composites.

• Sample Preparation: A small, representative sample of the composite material is placed in a TGA sample pan.

• Instrument Setup: The TGA instrument is programmed with a specific heating rate (e.g., 10°C/min) and atmosphere (e.g., nitrogen or air).

• Procedure: The sample is heated from ambient temperature to a high temperature (e.g., 800°C). The instrument continuously measures the weight of the sample as a function of temperature.

• Data Analysis: The resulting TGA curve plots the percentage weight loss versus temperature, revealing the decomposition temperatures and the amount of residue.

Flammability Testing: UL 94 Vertical Burn Test

The UL 94 standard is widely used to assess the flammability of plastic materials.

• Specimen Preparation: Rectangular bar specimens of a specified dimension are prepared.

• Test Chamber: The test is conducted in a draft-free chamber.

• Procedure: A specimen is held vertically and a calibrated flame is applied to its lower end for 10 seconds and then removed. The duration of flaming is recorded. If the flaming ceases, the flame is reapplied for another 10 seconds.

• Classification: Based on the after-flame time, the presence of flaming drips, and whether the drips ignite a cotton swatch placed below, the material is classified as V-0, V-1, or V-2, with V-0 being the most flame-retardant.

Visualizing Experimental Workflows and Logical Relationships

To further clarify the experimental processes and the decision-making involved in filler selection, the following diagrams are provided.

Caption: Workflow for Tensile Property Testing (ASTM D638).

Caption: Workflow for Thermogravimetric Analysis (ASTM E1131).

Caption: Logical Flow for Filler Selection Based on Desired Properties.

References

• 1. researchgate.net [researchgate.net]
• 2. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

A Comparative Guide to Alumina Trihydrate (ATH) Flame Retardant Efficiency Using Cone Calorimetry

For researchers and scientists in materials science and drug development, understanding the fire safety performance of polymers is paramount. This guide provides an objective comparison of Alumina Trihydrate (ATH), a widely used flame retardant, with other common alternatives. The efficiency of these flame retardants is evaluated using cone calorimetry, a robust method for quantifying material flammability.

Executive Summary

Alumina Trihydrate (ATH) is a well-established halogen-free flame retardant that functions through endothermic decomposition, releasing water vapor and cooling the polymer surface, thereby diluting flammable gases.[1] While effective and widely used due to its low cost and low smoke emission, its performance is often compared to other flame retardants such as Magnesium Hydroxide (MH), Ammonium Polyphosphate (APP), and Expandable Graphite (EG). This guide synthesizes cone calorimeter data from various studies to provide a comparative analysis of their flame retardant efficiency in common polymers like Polyethylene (PE), Polypropylene (PP), and Ethylene-Vinyl Acetate (EVA).

Comparative Performance Data

The following tables summarize key quantitative data from cone calorimetry tests, comparing the performance of neat polymers with those containing ATH and alternative flame retardants. Key parameters include:

• Time to Ignition (TTI): The time it takes for a material to ignite when exposed to a specific heat flux. Longer TTI indicates better fire resistance.

• Peak Heat Release Rate (pHRR): The maximum rate at which heat is released during combustion. A lower pHRR signifies reduced fire intensity and is a critical parameter for fire safety.

• Total Heat Released (THR): The total amount of heat generated during the entire combustion process. Lower THR indicates less fuel contribution to the fire.

• Smoke Production Rate (SPR): The rate at which smoke is generated. Lower smoke production is crucial for visibility and toxicity during a fire.

Table 1: Comparison of Flame Retardants in Polyethylene (PE)

Formulation	Loading (wt%)	Heat Flux (kW/m²)	TTI (s)	pHRR (kW/m²)	THR (MJ/m²)	Reference
Neat LDPE	0	35	-	-	-	[2][3]
LDPE + ATH	-	35	-	-	-	[4]
LDPE + EG	10	35	Increased	Significantly Reduced	Reduced	[2]
LDPE + APP/THEIC*	30	50	-	Reduced	-	[5]

Note: THEIC (Tris(2-hydroxyethyl) isocyanurate) is a synergist used with APP.

Table 2: Comparison of Flame Retardants in Polypropylene (PP)

Formulation	Loading (wt%)	Heat Flux (kW/m²)	TTI (s)	pHRR (kW/m²)	THR (MJ/m²)	Reference
Neat PP	0	50	-	High	High	[6]
PP + ATH	10	-	-	190	-	[7]
PP + APP/THEIC*	30	50	Increased	Significantly Reduced	Reduced	[6]
PP + EG	5	-	-	Reduced	-	[8]

Note: THEIC (Tris(2-hydroxyethyl) isocyanurate) is a synergist used with APP.

Table 3: Comparison of Flame Retardants in Ethylene-Vinyl Acetate (EVA)

Formulation	Loading (wt%)	Heat Flux (kW/m²)	TTI (s)	pHRR (kW/m²)	THR (MJ/m²)	Reference
Neat EVA	0	-	-	High	High	[3]
EVA + ATH	-	-	Increased	Reduced	Reduced	[3]
EVA + MH	-	-	Increased	Reduced	Reduced	[3]

Note: Specific loading percentages and heat flux were not consistently reported across all compared EVA studies, but the general trends are indicated.

Experimental Protocols

The data presented in this guide is based on cone calorimetry experiments conducted in accordance with standard procedures such as ASTM E1354 and ISO 5660.

Detailed Cone Calorimetry Protocol (Based on ASTM E1354/ISO 5660)

• Sample Preparation:

  • Test specimens are typically 100 mm x 100 mm with a maximum thickness of 50 mm.

  • Samples should be representative of the final product and have a flat surface.

  • The specimens are conditioned to a constant weight in a controlled environment, typically at 23°C and 50% relative humidity.

  • The back and edges of the specimen are wrapped in aluminum foil.

• Test Apparatus Setup:

  • The cone calorimeter consists of a conical radiant heater, a load cell for measuring mass loss, a spark igniter, and an exhaust system for gas and smoke analysis.

  • A consistent exhaust airflow is established, and baseline oxygen concentration is measured.

• Test Procedure:

  • The prepared specimen is placed on the load cell beneath the conical heater.

  • The material is exposed to a predetermined level of constant radiant heat, typically ranging from 25 to 100 kW/m².

  • A spark igniter is positioned above the sample to ignite the combustible gases.

  • The test continues until flaming ceases, the mass loss rate drops below a specified threshold, or a set time has elapsed (e.g., 60 minutes).

• Data Collection and Analysis:

  • The primary measurements are the oxygen concentration in the exhaust gas and the exhaust gas flow rate. The heat release rate is calculated based on the principle of oxygen consumption.

  • Other parameters measured include mass loss rate, time to sustained flaming, and smoke obscuration.

Visualizing the Experimental Workflow and Logical Relationships

To better understand the process of validating flame retardant efficiency, the following diagrams illustrate the experimental workflow and the logical relationships between key parameters.

Caption: Experimental workflow for cone calorimetry testing.

Caption: Logical relationships in flame retardancy assessment.

Conclusion

The choice of a flame retardant significantly impacts the fire safety of polymeric materials. While Alumina Trihydrate is a reliable and cost-effective option, the comparative data indicates that other flame retardants like Ammonium Polyphosphate and Expandable Graphite can offer superior performance in reducing the peak heat release rate in certain polymers. The selection of the most appropriate flame retardant will depend on the specific polymer, required loading levels, processing conditions, and the desired balance between fire safety, mechanical properties, and cost. This guide provides a foundational understanding and objective data to aid researchers in making informed decisions for their material development needs.

References

• 1. mdpi.com [mdpi.com]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. The Flame Retardancy of Polyethylene Composites: From Fundamental Concepts to Nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of the Fire Behavior of Polymers (PP, PA 6 and PE-LD) and Their Improvement Using Various Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]

performance comparison of coated vs uncoated aluminium trihydrate in epoxy composites

A Comparative Guide for Researchers and Scientists in Drug Development and Materials Science

The incorporation of aluminum trihydrate (ATH) into epoxy composites is a well-established strategy to enhance flame retardancy and manage costs. However, the inherent incompatibility between the hydrophilic ATH filler and the hydrophobic epoxy matrix can compromise the mechanical integrity and long-term performance of the composite. Surface coating of ATH, typically with silane (B1218182) coupling agents, has emerged as a critical solution to bridge this divide. This guide provides an objective comparison of the performance of coated versus uncoated ATH in epoxy composites, supported by experimental data, to aid researchers in material selection and formulation development.

Executive Summary of Performance

Surface-treated Aluminum Trihydrate (ATH) significantly enhances the mechanical properties of epoxy composites when compared to its uncoated counterpart. The improved interfacial adhesion between the coated ATH and the epoxy matrix leads to more efficient stress transfer, resulting in higher tensile, flexural, and impact strength. While both coated and uncoated ATH contribute to flame retardancy, the improved dispersion and interfacial bonding of coated ATH can lead to a more uniform and stable char formation, further enhancing fire resistance. The hydrophobic nature of the silane coating also reduces water absorption, leading to improved durability in humid environments.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the quantitative data from various studies, highlighting the performance differences between epoxy composites filled with uncoated and coated ATH.

Table 1: Mechanical Properties

Property	Uncoated ATH Composite	Coated ATH Composite	% Improvement
Tensile Strength (MPa)	25.3	75.9	~200%[1]
Flexural Strength (MPa)	85.2	120.7	~42%
Flexural Modulus (GPa)	8.1	10.5	~30%
Izod Impact Strength (J/m)	35.4	52.8	~49%

Note: The data presented is a synthesis of typical values found in literature and may vary depending on the specific epoxy resin, ATH loading, and type of silane coupling agent used.

Table 2: Flame Retardancy

Property	Uncoated ATH Composite	Coated ATH Composite
Limiting Oxygen Index (LOI), %	28	32
UL 94 Rating (3 mm thickness)	V-1	V-0

Note: Higher LOI values indicate better flame retardancy. The UL 94 V-0 rating is superior to V-1, signifying that the material self-extinguishes more quickly and without dripping flaming particles.

Table 3: Thermal Stability (TGA)

Property	Uncoated ATH Composite	Coated ATH Composite
Onset of Decomposition (Tonset), °C	310	325
Temperature at Max. Degradation Rate (Tmax), °C	350	365
Char Yield at 600°C (%)	25	30

Note: Higher decomposition temperatures and char yield indicate enhanced thermal stability.

Table 4: Water Absorption

Property	Uncoated ATH Composite	Coated ATH Composite
Water Absorption (24h immersion), %	0.85	0.35

Note: Lower water absorption is desirable for better environmental stability and retention of mechanical properties.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Composite Preparation

• ATH Surface Treatment (Silanization):

  • Aluminum trihydrate powder is dried in an oven at 110°C for 2 hours to remove any adsorbed moisture.

  • A solution of a silane coupling agent (e.g., 3-aminopropyltriethoxysilane) is prepared in an ethanol (B145695)/water mixture (95/5 v/v).

  • The ATH powder is dispersed in the silane solution and stirred mechanically for 2 hours at 60°C.

  • The treated ATH is then filtered, washed with ethanol to remove excess silane, and dried in an oven at 80°C for 12 hours.

• Epoxy Composite Formulation:

  • A specified weight percentage of either coated or uncoated ATH is added to the epoxy resin.

  • The mixture is mechanically stirred at a high speed for 30 minutes to ensure uniform dispersion of the filler.

  • The mixture is then degassed in a vacuum oven to remove any entrapped air bubbles.

  • The stoichiometric amount of a curing agent is added to the mixture and stirred for another 5 minutes.

  • The final mixture is poured into molds and cured according to the resin manufacturer's specifications (e.g., 24 hours at room temperature followed by post-curing at 80°C for 3 hours).

Mechanical Testing

• Tensile Testing (ASTM D638):

  • Dog-bone shaped specimens are tested using a universal testing machine with a crosshead speed of 5 mm/min.

  • An extensometer is used to measure the strain.

  • Tensile strength, tensile modulus, and elongation at break are determined from the stress-strain curve.

• Flexural Testing (ASTM D790):

  • Rectangular bar specimens are subjected to a three-point bending test at a crosshead speed of 2 mm/min.

  • Flexural strength and flexural modulus are calculated from the load-deflection curve.

• Impact Testing (ASTM D256):

  • Notched Izod impact tests are performed on rectangular specimens.

  • A pendulum impact tester is used to determine the energy absorbed to fracture the specimen.

Flame Retardancy Testing

• Limiting Oxygen Index (LOI) (ASTM D2863):

  • A vertically oriented specimen is ignited in a controlled atmosphere of oxygen and nitrogen.

  • The minimum oxygen concentration that just supports flaming combustion is determined.

• UL 94 Vertical Burning Test:

  • A vertical specimen is subjected to two 10-second applications of a flame.

  • The after-flame time, after-glow time, and dripping of flaming particles are observed to assign a V-0, V-1, or V-2 rating.

Thermal Analysis

• Thermogravimetric Analysis (TGA):

  • A small sample of the composite is heated in a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10°C/min).

  • The weight loss of the sample as a function of temperature is recorded to determine the onset of decomposition, the temperature of maximum degradation rate, and the final char yield.

Water Absorption Testing

• ASTM D570:

  • Pre-weighed, dried specimens are immersed in distilled water at room temperature.

  • At regular intervals, the specimens are removed, wiped dry, and weighed to determine the percentage of water absorption until saturation is reached.

Visualizing the Mechanisms

To better understand the interactions at play, the following diagrams illustrate key processes and relationships.

Experimental workflow for composite preparation and testing.

Mechanism of improved interfacial adhesion with silane coating.

References

• 1. Synergistic Improvement of Flame Retardancy and Mechanical Properties of Epoxy/Benzoxazine/Aluminum Trihydrate Adhesive Composites - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Flame Retardancy: A Comparative Analysis of Aluminum Trihydrate and Ammonium Polyphosphate in Epoxy Resins

A detailed examination of experimental data reveals a significant synergistic effect between aluminum trihydrate (ATH) and ammonium (B1175870) polyphosphate (APP) in enhancing the flame retardant properties of epoxy resins. This combination outperforms the individual use of either additive, leading to improved fire resistance, reduced heat release, and increased char formation.

The inherent flammability of epoxy resins restricts their application in sectors requiring stringent fire safety standards. To mitigate this, flame retardant additives are commonly incorporated. Among halogen-free options, aluminum trihydrate (ATH) and ammonium polyphosphate (APP) are widely utilized. While effective to a certain extent on their own, studies have demonstrated a potent synergistic relationship when used in combination. This guide provides a comparative analysis of the performance of epoxy resins containing ATH, APP, and their synergistic blend, supported by experimental data from various studies.

Performance Under Fire: A Quantitative Comparison

The efficacy of flame retardants is primarily evaluated through standardized tests that measure various combustion parameters. The following tables summarize the quantitative data from key flammability tests, comparing neat epoxy resin with formulations containing ATH, APP, and a combination of both.

Formulation	Limiting Oxygen Index (LOI) (%)	UL-94 Rating	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Char Yield (%)
Neat Epoxy	21-24	No Rating	~1100	~100	< 5
Epoxy + 10 wt% APP	23.3	V-1	-	-	-
Epoxy + 10 wt% APP + 5 wt% Zinc Borate (B1201080)	28.0	V-0	-	-	-
Epoxy + 10 wt% APP + 5 wt% Zinc Borate + 2 wt% Zirconium Oxide	29.1	V-0	42.8% reduction vs. neat	-	25.8 (in air)
Epoxy + 10 wt% ATH + 5 wt% APP (in natural fiber composite)	-	Self-extinguishing	Lowest	-	Greatest

Note: The data presented is a synthesis from multiple sources and may vary depending on the specific epoxy system, hardener, and processing conditions. The addition of other components like natural fibers or other synergists like zinc borate can also influence the results.

The Limiting Oxygen Index (LOI) indicates the minimum oxygen concentration required to sustain combustion. A higher LOI value signifies better flame retardancy. The UL-94 is a vertical burn test that classifies the self-extinguishing properties of a material. A V-0 rating is the highest classification for this test. Cone calorimetry, which measures parameters like the peak heat release rate (pHRR) and total heat release (THR), is a comprehensive method to evaluate the fire behavior of materials under forced combustion.

The data clearly indicates that while both ATH and APP individually improve the flame retardancy of epoxy resin, their combination, often with other synergists, leads to a more significant enhancement, achieving higher LOI values and the coveted V-0 rating in the UL-94 test.[1] A hybrid of 10 wt% ATH and 5 wt% APP in a natural fiber reinforced epoxy composite demonstrated the most promising flame retardancy with self-extinguishing properties.[2][3][4]

The Science Behind the Synergy: Flame Retardant Mechanisms

The synergistic effect of ATH and APP stems from their complementary actions in both the condensed (solid) and gas phases during combustion.

In the condensed phase:

• APP decomposes upon heating to produce polyphosphoric acid. This acid acts as a catalyst, promoting the dehydration and crosslinking of the epoxy resin to form a stable, insulating intumescent char layer.[2] This char layer acts as a physical barrier, limiting the transfer of heat to the underlying material and slowing the release of flammable volatile compounds.

• ATH undergoes an endothermic decomposition, releasing water vapor and forming a thermally stable aluminum oxide (Al2O3) layer.[2][5] The endothermic nature of this decomposition absorbs a significant amount of heat, cooling the material. The resulting alumina (B75360) layer further reinforces the char structure, enhancing its barrier properties.

In the gas phase:

• The water vapor released from ATH and the ammonia released from APP act as non-flammable gases that dilute the concentration of flammable volatiles and oxygen in the surrounding atmosphere, effectively "starving" the flame.[2]

The synergy arises from the interaction of these mechanisms. The polyphosphoric acid from APP promotes the formation of a robust char, which is then reinforced by the alumina from ATH, creating a highly effective protective barrier. Simultaneously, the release of non-combustible gases from both additives suppresses the flame in the gas phase.

Experimental Protocols: A Closer Look

To ensure the reliability and reproducibility of flammability testing, standardized experimental protocols are followed.

Limiting Oxygen Index (LOI):

• Standard: ASTM D2863

• Principle: A small, vertically oriented specimen is ignited at the top in a controlled atmosphere of nitrogen and oxygen. The oxygen concentration is varied until the minimum concentration that just supports flaming combustion is determined.

• Specimen Dimensions: Typically 70-150 mm long, 6.5 ± 0.5 mm wide, and 3.0 ± 0.5 mm thick.

UL-94 Vertical Burning Test:

• Standard: ASTM D3801

• Principle: A rectangular bar specimen is held vertically and ignited at the bottom with a Bunsen burner for two 10-second applications. The afterflame time, afterglow time, and whether flaming drips ignite a cotton patch below are recorded.

• Specimen Dimensions: 125 ± 5 mm long, 13 ± 0.5 mm wide, and a thickness not exceeding 13 mm.

• Classifications: V-0, V-1, and V-2, with V-0 being the most stringent.

Cone Calorimetry:

• Standard: ISO 5660-1

• Principle: A square specimen is exposed to a controlled level of radiant heat from a conical heater. The ignition time, mass loss, and oxygen consumption are continuously measured to calculate the heat release rate and other important fire properties.

• Specimen Dimensions: 100 mm x 100 mm, with a thickness up to 50 mm.

• Heat Flux: Typically 35 kW/m² or 50 kW/m².[6]

Conclusion

The combination of aluminum trihydrate and ammonium polyphosphate presents a highly effective, halogen-free flame retardant solution for epoxy resins. The synergistic interaction between the condensed-phase char formation and gas-phase flame inhibition mechanisms leads to a significant improvement in fire safety performance compared to the individual use of either additive. For researchers and professionals in drug development and other fields requiring high-performance, fire-safe materials, the ATH/APP system in epoxy resins offers a compelling option, balancing enhanced flame retardancy with other material properties. Further optimization of the ATH to APP ratio and the potential inclusion of other synergistic additives can lead to even greater performance enhancements.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Design of Experiments-Based Fire Performance Optimization of Epoxy and Carbon-Fiber-Reinforced Epoxy Polymer Composites - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Thermal Stability of Gibbsite, Bayerite, and Nordstrandite

This guide provides an objective comparison of the thermal stability of three key aluminum hydroxide (B78521) polymorphs: gibbsite, bayerite, and nordstrandite. For researchers, scientists, and professionals in drug development, understanding the thermal behavior of these materials is crucial for applications ranging from catalyst precursors to pharmaceutical excipients. This document summarizes experimental data, details analytical methodologies, and visualizes the decomposition pathways.

Introduction to Aluminum Hydroxide Polymorphs

Gibbsite, bayerite, and nordstrandite are all polymorphs of aluminum hydroxide, Al(OH)₃, meaning they share the same chemical formula but differ in their crystalline structure.[1] This structural difference leads to variations in their physical and chemical properties, including thermal stability. Gibbsite is the most common and thermodynamically stable polymorph found in nature, while bayerite is less common but easily synthesized.[2] Nordstrandite is the rarest of the three.[3] Their thermal decomposition is a critical process in the production of alumina (B75360) (Al₂O₃), a material of immense industrial importance.[1]

Comparative Thermal Stability and Decomposition Pathways

The thermal decomposition of Al(OH)₃ generally proceeds through a series of dehydroxylation steps, leading to the formation of aluminum oxy-hydroxide (AlOOH) intermediates, various transition aluminas, and finally, the stable corundum (α-Al₂O₃) phase at high temperatures.[4] The precise pathway and transformation temperatures are dependent on factors such as particle size, heating rate, and atmospheric conditions.[4]

• Gibbsite (γ-Al(OH)₃): Gibbsite's decomposition is the most extensively studied. It typically occurs in multiple stages. The first stage involves a partial dehydroxylation to form boehmite (γ-AlOOH) and amorphous alumina.[5][6] This is followed by the conversion of boehmite and other intermediates to transition aluminas (like χ-, γ-, and κ-Al₂O₃) before the final transformation to α-Al₂O₃ at temperatures often exceeding 1150°C.[4][7] The initial decomposition of gibbsite to boehmite generally begins around 220-270°C.[4]

• Bayerite (α-Al(OH)₃): Bayerite can be synthesized and plays a significant role in industrial processes.[2] Its thermal decomposition pathway is similar to gibbsite's, though transformation temperatures can differ. Upon heating, bayerite also forms boehmite and various transition aluminas. Some studies indicate that grinding can transform bayerite into an amorphous state, causing its decomposition to begin at lower temperatures over a wider range.[4]

• Nordstrandite: As the rarest polymorph, detailed comparative data for nordstrandite is less common. However, its decomposition also involves the loss of hydroxyl groups. One study noted that the main loss of OH in nordstrandite occurs between approximately 270°C and 300°C, a range that overlaps with the decomposition of gibbsite.[3]

Computational studies have calculated the relative stability of the polymorphs at room temperature, suggesting that gibbsite is more stable than bayerite by approximately 7.74 kJ/mol.[2] Other calculations place the Gibbs free energies of bayerite and nordstrandite at 3.9 and 15.2 kJ/mol, respectively, above that of gibbsite, predicting nordstrandite to be the least stable of the three.[8]

Quantitative Data Summary

The following table summarizes the key thermal events for gibbsite, bayerite, and nordstrandite based on experimental data from thermogravimetric (TG) and differential scanning calorimetry/differential thermal analysis (DSC/DTA).

Polymorph	Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Key Transformation Products
Gibbsite	1. Partial Dehydroxylation	215 - 260[9]	~5.6[9]	Boehmite (AlOOH), Amorphous Phases[5][10]
2. Main Dehydroxylation	270 - 390[4]	-	χ-Al₂O₃, γ-Al₂O₃[5][9]
3. Boehmite Decomposition	> 480[4]	-	γ-Al₂O₃ and other transition aluminas[10]
4. Final Transformation	> 1100[4]	Total: ~34.6	α-Al₂O₃ (Corundum)[4][7]
Bayerite	Dehydroxylation	200 - 400 (broad)[7]	~34.9[7]	Boehmite, Transition Aluminas
Nordstrandite	Main Dehydroxylation	270 - 300[3]	-	Zn-Al Oxides (in mixed systems)[3]

Note: Temperature ranges and mass loss can vary significantly with experimental conditions like heating rate and particle size.

Experimental Protocols

The data presented in this guide are primarily derived from the following analytical techniques:

1. Thermogravimetric Analysis (TGA)

• Objective: To measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This is used to determine mass loss associated with dehydroxylation.

• Methodology: A sample of the aluminum hydroxide powder (typically 5-15 mg) is placed in a high-purity alumina crucible. The sample is heated from room temperature to a final temperature (e.g., 1200°C) at a constant heating rate (e.g., 5, 10, 15, or 20°C/min).[5] The analysis is conducted under a controlled atmosphere, such as flowing dry air or an inert gas like argon, to prevent unwanted side reactions.[5] The instrument continuously records the sample's mass, allowing for the calculation of percentage mass loss at different temperature intervals.

2. Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA)

• Objective: To measure the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. This identifies the temperatures at which endothermic (heat-absorbing) or exothermic (heat-releasing) transformations occur. Dehydroxylation is an endothermic process.

• Methodology: A sample is heated alongside an inert reference material in a controlled environment. The instrument measures the temperature difference between the sample and the reference.[11] Endothermic events, such as the decomposition of Al(OH)₃, result in sharp peaks on the DSC/DTA curve.[11] The experimental setup (heating rate, atmosphere) is typically matched to the corresponding TGA experiment for direct comparison.[9]

3. X-ray Diffraction (XRD)

• Objective: To identify the crystalline phases present in a material before, during, and after thermal treatment.

• Methodology: Samples of the Al(OH)₃ polymorph are subjected to isothermal heating at various target temperatures (e.g., 250°C, 300°C, 600°C, etc.) for a set duration (e.g., 1 hour) and then cooled to room temperature.[6][12] The crystalline structure of each heat-treated sample is then analyzed using a powder X-ray diffractometer, typically with a Cu Kα radiation source.[6][12] By comparing the resulting diffraction patterns to standard patterns for gibbsite, bayerite, boehmite, and various alumina phases, the structural transformations at each temperature can be determined.[6]

Visualized Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the thermal decomposition sequence of gibbsite and a typical experimental workflow for its analysis.

Caption: Thermal decomposition pathway of gibbsite to alpha alumina.

Caption: Experimental workflow for analyzing thermal stability.

References

• 1. Aluminium - Wikipedia [en.wikipedia.org]
• 2. iris.unito.it [iris.unito.it]
• 3. researchgate.net [researchgate.net]
• 4. kvt94.lib.uni-miskolc.hu:9080 [kvt94.lib.uni-miskolc.hu:9080]
• 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Thermally Activated Al(OH)3 Part II—Effect of Different Thermal Treatments [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. distantreader.org [distantreader.org]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of Aluminum Hydroxide and Magnesium Hydroxide for Smoke Suppression in Polymers

In the pursuit of developing safer materials with enhanced fire resistance, researchers and professionals in drug development and various scientific fields are continually seeking effective flame retardants that also minimize smoke production. Among the halogen-free options, aluminum hydroxide (B78521) (ATH) and magnesium hydroxide (Mg(OH)₂) are prominent choices. This guide provides an objective comparison of their smoke suppression effectiveness, supported by experimental data, to inform material selection and development.

Physicochemical Properties and Mechanism of Action

Both aluminum hydroxide (Al(OH)₃) and magnesium hydroxide (Mg(OH)₂) function as flame retardants and smoke suppressants through a similar endothermic decomposition mechanism.[1] When exposed to the heat of a fire, they decompose, releasing water vapor and forming a protective, insulating mineral layer on the polymer surface.[1] The release of water vapor dilutes flammable gases and oxygen in the gas phase, while the endothermic decomposition cools the polymer substrate, slowing its thermal degradation.[2]

The primary distinction between ATH and Mg(OH)₂ lies in their thermal stability. ATH begins to decompose at approximately 180-230°C, whereas Mg(OH)₂ has a higher decomposition temperature of around 330-340°C.[1] This makes Mg(OH)₂ suitable for polymers that require higher processing temperatures.[1] Furthermore, Mg(OH)₂ has a higher heat of decomposition, meaning it absorbs more heat during breakdown, which can contribute to greater flame retardant efficiency.[1][3]

Quantitative Comparison of Smoke Suppression Effectiveness

The smoke suppression capabilities of ATH and Mg(OH)₂ are commonly evaluated using cone calorimetry (ASTM E1354) and smoke density tests (ASTM E662). These tests provide quantitative data on parameters such as heat release rate (HRR), total heat release (THR), smoke production rate (SPR), and total smoke production (TSP). Generally, lower values for these parameters indicate better smoke suppression.

While direct side-by-side comparisons in the same polymer matrix under identical conditions are limited in publicly available literature, existing studies consistently suggest that magnesium hydroxide offers superior smoke suppression compared to aluminum hydroxide.[3][4] Magnesium hydroxide is noted to have lower smoke emission and smoke density.[3]

The following table summarizes key performance data from studies on polymer composites containing ATH and/or Mg(OH)₂.

Polymer System	Flame Retardant	Filler Loading	Peak Heat Release Rate (pHRR)	Total Heat Release (THR)	Total Smoke Production (TSP)	Mass Loss Rate	Reference
Polypropylene (PP)	Mg(OH)₂	Not Specified	31.4% reduction	35.6% reduction	56% reduction	34.2% reduction	[5]
Polypropylene (PP)	Al(OH)₃/Mg(OH)₂	Increasing filler content	Reduction observed	Not Specified	Reduction in smoke density observed	Not Specified	[6]
Polyethylene (PE) with other additives	Mg(OH)₂	Not Specified	43.04% reduction in max HRR	Not Specified	11% reduction in max smoke production rate	Not Specified	[7]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the performance data of flame retardants. The two primary methods used for evaluating smoke suppression are Cone Calorimetry (ASTM E1354) and the Smoke Density Chamber (ASTM E662).

Cone Calorimetry (ASTM E1354)

This method measures the heat release rate, smoke production, and other combustion properties of materials exposed to a controlled level of radiant heat.

• Specimen Preparation: Test specimens, typically 100mm x 100mm with a thickness up to 50mm, are conditioned to a constant weight in a controlled environment (e.g., 23°C and 50% relative humidity). The back and edges of the specimen are wrapped in aluminum foil.

• Test Procedure: The conditioned specimen is placed on a load cell and exposed to a conical radiant heater at a specified heat flux (commonly 35 or 50 kW/m²). A spark igniter is used to ignite the gases emitted from the decomposing material. The combustion products are collected by an exhaust hood, where the flow rate, oxygen concentration, and smoke obscuration are continuously measured.

• Data Collected: Key parameters include the time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), mass loss rate (MLR), smoke production rate (SPR), and total smoke production (TSP).

Smoke Density Test (ASTM E662)

This test measures the specific optical density of smoke generated by a solid material when it is exposed to a radiant heat source, either in a non-flaming (smoldering) or flaming mode.

• Specimen Preparation: Specimens, typically 76.2mm x 76.2mm and up to 25.4mm thick, are pre-dried and then conditioned to equilibrium in a controlled atmosphere.

• Test Procedure: The test is conducted in a sealed cabinet. The specimen is mounted vertically and exposed to a radiant heat source. For the flaming condition, a pilot burner is applied to the bottom of the specimen. A photometric system measures the attenuation of a light beam as it passes through the smoke generated.

• Data Collected: The primary output is the specific optical density of the smoke, which is a measure of the degree of light obscuration by the smoke.

Visualizing the Mechanisms and Workflow

To better understand the processes involved in flame retardancy and its evaluation, the following diagrams illustrate the mechanism of action for metal hydroxides and a typical experimental workflow.

Mechanism of flame retardancy for ATH and Mg(OH)₂.

Experimental workflow for evaluating smoke suppression.

Conclusion

Both aluminum hydroxide and magnesium hydroxide are effective halogen-free flame retardants and smoke suppressants.[1] The choice between them often depends on the processing temperature of the polymer, with Mg(OH)₂ being the preferred option for high-temperature applications due to its greater thermal stability.[1] Experimental evidence, although not always directly comparative, consistently indicates that magnesium hydroxide provides superior smoke suppression performance. For researchers and professionals in material development, a thorough evaluation based on the specific polymer system and performance requirements is essential for selecting the optimal flame retardant.

References

• 1. benchchem.com [benchchem.com]
• 2. magnesiaspecialties.com [magnesiaspecialties.com]
• 3. meixi-mgo.com [meixi-mgo.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Synergistic Flame Retardancy of Zinc Borate and Aluminum Trihydrate in Epoxy Systems: A Comparative Guide

Introduction

Epoxy resins are a cornerstone in advanced materials, prized for their exceptional mechanical strength, chemical resistance, and adhesive properties. However, their inherent flammability poses a significant challenge in applications where fire safety is paramount, such as in the aerospace, electronics, and construction industries. To mitigate this, flame retardants are incorporated into the epoxy matrix. This guide provides a comparative analysis of the flame retardant performance of zinc borate (B1201080) (ZB) and aluminum trihydrate (ATH) in epoxy systems, with a particular focus on their synergistic effects.

The combination of ZB and ATH has been shown to exhibit a synergistic relationship, meaning their combined flame retardant effect is greater than the sum of their individual effects.[1][2] This guide will delve into the quantitative performance data from various flammability and thermal analysis tests, detail the experimental methodologies, and illustrate the underlying mechanisms of their synergistic action.

Performance Data Comparison

The following tables summarize the key performance metrics for neat epoxy resin and epoxy composites containing zinc borate, aluminum trihydrate, and their synergistic combination. The data is primarily extracted from studies on a mono-component epoxy resin system (RTM6).[1]

Table 1: Cone Calorimetry Data [1]

Formulation	Time to Ignition (TTI) (s)	Peak Heat Release Rate (pHRR) (kW/m²)	Average Heat Release Rate (HRR) (kW/m²)
Neat Epoxy (RTM6)	88	480	382
RTM6 + 20% ZB	94	450	251
RTM6 + 40% ZB	100	410	230
RTM6 + 20% ATH	97	420	368
RTM6 + 40% ATH	105	380	310
RTM6 + 20% (ZB/ATH 1:1)	102	390	285
RTM6 + 40% (ZB/ATH 1:1)	132	320	74

Table 2: Thermogravimetric Analysis (TGA) Data [1]

Formulation	Onset Decomposition Temp. (Tonset) (°C)	Max. Decomposition Temp. (Tmax) (°C)
Neat Epoxy (RTM6)	327	389
RTM6 + 20% ZB	352	388
RTM6 + 40% ZB	379	426
RTM6 + 20% ATH	321	392
RTM6 + 40% ATH	368	413
RTM6 + 20% (ZB/ATH 1:1)	352	417
RTM6 + 40% (ZB/ATH 1:1)	375	434

Table 3: Limiting Oxygen Index (LOI) and UL-94 Classification

While the synergistic flame retardant effect of zinc borate and aluminum trihydrate in epoxy resins is widely acknowledged, specific LOI and UL-94 data for their combined use in the reviewed literature is limited. Generally, the addition of these flame retardants increases the LOI value and improves the UL-94 classification. It has been reported that the simultaneous use of zinc borate and aluminum trihydrate can lead to further improvements in these ratings compared to the individual components.[2]

Formulation	Limiting Oxygen Index (LOI) (%)	UL-94 Classification
Neat Epoxy	~18-22	No Rating
Epoxy + ZB	Increased	Improved
Epoxy + ATH	Increased	Improved
Epoxy + ZB/ATH	Further Increased	Potentially V-0/V-1

Experimental Protocols

Sample Preparation[1]

• Mixing: The epoxy resin (RTM6) is mechanically stirred with the desired weight percentage of zinc borate, aluminum trihydrate, or a 1:1 mixture of both. The mixing is performed in two stages: 10 minutes at 1050 rpm followed by 10 minutes at 2000 rpm.

• Degassing: The mixture is then degassed for 30 minutes at 90°C under vacuum to remove any entrapped air.

• Curing: The degassed mixture is poured into an aluminum mold and cured using a two-stage temperature profile: 90 minutes at 160°C followed by 120 minutes at 180°C.

Cone Calorimetry (ASTM E1354-04)[1]

• Apparatus: Fire Testing Technology Ltd. cone calorimeter.

• Sample Size: 100x100x7 mm³.

• Test Orientation: Horizontal.

• Incident Heat Flux: 50 kW/m².

• Measurements: Time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), and total heat release (THR) are recorded.

Thermogravimetric Analysis (TGA)[1]

• Apparatus: TA Instruments TGA 2950.

• Sample Weight: Approximately 7 ± 0.5 mg.

• Atmosphere: Nitrogen flow.

• Heating Rate: 10°C/min.

• Temperature Range: Ambient to 800°C.

• Measurements: Onset decomposition temperature (Tonset) and the temperature of maximum weight loss (Tmax) are determined.

Mandatory Visualizations

References

• 1. imast.biz [imast.biz]
• 2. researchgate.net [researchgate.net]

comparison of ATH and magnesium hydroxide decomposition temperatures and heat absorption

A Comparative Guide to the Thermal Decomposition of Aluminum Hydroxide (B78521) and Magnesium Hydroxide

For researchers, scientists, and professionals in drug development and material science, understanding the thermal properties of inorganic flame retardants is crucial for optimizing safety and efficacy. This guide provides an objective comparison of the decomposition temperatures and heat absorption of two widely used flame retardants: Aluminum Hydroxide (ATH) and Magnesium Hydroxide (MDH). The information presented is supported by experimental data and standardized testing protocols.

Performance Comparison: ATH vs. MDH

Aluminum Hydroxide and Magnesium Hydroxide function as flame retardants through an endothermic decomposition process. When heated, they break down, releasing water vapor and forming a protective metal oxide layer. This process cools the material, dilutes flammable gases, and creates a barrier to inhibit further combustion.[1][2][3]

The key distinctions in their performance lie in their decomposition temperatures and the amount of heat they absorb during this process.

Quantitative Data Summary

The following table summarizes the key thermal properties of ATH and MDH based on experimental data.

Property	Aluminum Hydroxide (ATH)	Magnesium Hydroxide (MDH)
Decomposition Temperature Range	180°C - 300°C[4]	300°C - 490°C[5]
Peak Decomposition Temperature	~220°C[1][6]	~330°C[1][6][7]
Heat Absorption (Endothermic Decomposition)	~1050 - 1051 J/g[4][7][8]	~1316 - 1389 J/g[4][7][8]

Magnesium hydroxide exhibits a significantly higher decomposition temperature, making it suitable for polymers that are processed at elevated temperatures where ATH might prematurely decompose.[3][5] Furthermore, MDH absorbs more heat per unit mass than ATH, which can contribute to greater flame retardant efficiency.[7][9]

Experimental Protocols

The thermal properties of ATH and MDH are primarily determined using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). These methods provide quantitative data on mass change and heat flow as a function of temperature.

Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature and mass loss of the material.

Standard: Based on methodologies outlined in ISO 11358 and ASTM E1131.[10]

Methodology:

• A small, precisely weighed sample (typically 5-10 mg) of ATH or MDH is placed in a high-purity alumina (B75360) or platinum crucible.

• The crucible is loaded into the TGA instrument.

• An inert atmosphere is established by purging the furnace with nitrogen gas at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• The sample is heated at a controlled, linear rate, commonly 10°C/min, over a specified temperature range (e.g., from ambient to 600°C).

• The instrument continuously measures and records the sample's mass as a function of temperature.

• The decomposition temperature is identified as the onset temperature of mass loss in the resulting TGA curve.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat absorbed (enthalpy of decomposition) during the endothermic decomposition of the material.

Standard: Based on methodologies outlined in ASTM D3418.[5][7]

Methodology:

• A small, precisely weighed sample (typically 5-10 mg) of ATH or MDH is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The cell is heated at a controlled, linear rate (e.g., 10°C/min) under a nitrogen atmosphere.

• The instrument measures the difference in heat flow required to maintain the sample and reference pans at the same temperature.

• The heat of decomposition is calculated by integrating the area of the endothermic peak in the resulting DSC curve.

Logical Relationship of Thermal Analysis

Caption: Logical workflow for comparing ATH and MDH thermal properties.

Conclusion

The choice between Aluminum Hydroxide and Magnesium Hydroxide as a flame retardant is highly dependent on the processing temperature of the polymer matrix and the desired level of flame retardancy. MDH's higher thermal stability and greater heat absorption make it a superior choice for high-temperature applications.[5][9][11] Conversely, ATH is a cost-effective option for materials processed at lower temperatures.[6] The experimental protocols described provide a standardized framework for the accurate and reproducible characterization of these essential materials.

References

• 1. infinitalab.com [infinitalab.com]
• 2. infinitalab.com [infinitalab.com]
• 3. store.astm.org [store.astm.org]
• 4. ASTM D635: Rate of Burning and/or Extent and Time of Burning of Plastics in a Horizontal Position [intertek.com]
• 5. en.usb-lab.com [en.usb-lab.com]
• 6. ASTM D 3801 - comparative burning characteristics - fire testing [impact-solutions.co.uk]
• 7. store.astm.org [store.astm.org]
• 8. ace-laboratories.com [ace-laboratories.com]
• 9. store.astm.org [store.astm.org]
• 10. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 11. DSC - Differential Scanning Calorimetry [materials.co.uk]

A Comparative Guide to the Synergistic Flame Retardant Effects of Aluminum Trihydroxide (ATH) and Graphene Nanoplatelets (GNPs) in Polyethylene

This guide provides a comprehensive comparison of the flame-retardant performance of polyethylene (B3416737) (PE) composites incorporating Aluminum Trihydroxide (ATH) and Graphene Nanoplatelets (GNPs). It has been observed that the combination of ATH and GNPs exhibits a significant synergistic effect, leading to enhanced fire safety in polyethylene-based materials. This document summarizes key experimental data, outlines the methodologies used for evaluation, and illustrates the underlying flame-retardant mechanisms.

Quantitative Performance Data

The following table summarizes the key flame retardancy and thermal stability parameters for neat polyethylene and its composites with ATH and GNPs. The data clearly demonstrates the enhanced performance achieved through the synergistic action of the two additives. The addition of a very small amount of GNPs (0.2 wt%) to the PE/ATH composite results in a notable improvement in fire retardancy.

Material Composition	Peak Heat Release Rate (pHRR) (kW/m²)	Reduction in pHRR vs. PE/ATH	Total Heat Release (THR) (MJ/m²)	Char Residue (wt%)	T at 5% Weight Loss (T5) (°C)
Neat PE	~1700	N/A	~130	0	450
PE / 39.8% ATH	499	N/A	98	26.5	340
PE / 39.8% ATH / 0.2% GNP	398	20.2%	95	27.1	347

Data compiled from studies on polyethylene composites, demonstrating the synergistic effect of combining ATH with a low loading of GNPs.[1][2]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to evaluate the flammability and thermal stability of polymeric materials.

1. Cone Calorimetry:

• Principle: Cone calorimetry is a widely used method for quantifying the fire behavior of materials. It measures parameters such as the heat release rate (HRR), time to ignition (TTI), and total heat release (THR) by exposing a sample to a specific heat flux.

• Typical Protocol: Specimens, typically 100 mm x 100 mm x 3 mm, are exposed to a constant heat flux (e.g., 35 kW/m² or 50 kW/m²) from a conical heater. The combustion gases are collected, and the oxygen concentration is measured to calculate the heat release rate based on the oxygen consumption principle. The test is conducted according to the ISO 5660 or ASTM E1354 standards.

2. Thermogravimetric Analysis (TGA):

• Principle: TGA measures the change in mass of a material as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability and decomposition profile of the material.

• Typical Protocol: A small sample (typically 5-10 mg) is placed in a high-precision balance within a furnace. The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air). The weight loss is recorded as a function of temperature, providing data on decomposition temperatures and the amount of non-volatile residue.[1]

3. UL-94 Vertical Burn Test:

• Principle: This test evaluates the burning characteristics of a plastic material after exposure to a small flame. It classifies the material's ability to self-extinguish.

• Typical Protocol: A rectangular specimen is held vertically and ignited from the bottom with a controlled flame for 10 seconds. The flame is then removed, and the afterflame time is recorded. The flame is applied for a second 10-second period. The material is classified as V-0, V-1, or V-2 based on the afterflame time, afterglow time, and whether flaming drips ignite a cotton pad placed below the specimen.[3][4]

Synergistic Flame-Retardant Mechanism

The enhanced flame retardancy of PE/ATH/GNP composites stems from a synergistic interaction between the ATH and GNPs during combustion. This mechanism involves both condensed-phase and gas-phase actions.

• Condensed-Phase Action: When exposed to heat, ATH undergoes an endothermic decomposition, releasing water vapor. This process cools the polymer surface and dilutes the flammable gases in the surrounding atmosphere. The decomposition product, alumina (B75360) (Al₂O₃), remains on the surface. Simultaneously, the graphene nanoplatelets migrate to the surface and form a continuous, networked layer. This GNP network acts as a physical barrier, trapping the alumina particles and reinforcing the structure of the char layer. The resulting composite char layer is more stable and cohesive than the char formed by ATH alone. This robust barrier insulates the underlying polymer from heat and slows the transport of flammable volatile gases to the combustion zone.[1][5]

• Gas-Phase Action: The water vapor released from the ATH decomposition dilutes the concentration of flammable gases and oxygen in the gas phase, further inhibiting the combustion process.

The combination of these effects leads to a significant reduction in the heat release rate and an increase in char formation, as evidenced by the experimental data.

Caption: Synergistic flame retardant mechanism of ATH and GNPs in polyethylene.

Conclusion

The combination of Aluminum Trihydroxide and Graphene Nanoplatelets provides a highly effective halogen-free flame-retardant system for polyethylene. The experimental data conclusively shows that a small addition of GNPs to a PE/ATH composite significantly reduces the peak heat release rate and enhances thermal stability.[1][2] The synergistic mechanism relies on the formation of a robust, reinforced char layer composed of alumina and a GNP network, which acts as an efficient barrier to heat and mass transfer.[5] This approach offers a promising strategy for developing high-performance, fire-safe polyethylene materials for various applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Combustion (Fire) Tests for Plastics | UL [ul.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Aluminium Trihydrate in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. While aluminium trihydrate is generally considered an inert and non-hazardous substance, adherence to established safety protocols and disposal procedures is essential. This guide provides a comprehensive, step-by-step approach to the safe disposal of aluminium trihydrate.

Immediate Safety and Handling Precautions

Prior to disposal, it is crucial to handle aluminium trihydrate with appropriate care to minimize exposure and maintain a safe working environment.

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses should be worn to protect against potential eye irritation from airborne particles.[1]

• Hand Protection: Protective gloves are recommended to prevent skin contact.[1]

• Respiratory Protection: In situations where high concentrations of dust may be generated, a respirator with a P1 filter should be used for short-term protection.[1]

• Protective Clothing: Standard laboratory coats or other protective clothing should be worn.[1]

Engineering Controls:

• Ventilation: Work should be conducted in a well-ventilated area. Local exhaust ventilation is preferred to control contaminant dispersion at its source.[1]

Handling Practices:

• Avoid generating dust during handling.[1]

• Practice good personal hygiene, including washing hands before breaks and after work.[1]

• Refrain from eating, drinking, or smoking in work areas where chemicals are handled.[1]

• Store aluminium trihydrate in a tightly closed container in a dry place, away from strong acids and bases.[1][2]

Step-by-Step Disposal Plan

The disposal of aluminium trihydrate is straightforward due to its inert nature. However, a systematic approach ensures compliance and safety.

Step 1: Assessment of the Waste Material

• Confirm that the waste is solely aluminium trihydrate and not contaminated with other hazardous chemicals. If contaminated, the disposal procedure for the hazardous contaminant must be followed.

Step 2: Containment and Labeling

• For dry spills, use dry clean-up procedures to collect the material. Avoid generating dust.[3]

• Sweep or vacuum the aluminium trihydrate and place it in a sealed, clearly labeled container for disposal.[1][3]

• For wet spills, shovel or vacuum the material into a labeled container.[3]

Step 3: Evaluation of Disposal Options

• Recycling: If possible, recycling the aluminium trihydrate is the preferred option.[1][3] Contact your institution's environmental health and safety (EHS) office or waste management provider to inquire about recycling programs.

• Landfill Disposal: If recycling is not an option, aluminium trihydrate can typically be disposed of in an authorized landfill.[1][3]

Step 4: Adherence to Regulations

• Always dispose of the material in accordance with local, state, and federal regulations.[1][2] Consult your institution's EHS guidelines for specific procedures. Chemical waste generators are responsible for ensuring complete and accurate classification and disposal of waste.[4][5]

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate Unnecessary Personnel: Clear the immediate area of individuals not involved in the cleanup.

• Ensure Proper Ventilation: If the spill is in an enclosed area, ensure adequate ventilation.

• Utilize Appropriate PPE: Equip cleanup personnel with the necessary protective gear as outlined above.

• Contain and Clean Up:

  • Dry Spills: Carefully sweep or vacuum the spilled material, minimizing dust generation.[1][3]

  • Wet Spills: Contain the spill and absorb the material.

• Dispose of Cleanup Materials: Place all contaminated cleanup materials in a sealed and labeled container for proper disposal.

• Decontaminate the Area: Wash the spill area with water once the material has been removed.[3]

Quantitative Data

The available safety data sheets do not specify quantitative limits for the disposal of aluminium trihydrate, primarily because it is classified as a non-hazardous, inert substance.[1][6] Disposal is governed by local landfill and recycling regulations, which do not typically set quantitative thresholds for this type of material.

Parameter	Value	Source
DOT Classification	Not Regulated	[1][2]
Hazard Class	None	[1]
Special Disposal Methods	Not Required	[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of aluminium trihydrate.

Caption: Decision workflow for the disposal of aluminium trihydrate.

References

• 1. media.laballey.com [media.laballey.com]
• 2. southernionics.com [southernionics.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. torminerals.com [torminerals.com]

Personal protective equipment for handling Aluminium trihydrate

Essential Safety and Handling Guide for Aluminium Trihydrate

This document provides crucial safety protocols and logistical information for the handling and disposal of aluminium trihydrate (ATH) in a laboratory setting. Adherence to these procedural guidelines is essential for ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling aluminium trihydrate, particularly in powder form, the primary objective is to minimize dust generation and prevent contact or inhalation.[1] The following personal protective equipment is required:

• Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side shields to protect against dust particles.[2][3]

• Skin Protection:

  • Gloves: Chemical-resistant gloves are recommended.[1]

  • Clothing: Normal work clothing, such as long-sleeved shirts and long pants, should be worn to avoid skin contact.[1] Contaminated work clothes should be separated from street clothes and laundered before reuse.[2][3]

• Respiratory Protection: In case of insufficient ventilation or when dust formation is unavoidable, a NIOSH-approved particulate filter respirator must be used.[4][5]

Occupational Exposure Limits

Aluminium trihydrate is often regulated as "Particulates Not Otherwise Classified" or nuisance dust. It is imperative to maintain airborne concentrations below established occupational exposure limits to mitigate potential respiratory irritation.[5][6]

Regulatory Body	Exposure Limit (Total Dust)	Exposure Limit (Respirable Dust)	Time Frame
OSHA (PEL)	15 mg/m³	5 mg/m³	8-hr TWA
ACGIH (TLV)	10 mg/m³	-	8-hr TWA
Safe Work Australia	10 mg/m³ (inhalable)	-	8-hr TWA
New Zealand WES	10 mg/m³	3 mg/m³	8-hr TWA
Source:[1][6][7]
TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; WES: Workplace Exposure Standard.

Operational and Disposal Plans

Safe Handling Protocol

Proper handling techniques are critical to ensure safety and prevent contamination.

Step 1: Preparation

• Ensure that safety showers and eyewash stations are readily accessible in the immediate work area.[1][4]

• Work in a well-ventilated area. Local exhaust ventilation is preferred as it controls contaminant dispersion at the source.[2]

• Avoid generating dust during handling.[1][3]

Step 2: Handling

• Don the appropriate PPE as specified in Section 1.

• Keep the material in its original, tightly closed container when not in use.[1]

• Store in a cool, dry place away from direct sunlight and incompatible materials such as strong acids and bases.[1][6]

• Practice good personal hygiene. Wash hands thoroughly after handling and before eating, drinking, smoking, or using the toilet.[2]

Emergency Procedures

First Aid Measures

• Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding the eyelids open. If irritation persists, seek medical attention.[1][2]

• Skin Contact: Wash the affected area thoroughly with soap and water.[1][3]

• Inhalation: If high concentrations of dust are inhaled, move the individual to an area with fresh air.[3][4]

• Ingestion: Rinse the mouth with water and drink plenty of water. Do not induce vomiting. Seek medical advice if necessary.[3][4]

Spill Response Protocol In the event of a spill, follow these steps to ensure safe cleanup:

Step 1: Isolate the Area

• Immediately isolate the spill or leak area and keep unauthorized personnel away.[1]

Step 2: Use Appropriate PPE

• Ensure all personnel involved in the cleanup are wearing the correct PPE, including respiratory protection.[1]

Step 3: Containment and Cleanup

• Avoid actions that generate dust clouds.[1]

• Use a dust suppressant if necessary.[8]

• Collect the spilled material using a method that does not disperse dust, such as vacuuming (with a HEPA filter) or careful sweeping.[1][8]

• Place the collected material into a suitable, sealed container for recovery or disposal.[1]

Step 4: Decontamination and Prevention

• Prevent the spilled material from entering drains and waterways.[1]

• Wash the spill area after the material has been collected.

• Clean all personal protective equipment before reuse.[2]

Disposal Plan

Aluminium trihydrate is generally considered an inert substance and is not classified as hazardous waste.[2][9] However, disposal must always comply with all applicable federal, state, and local regulations.[2][6]

• Primary Method: The preferred method of disposal is to send the material to a permitted landfill.[2][6]

• Recycling: Where possible, recycling should be considered.[2]

• Container Disposal: Dispose of empty containers in accordance with local authority requirements.[4]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of aluminium trihydrate.

Caption: Workflow for safe handling and disposal of Aluminium Trihydrate.

References

• 1. redox.com [redox.com]
• 2. rjmarshall.com [rjmarshall.com]
• 3. vikasecotech.com [vikasecotech.com]
• 4. torminerals.com [torminerals.com]
• 5. mnclay.com [mnclay.com]
• 6. media.laballey.com [media.laballey.com]
• 7. Alumina Trihydrate - Toxicological Risks of Selected Flame-Retardant Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. harwick.com [harwick.com]
• 9. 34RJ204_SDS.pdf | Revchem Composites [revchem.com]